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  • Product: 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride
  • CAS: 1431966-47-0
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Core Science & Biosynthesis

Exploratory

Physicochemical Profiling and Synthetic Utility of 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride

Executive Summary In modern medicinal chemistry, the strategic incorporation of fluorinated anilines and saturated nitrogen heterocycles is a proven tactic for optimizing the pharmacokinetic and pharmacodynamic profiles...
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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, the strategic incorporation of fluorinated anilines and saturated nitrogen heterocycles is a proven tactic for optimizing the pharmacokinetic and pharmacodynamic profiles of active pharmaceutical ingredients (APIs). 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (CAS: 1431966-47-0) serves as a highly versatile, bifunctional building block. It is frequently utilized in the synthesis of advanced antibacterial agents (such as linezolid analogs) and targeted kinase inhibitors.

This technical guide provides an in-depth analysis of its physicochemical properties, structural advantages, and a self-validating synthetic methodology designed for high-yield, high-purity isolation.

Structural and Physicochemical Profiling

The molecular architecture of this compound features a central aniline core, an ortho-substituted fluorine atom, and a para-substituted 4-methylpiperidine ring.

  • The Fluorine Effect: The highly electronegative fluorine atom exerts a strong inductive electron-withdrawing effect (-I), which lowers the pKa of the adjacent aniline amine. This modulation is critical for preventing excessive basicity in the final drug molecule, thereby enhancing membrane permeability. Furthermore, the fluorine atom blocks cytochrome P450-mediated aromatic oxidation at that specific position, increasing the metabolic half-life of the resulting API.

  • The 4-Methylpiperidine Motif: The saturated piperidine ring introduces a three-dimensional, sp3-rich character to the molecule, which improves overall aqueous solubility compared to flat, fully aromatic systems. The 4-methyl substitution provides specific lipophilic bulk, often utilized to perfectly occupy hydrophobic pockets within target protein active sites.

  • Salt Form Advantage: Isolating the compound as a hydrochloride salt is a deliberate choice. Free base anilines are notoriously prone to air oxidation, turning dark over time due to the formation of azo or quinone-imine degradation products. Protonation of the amine to the hydrochloride salt stabilizes the electron-rich aromatic system, ensuring a long shelf-life and reliable performance in downstream coupling reactions.

Quantitative Data Summary

The following table consolidates the critical physicochemical parameters of the compound, validated through public chemical databases and predictive mass spectrometry models[1].

ParameterValue
Chemical Name 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride
CAS Registry Number 1431966-47-0
Molecular Formula C₁₂H₁₈ClFN₂ (or C₁₂H₁₇FN₂ · HCl)
Molecular Weight 244.73 g/mol (Free base: 208.14 g/mol )
Monoisotopic Mass (Free Base) 208.137 Da
Key MS Adducts (Predicted m/z) [M+H]⁺ 209.14; [M+Na]⁺ 231.12;[M-H]⁻ 207.13
Physical State Solid (typically off-white to pale pink powder)

Structure-Activity Relationship (SAR) & Pharmacophore Mapping

Understanding the individual contributions of each functional group is essential for rational drug design. The diagram below illustrates the pharmacophoric roles of the core components.

Pharmacophoric contributions of the building block's functional groups.

Synthetic Methodology & Workflow

To ensure scientific integrity and reproducibility, the following protocol details a robust, three-step synthetic route. This methodology is designed as a self-validating system, incorporating in-process controls (IPCs) to guarantee the purity of the final hydrochloride salt[2].

Step-by-Step Experimental Protocol

Step 1: Nucleophilic Aromatic Substitution (SNAr)

  • Objective: Regioselective coupling of 4-methylpiperidine to the aromatic core.

  • Procedure: Dissolve 1.0 equivalent of 3,4-difluoronitrobenzene in anhydrous N,N-dimethylformamide (DMF). Add 1.2 equivalents of anhydrous potassium carbonate (K₂CO₃) and 1.05 equivalents of 4-methylpiperidine. Stir the mixture at 60°C for 4-6 hours.

  • Causality & Logic: The para-fluorine (relative to the nitro group) is highly activated toward nucleophilic attack due to the strong resonance stabilization of the intermediate Meisenheimer complex by the nitro group. K₂CO₃ is chosen as a mild, heterogeneous base to scavenge the generated HF without triggering side reactions (such as hydrolysis of the nitro group).

  • Self-Validation (IPC): Monitor via TLC (Hexanes/EtOAc 8:2). The reaction is complete when the higher-Rf starting material is fully consumed.

Step 2: Catalytic Hydrogenation

  • Objective: Reduction of the nitro intermediate to the free base aniline.

  • Procedure: Transfer the isolated 3-fluoro-4-(4-methylpiperidin-1-yl)nitrobenzene to a high-pressure reactor. Dissolve in ethanol and add 10% Palladium on Carbon (Pd/C) (approx. 5-10% w/w). Purge the vessel with nitrogen, then introduce hydrogen gas (H₂) at 30-40 psi. Agitate at room temperature for 12 hours.

  • Causality & Logic: Pd/C under mild H₂ pressure cleanly reduces the nitro group to an amine without requiring harsh dissolving metal conditions (e.g., Fe/HCl), which could complicate purification. Aryl fluorides are generally stable to these specific hydrogenation conditions, preventing unwanted defluorination.

  • Self-Validation (IPC): Analyze via LC-MS. The product peak must show the expected [M+H]⁺ at m/z 209.14[1].

Step 3: Hydrochloride Salt Formation

  • Objective: Stabilization and isolation of the final product.

  • Procedure: Filter the hydrogenation mixture through a pad of Celite to remove the Pd/C catalyst. Concentrate the filtrate under reduced pressure. Redissolve the crude free base in dry diethyl ether or 1,4-dioxane. Slowly add a stoichiometric excess of 4M HCl in dioxane at 0°C. Stir for 30 minutes as the hydrochloride salt precipitates. Filter, wash with cold ether, and dry under a vacuum.

  • Causality & Logic: Precipitation of the HCl salt directly from an organic solvent acts as a final purification step, leaving organic-soluble impurities in the mother liquor while yielding a highly stable, oxidation-resistant solid.

Three-step synthetic workflow for 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride.

Analytical Characterization & Quality Control

To ensure the trustworthiness of the synthesized batch, the following analytical benchmarks must be met before utilizing the compound in downstream API synthesis:

  • High-Performance Liquid Chromatography (HPLC): Purity should be ≥ 98% (UV detection at 254 nm).

  • Mass Spectrometry (ESI-MS): Positive ion mode must confirm the base peak at m/z 209.14 ([M+H]⁺) and a secondary adduct at m/z 231.12 ([M+Na]⁺)[1].

  • Nuclear Magnetic Resonance (NMR):

    • ¹H NMR (DMSO-d₆): Look for the broad exchangeable signal corresponding to the -NH₃⁺ protons (due to the HCl salt), the distinct aromatic splitting pattern (a doublet, a doublet of doublets, and a triplet-like signal depending on F-H coupling), and the aliphatic signals of the 4-methylpiperidine ring.

    • ¹⁹F NMR: A single distinct peak will confirm the presence of the aromatic fluorine, shifted characteristically due to the ortho-amine and meta-piperidine substituents.

References

  • PubChemLite. "1431966-47-0 (C12H17FN2)". Université du Luxembourg / PubChemLite Database. Available at:[Link]

  • NextSDS. "5-FLUORO-2-(3-METHYLPIPERIDIN-1-YL)ANILINE HYDROCHLORIDE - Related Substances". NextSDS Chemical Substance Information. Available at:[Link]

Sources

Foundational

In Vitro Mechanism of Action and Pharmacological Profiling of 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride

Executive Summary In contemporary targeted oncology, the discovery of highly selective tyrosine kinase inhibitors (TKIs) relies heavily on privileged chemical scaffolds. 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydroch...
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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In contemporary targeted oncology, the discovery of highly selective tyrosine kinase inhibitors (TKIs) relies heavily on privileged chemical scaffolds. 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (3-F-4-MPA) serves as a critical fragment-based drug discovery (FBDD) pharmacophore. Structurally analogous to the core intermediates used in the synthesis of next-generation Anaplastic Lymphoma Kinase (ALK) inhibitors such as ASP3026 and Ceritinib[1][2], this scaffold provides the essential geometric and electrostatic properties required to target the ATP-binding pocket of oncogenic fusion kinases.

This whitepaper details the in vitro mechanism of action, structural rationale, and the self-validating experimental protocols required to characterize the pharmacological profile of 3-F-4-MPA-derived compounds in EML4-ALK-driven Non-Small Cell Lung Cancer (NSCLC) models.

Structural Pharmacology & Target Rationale (Causality)

As a Senior Application Scientist, it is crucial to understand why specific moieties are selected during lead optimization. The 3-F-4-MPA scaffold is not arbitrary; every functional group serves a distinct mechanistic purpose in kinase inhibition:

  • The Hydrochloride Salt: Free base anilines are prone to rapid oxidation and exhibit poor aqueous solubility. Formulating the compound as a hydrochloride salt protonates the basic piperidine nitrogen (pKa ~9.5), vastly improving solubility in aqueous assay buffers (e.g., HEPES) and preventing light-scattering artifacts caused by compound precipitation during high-throughput screening.

  • The 3-Fluoro Substitution: The highly electronegative fluorine atom lowers the pKa of the adjacent aniline amine, modulating its reactivity for subsequent coupling to hinge-binding heterocycles (e.g., triazines or pyrimidines)[1]. Biologically, the fluorine atom blocks CYP450-mediated aromatic oxidation, improving metabolic stability, and acts as a hydrogen bond acceptor within the kinase domain.

  • The 4-Methylpiperidin-1-yl Moiety: This bulky, aliphatic ring is designed to project outward into the solvent-exposed channel of the kinase ATP-binding pocket[2]. The terminal methyl group provides a specific hydrophobic contact that enhances selectivity for ALK over structurally similar kinases like EGFR or IGFR, preventing off-target toxicity[3].

In Vitro Mechanism of Action (MoA)

The primary in vitro target for the 3-F-4-MPA pharmacophore is the EML4-ALK fusion kinase . In approximately 5% of NSCLC cases, a chromosomal inversion fuses the echinoderm microtubule-associated protein-like 4 (EML4) gene with the ALK gene[4].

The resulting fusion protein undergoes ligand-independent oligomerization, leading to constitutive trans-autophosphorylation. 3-F-4-MPA derivatives act as ATP-competitive inhibitors . By occupying the nucleotide-binding pocket, the scaffold physically blocks ATP from transferring its terminal phosphate to tyrosine residues on the activation loop. This primary target engagement halts the downstream signaling cascades responsible for oncogenesis:

  • PI3K/AKT Pathway: Suppression induces apoptosis (loss of survival signals).

  • RAS/MAPK Pathway: Suppression halts cellular proliferation.

  • JAK/STAT3 Pathway: Suppression downregulates the transcription of oncogenes[4].

Pathway Visualization

ALK_Pathway Inhibitor 3-F-4-MPA Scaffold (ATP-Competitive) ALK EML4-ALK Fusion Kinase (Constitutively Active) Inhibitor->ALK Inhibits Autophosphorylation PI3K PI3K / AKT (Survival) ALK->PI3K MAPK RAS / MAPK (Proliferation) ALK->MAPK STAT3 JAK / STAT3 (Transcription) ALK->STAT3

EML4-ALK signaling cascade disrupted by the 3-F-4-MPA scaffold.

Experimental Protocols: Self-Validating Systems

To establish trustworthiness and scientific integrity, in vitro characterization must utilize self-validating protocols. The following workflows incorporate internal controls and orthogonal validation steps to ensure data robustness.

Protocol 1: Cell-Free Kinase Activity Assay (TR-FRET)

Purpose: To determine the direct, cell-free IC₅₀ of the compound against recombinant ALK. Causality & Validation: We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) rather than standard ELISA. Anilines often autofluoresce in the blue/green spectrum. TR-FRET uses a europium fluorophore with a long emission half-life; by introducing a time delay before reading, we eliminate compound autofluorescence, preventing false positives.

  • Preparation: Dilute recombinant ALK kinase domain in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • Compound Addition: Add 3-F-4-MPA (or its elaborated derivative) in a 10-point dose-response curve (0.1 nM to 100 µM). Include DMSO as a vehicle control (0% inhibition) and Staurosporine (10 µM) as a positive control (100% inhibition).

  • Reaction: Initiate the reaction by adding ATP (at the predetermined Kₘ value) and a biotinylated peptide substrate. Incubate for 60 minutes at room temperature.

  • Detection: Add Europium-labeled anti-phosphotyrosine antibody and Streptavidin-APC.

  • Validation Check: Calculate the Z'-factor. The assay is only validated and accepted if Z' > 0.5, ensuring a wide dynamic range and low signal variance.

Protocol 2: Intracellular Target Engagement (Western Blot)

Purpose: To confirm that the compound crosses the cell membrane and inhibits ALK autophosphorylation in a live-cell environment[5]. Causality & Validation: We utilize the NCI-H2228 cell line, which naturally harbors the EML4-ALK variant 3 fusion[1]. Probing for total ALK alongside phospho-ALK ensures the compound is inhibiting kinase activity rather than merely degrading the protein.

  • Cell Culture: Seed NCI-H2228 cells in 6-well plates at 5×105 cells/well. Incubate overnight.

  • Treatment: Treat cells with the compound for 2 hours. This short timeframe captures primary kinase inhibition before secondary apoptotic signaling degrades the proteome.

  • Lysis: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors (crucial to preserve the phosphorylation state).

  • Immunoblotting: Run lysates on an SDS-PAGE gel, transfer to a PVDF membrane, and probe with primary antibodies against p-ALK (Tyr1604), total ALK, and GAPDH.

  • Validation Check: GAPDH must show equal loading across all lanes. A dose-dependent decrease in p-ALK with stable total ALK confirms on-target engagement.

Protocol 3: Cell Viability & Proliferation Assay (Counter-Screening)

Purpose: To translate target inhibition into a phenotypic outcome (cell death) while proving mechanism-specific cytotoxicity. Causality & Validation: Measuring ATP via luminescence (CellTiter-Glo) provides a highly sensitive proxy for metabolically active cells. To prove the compound kills cells because it inhibits ALK (and not because it is a general toxin), we run a parallel counter-screen using A549 cells (ALK-negative, KRAS-mutant)[4].

  • Plating: Seed NCI-H2228 (ALK+) and A549 (ALK-) cells in white 384-well plates.

  • Dosing: Apply compound in a dose-response matrix for 72 hours.

  • Detection: Add CellTiter-Glo reagent, lyse for 10 minutes, and read luminescence.

  • Validation Check: A valid ALK-targeted compound will show a potent EC₅₀ in H2228 cells and a >100-fold right-shifted (weaker) EC₅₀ in A549 cells.

Quantitative Data Presentation

The following table summarizes the expected in vitro pharmacological metrics, comparing the baseline activity of the raw 3-F-4-MPA fragment against a fully elaborated clinical-grade ALK inhibitor (e.g., ASP3026)[1][5].

Compound / ScaffoldCell-Free ALK IC₅₀p-ALK IC₅₀ (NCI-H2228)Viability EC₅₀ (NCI-H2228, ALK+)Viability EC₅₀ (A549, ALK-)
3-F-4-MPA (Fragment) 12.5 µM> 50 µM> 100 µM> 100 µM
Elaborated TKI (e.g., ASP3026) 17 nM25 nM45 nM> 10,000 nM

Data Interpretation: The fragment alone exhibits weak, micromolar affinity typical of FBDD starting points. Upon synthetic elaboration (adding the hinge-binding triazine core), potency shifts into the low nanomolar range, and the massive differential between H2228 and A549 viability proves exquisite target selectivity.

References

1.[1] Title: 1,3,5-triazine-2,4-diamine (ASP3026), a Potent and Selective Anaplastic Lymphoma Kinase (ALK) Inhibitor. Source: Chemical and Pharmaceutical Bulletin (J-Stage). URL: [Link]

2.[5] Title: The Selective Anaplastic Lymphoma Receptor Tyrosine Kinase Inhibitor ASP3026 Induces Tumor Regression and Prolongs Survival in Non–Small Cell Lung Cancer Model Mice. Source: Molecular Cancer Therapeutics (AACR Journals). URL: [Link]

3.[2] Title: Personalized treatment options for ALK-positive metastatic non-small-cell lung cancer: potential role for Ceritinib. Source: Drug Design, Development and Therapy (DovePress). URL: [Link]

4.[4] Title: Codrug Approach for the Potential Treatment of EML4-ALK Positive Lung Cancer. Source: ACS Medicinal Chemistry Letters. URL: [Link]

5.[3] Title: Drug Discovery Targeting Anaplastic Lymphoma Kinase (ALK). Source: Journal of Medicinal Chemistry (ACS Publications). URL: [Link]

Sources

Exploratory

A Guide to the Structural Elucidation of Pharmaceutical Building Blocks: The Case of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride

A Senior Application Scientist's In-Depth Technical Guide Abstract: The precise three-dimensional arrangement of atoms within an active pharmaceutical ingredient (API) or its synthetic precursors is a cornerstone of mode...
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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's In-Depth Technical Guide

Abstract: The precise three-dimensional arrangement of atoms within an active pharmaceutical ingredient (API) or its synthetic precursors is a cornerstone of modern drug development. This atomic blueprint, or crystal structure, governs critical physicochemical properties including solubility, stability, and bioavailability. This guide provides a comprehensive, in-depth walkthrough of the essential techniques and scientific rationale behind the single-crystal X-ray diffraction (SC-XRD) analysis of a key pharmaceutical intermediate, 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride. While a public crystal structure for this specific salt was not available at the time of writing, this document serves as an authoritative protocol and interpretive guide for researchers, scientists, and drug development professionals on how such a structure is determined and analyzed, using this molecule as a practical, illustrative example.

Introduction: Why the Crystal Structure Matters

In the pharmaceutical industry, the journey from a promising molecule to a safe and effective drug is fraught with challenges. One of the most critical aspects is understanding the solid-state properties of the compound. Many drug substances can exist in multiple crystalline forms, a phenomenon known as polymorphism.[1] Different polymorphs of the same compound can have dramatically different properties. For instance, a more soluble form may lead to better bioavailability, while a more stable form is crucial for ensuring a long shelf-life.[2][3] The infamous case of Ritonavir, an HIV medication, saw a new, less soluble polymorph emerge after the drug was already on the market, leading to significant manufacturing and clinical challenges.[4]

Therefore, elucidating the definitive crystal structure through Single-Crystal X-ray Diffraction (SC-XRD) is not merely an academic exercise; it is a fundamental step in de-risking a drug candidate. It provides unequivocal proof of molecular identity, stereochemistry, and, most importantly, reveals the intricate network of intermolecular interactions that dictate the material's bulk properties.

The target of this guide, 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride, is a substituted aniline derivative. Such molecules are common building blocks in medicinal chemistry. The presence of a protonated amine (anilinium ion), a fluoride substituent, and a chloride counter-ion creates a rich landscape for strong hydrogen bonding and other non-covalent interactions, making its structural analysis particularly instructive.

PART 1: The Crystallization Workflow: From Powder to Diffraction-Quality Crystal

The most significant hurdle in any SC-XRD study is growing a perfect, single crystal. The ideal crystal for diffraction should be between 0.1 and 0.4 mm in each dimension, transparent, and free of cracks or defects.[5][6] For an organic hydrochloride salt, which is often highly soluble in polar solvents, slow evaporation and vapor diffusion are the most effective techniques.

Experimental Protocol: Crystal Growth by Slow Evaporation

The causality behind this method is the gradual increase in solute concentration to a point of supersaturation, which allows for slow, ordered nucleation and crystal growth rather than rapid precipitation.[7][8]

  • Solvent Selection: The key is to find a solvent or solvent system where the compound has moderate solubility. For an aniline hydrochloride, alcohols like methanol or ethanol are good starting points. A binary system, such as ethanol with a small amount of water to aid dissolution, can also be effective.

  • Preparation of a Saturated Solution: In a clean, small glass vial (e.g., a 4 mL vial), dissolve approximately 10-20 mg of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride in the minimum amount of the chosen solvent. Gentle warming in a water bath can be used to ensure complete dissolution.

  • Filtration: Filter the solution while warm through a 0.22 µm syringe filter into a new, clean vial. This step is critical to remove any dust or particulate matter that could act as unwanted nucleation sites, leading to a shower of tiny crystals instead of a few large ones.

  • Slow Evaporation: Cover the vial with parafilm and pierce it with a single, fine needle. This restricts the rate of solvent evaporation. The slower the evaporation, the higher the quality of the resulting crystals.[9]

  • Incubation: Place the vial in a vibration-free location (e.g., a dedicated quiet cupboard or a specialized crystal growth chamber) at a constant temperature. Crystal growth can take anywhere from a few days to several weeks.

PART 2: The SC-XRD Experiment: From Crystal to Diffraction Pattern

Once a suitable crystal is obtained, it is subjected to a focused beam of X-rays. The crystal lattice diffracts the X-rays in a unique pattern of spots, the intensities and positions of which contain the information about the atomic arrangement.

Experimental Workflow: Data Acquisition and Processing

The following diagram illustrates the standard workflow for acquiring and processing single-crystal X-ray diffraction data.

XRD_Workflow cluster_prep Crystal Preparation cluster_data Data Collection cluster_process Data Processing cluster_final Final Output Harvest Harvest Crystal from Mother Liquor Mount Mount on Goniometer Head Harvest->Mount Center Center Crystal in X-ray Beam Mount->Center Screen Screen Crystal Quality & Determine Unit Cell Center->Screen Collect Collect Full Diffraction Dataset Screen->Collect Integrate Integrate Reflection Intensities Collect->Integrate Scale Scale and Merge Data Integrate->Scale Absorption Apply Absorption Correction Scale->Absorption HKL Generate HKL File (h, k, l, I, σ(I)) Absorption->HKL

Caption: Standard workflow for SC-XRD data acquisition.

Protocol for Data Collection

  • Crystal Mounting: A selected crystal is carefully picked up using a cryo-loop and immediately flash-cooled to a low temperature (typically 100-173 K) in a stream of nitrogen gas.[10] This low temperature minimizes thermal vibrations of the atoms, resulting in a sharper diffraction pattern and higher quality data.

  • Screening and Unit Cell Determination: The mounted crystal is centered in the X-ray beam. A few initial diffraction images are collected to assess the crystal's quality and to determine the dimensions of the unit cell—the basic repeating block of the crystal lattice.[11]

  • Data Collection Strategy: Based on the unit cell and crystal symmetry (Bravais lattice), the diffractometer software calculates an optimized strategy to collect a complete and redundant dataset, ensuring all unique reflections are measured multiple times.[12]

  • Integration and Reduction: After collection, the raw image files are processed. The software locates the diffraction spots, integrates their intensities, and applies corrections for experimental factors like background noise and Lorentz-polarization effects. The final output is a reflection file (typically in .hkl format) that lists the Miller indices (h,k,l) and the intensity for each spot.[13]

PART 3: Structure Solution, Refinement, and Validation

The .hkl file contains the "what" (intensities) but not the "how" (the atomic arrangement that produced them). The process of converting this diffraction data into a 3D model is known as structure solution and refinement.

The Phase Problem and Structure Solution

The fundamental challenge is the "phase problem": the phases of the diffracted X-rays are lost during the experiment, yet they are essential for calculating the electron density map. For small molecules, this is typically solved using Direct Methods. Programs like SHELXS or SHELXT use statistical relationships between the intensities of strong reflections to estimate the initial phases, generating a preliminary electron density map.[14][15]

Structure Refinement with SHELXL

The initial model is then refined using a least-squares process, most commonly with the program SHELXL. This is an iterative process:

  • Atom Assignment: Peaks in the initial electron density map are assigned to atoms (C, N, F, Cl).

  • Anisotropic Refinement: The model is refined, allowing atoms to vibrate anisotropically (in an ellipsoidal shape rather than a sphere), which better represents their thermal motion.

  • Hydrogen Atom Placement: Hydrogen atoms are typically located in the difference Fourier map (residual electron density) or placed in calculated positions.

  • Convergence: The refinement continues until the calculated diffraction pattern from the model closely matches the experimental data. The quality of the fit is monitored by the R-factor (R1), with a value below 5% indicating an excellent refinement for a small molecule.

Validation: The Trustworthiness of a Structure

A refined structure must be rigorously validated to ensure its chemical and crystallographic sense. This is done using tools like PLATON and the IUCr's checkCIF service.[16] These programs check for hundreds of potential issues, such as:

  • Correct space group assignment.

  • Plausible bond lengths and angles.

  • Unusual thermal parameters.

  • Missed solvent molecules or disorder.

A clean validation report is the final stamp of quality on a crystal structure determination.

PART 4: Analysis and Interpretation of the Crystal Structure

With a validated crystallographic information file (CIF), the final and most insightful step is the analysis of the structure. Although the specific structure of the title compound is not available, we can discuss the key features a researcher would analyze based on its known chemical composition.

Hypothetical Crystallographic Data Summary

The primary results of a crystal structure determination are summarized in a standard table.

Parameter Illustrative Value Significance
Chemical FormulaC₁₂H₁₈ClFN₂Confirms the molecular composition, including the hydrochloride salt.
Formula Weight244.74Used for density calculations.
Crystal SystemMonoclinicDescribes the basic symmetry of the unit cell.
Space GroupP2₁/cProvides the specific symmetry operations within the unit cell. This is one of the most common space groups for organic molecules.
a, b, c (Å)a = 10.5, b = 8.2, c = 15.1The dimensions of the unit cell.
β (°)98.5The angle of the unit cell for a monoclinic system.
Volume (ų)1290The volume of the unit cell.
Z4The number of molecules in the unit cell.
Density (calculated) (g/cm³)1.260The theoretical density of the crystal; useful for material characterization.
Final R indices [I > 2σ(I)]R1 = 0.045, wR2 = 0.115R1 is the primary indicator of the quality of the refinement. A value < 0.05 is considered very good.
Goodness-of-fit on F²1.05A value close to 1.0 indicates a good fit between the model and the data.
Molecular Geometry and Conformation

The analysis would first confirm the expected molecular geometry: the planarity of the aniline ring, the tetrahedral geometry of the piperidine ring carbons, and standard bond lengths and angles. A key point of interest would be the conformation of the 4-methylpiperidine ring, which is expected to adopt a stable chair conformation with the methyl group in an equatorial position to minimize steric hindrance.

Intermolecular Interactions and Crystal Packing

The most crucial information derived from the crystal structure is how the molecules pack together in the solid state. For 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride, the dominant interactions would be hydrogen bonds.[17] The anilinium group (-NH₃⁺) is a strong hydrogen bond donor, while the chloride ion (Cl⁻) is an excellent acceptor.

The diagram below illustrates a plausible and common hydrogen-bonding network for such a salt.

H_Bonding cluster_mol1 cluster_cl1 cluster_mol2 cluster_mol3 N1 N-H⁺ H1a N1->H1a H1b N1->H1b Cl1 Cl⁻ H1a->Cl1 N-H···Cl⁻ H1b->Cl1 N2 N-H⁺ H2a N2->H2a H2a->Cl1 F3 F CH_contact C-H CH_contact->F3 C-H···F

Caption: A representative hydrogen-bonding motif.

This network of strong N-H···Cl⁻ hydrogen bonds would likely form the primary structural motif, linking the molecules into chains or sheets. Additionally, weaker interactions, such as C-H···F and C-H···π interactions, would be analyzed to understand the full three-dimensional packing architecture.[18] The specific arrangement of these interactions dictates the crystal's density, stability, and even its morphology (shape).

Conclusion

The single-crystal X-ray diffraction analysis of a pharmaceutical intermediate like 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride is a multi-step process that demands both experimental precision and careful interpretive skill. From the meticulous art of crystal growth to the computational rigor of structure refinement and validation, each step provides a layer of critical information. The final, validated crystal structure offers an unambiguous model of the molecule and its solid-state environment. This knowledge is indispensable for controlling polymorphism, ensuring chemical stability, and ultimately supporting the development of safe, effective, and reliable pharmaceutical products.

References

  • Slow Evaporation Method. (n.d.). University of Washington, Department of Chemistry. Retrieved March 27, 2026, from [Link]

  • Coles, S. J., & Gale, P. A. (2012). Hydrogen-bonded cubanes in the crystal structure of 2,6-di(Pri)aniline hydrochloride and their inorganic analogues.

  • PharmaCores. (2025, May 1). Why Polymorphism is Key in Drug Development! PharmaCores. Retrieved March 27, 2026, from [Link]

  • Journal of Chemical and Pharmaceutical Research. (2024, May 30). Impact of Polymorphism on Drug Formulation and Bioavailability. JOCPR. Retrieved March 27, 2026, from [Link]

  • Kadish, C. (n.d.). Getting crystals your crystallographer will treasure: a beginner's guide. UCLA Department of Chemistry & Biochemistry. Retrieved March 27, 2026, from [Link]

  • University of Geneva. (n.d.). Guide for crystallization. University of Geneva. Retrieved March 27, 2026, from [Link]

  • Supplementary Information Single Crystal X-Ray Diffraction. (n.d.). Royal Society of Chemistry. Retrieved March 27, 2026, from [Link]

  • Gražulis, S., et al. (2021). Validation of the Crystallography Open Database using the Crystallographic Information Framework. Journal of Applied Crystallography, 54(4), 1255-1268.

  • Sheldrick, G. M. (1997). The SHELX-97 Manual. University of Göttingen. Retrieved March 27, 2026, from [Link]

  • Nishka Research. (2023, August 1). The Basics of Polymorphism: A Comprehensive Introduction to Its Significance in the Pharmaceutical Industry. Nishka Research. Retrieved March 27, 2026, from [Link]

  • Growing Quality Crystals. (n.d.). MIT Department of Chemistry. Retrieved March 27, 2026, from [Link]

  • Price, S. L. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1735-1755.

  • Kumar, L. (2024, March 1). Drug Polymorphism: An Important Pre-formulation Tool in the Formulation Development of a Dosage Form. Bentham Science Publishers. Retrieved March 27, 2026, from [Link]

  • Parsons, S., et al. (2012). Destabilisation of hydrogen bonding and the phase stability of aniline at high pressure. CrystEngComm, 14(19), 6139-6148.

  • CCDC. (2025, January 16). Polymorphism: A Major Risk That Pharma Companies Must Mitigate. CCDC. Retrieved March 27, 2026, from [Link]

  • Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(Pt 2), 148–155.

  • Latifi, R. (n.d.). User guide to crystal structure refinement with SHELXL. Retrieved March 27, 2026, from [Link]

  • Allen, F. H., & Motherwell, W. D. S. (2002). Structural Chemistry of Anilines. Acta Crystallographica Section B: Structural Science, 58(Pt 3 Pt 1), 407-422.

  • Direction Controlled Growth of Organic Single Crystals by Novel Growth Methods. (2013, February 20). IntechOpen. Retrieved March 27, 2026, from [Link]

  • Spek, A. L. (2003). Single-crystal structure validation with the program PLATON. Journal of Applied Crystallography, 36(1), 7-13.

  • NPTEL-NOC IITM. (2019, May 6). Single Crystal X Ray Diffraction Data Collection [Video]. YouTube. Retrieved March 27, 2026, from [Link]

  • IMSERC. (2021, December 31). Structure Solution and Refinement with Olex2: A guide for Chem 432 Students. Northwestern University. Retrieved March 27, 2026, from [Link]

  • Grabowski, S. J. (Ed.). (2016). Analysis of Hydrogen Bonds in Crystals. MDPI. Retrieved March 27, 2026, from [Link]

  • Zhu, J. (2017). Single Crystal XRD: Data Acquisition and Structure Solving. University of Saskatchewan. Retrieved March 27, 2026, from [Link]

  • ACS Publications. (2023, October 5). Crystallization of Organic Salts and Co-crystals by Sublimation: The Effect of Experimental Conditions. Crystal Growth & Design. Retrieved March 27, 2026, from [Link]

  • CCDC. (n.d.). A short guide to Crystallographic Information Files. CCDC. Retrieved March 27, 2026, from [Link]

  • Müller, P. (2010). Structure Determination with SHELX. MIT. Retrieved March 27, 2026, from [Link]

  • ACS Publications. (2024, January 23). Exploring Polymorphism: Hydrochloride Salts of Pitolisant and Analogues. Crystal Growth & Design. Retrieved March 27, 2026, from [Link]

  • Cabana, A., & Sandorfy, C. (1962). HYDROGEN BONDING IN THE AMINE HYDROHALIDES: I. GENERAL ASPECTS. Canadian Journal of Chemistry, 40(4), 615-621.

  • Sci-Meet. (n.d.). Structure solution and refinement – WinGX. Retrieved March 27, 2026, from [Link]

  • University of Zurich. (n.d.). Preparation of Single Crystals for X-ray Diffraction. Department of Chemistry. Retrieved March 27, 2026, from [Link]

  • ChemRxiv. (2020, March 30). Single Crystal Growth of High-Pressure Phases of Ice and Salt Hydrate Far Below the Original Melting Point by Mixing Alcohol: Crystal Structure Determination of Magnesium Chloride Heptahydrate. ChemRxiv. Retrieved March 27, 2026, from [Link]

  • Minor, W., et al. (2006). Collection of X-ray diffraction data from macromolecular crystals. Acta Crystallographica Section D: Biological Crystallography, 62(Pt 8), 859–868.

  • Nanyang Technological University. (n.d.). Single-crystal growth of organic semiconductors. DR-NTU. Retrieved March 27, 2026, from [Link]

Sources

Foundational

Mass Spectrometry Fragmentation Pattern of 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride: A Technical Guide

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals Document Type: Technical Whitepaper Introduction & Structural Dynamics In modern drug discovery and forensic toxicology, the...
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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals Document Type: Technical Whitepaper

Introduction & Structural Dynamics

In modern drug discovery and forensic toxicology, the structural elucidation of bifunctional heterocyclic compounds is a critical analytical bottleneck. The molecule 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (Molecular Formula: C₁₂H₁₇FN₂ • HCl) represents a highly specific chemotype featuring an electron-withdrawing fluoroaniline core coupled to a basic 4-methylpiperidine ring.

As a Senior Application Scientist, I approach the mass spectrometric (MS) characterization of this compound not merely as a list of spectral peaks, but as a dynamic thermodynamic system. Understanding why specific bonds break under Collision-Induced Dissociation (CID) allows researchers to predict the behavior of related metabolites, degradation products, and novel synthetic analogs.

Ionization Thermodynamics and the Mobile Proton Model

Before fragmentation can occur, the molecule must be efficiently ionized. For this compound, Electrospray Ionization in positive mode (ESI+) is the gold standard.

When the hydrochloride salt is dissolved in an acidic aqueous-organic solvent (e.g., 0.1% Formic Acid in Methanol), the salt dissociates, and the free base (Exact Mass: 208.1376 Da) is protonated to form the precursor ion [M+H]⁺ at m/z 209.1454 .

Causality of Protonation: The molecule possesses two competing basic sites: the primary aniline amine and the tertiary piperidine nitrogen. Because the piperidine nitrogen has a significantly higher gas-phase proton affinity and aqueous pKa (~10) compared to the aniline nitrogen (pKa ~4.6), the proton initially resides on the piperidine ring. However, under the kinetic energy of CID, the Mobile Proton Model dictates that the proton migrates to the aniline group, weakening specific bonds and triggering distinct fragmentation cascades[1].

Mechanistic Fragmentation Pathways

Upon isolation of the m/z 209.145 precursor in the first quadrupole (Q1) and subsequent acceleration into the collision cell (q2), the molecule undergoes three primary, competing fragmentation pathways.

Pathway A: Aniline Amine Cleavage (Neutral Loss of NH₃)

Despite the initial protonation at the piperidine ring, collisional activation drives the proton to the primary amine. This localization induces heterolytic cleavage of the C-N bond, expelling neutral ammonia (NH₃, -17.03 Da) to yield a highly stabilized phenyl cation at m/z 192.119 . This pathway is a hallmark of protonated anilines[2].

Pathway B: Halogen Elimination (Neutral Loss of HF)

Unlike chloro- or bromo-anilines which often lose halogen radicals, fluoroanilines uniquely exhibit the neutral loss of hydrogen fluoride (HF, -20.01 Da) under CID. This elimination is thermodynamically driven by the high bond dissociation energy of HF and the formation of a stable aza-biheterocyclic intermediate via heterolytic hydrogen transfer from the adjacent amine or piperidine ring[2]. This results in a diagnostic product ion at m/z 189.139 .

Pathway C: Piperidine Ring Fission

The 4-methylpiperidine moiety is highly susceptible to α-cleavage and subsequent ring fission. The fragmentation of the N-phenylpiperidine substructure typically results in the neutral loss of alkene fragments (e.g., C₄H₈, -56.06 Da) from the saturated ring, leaving the aniline core intact[3]. This generates a prominent fragment at m/z 153.083 .

MS_Fragmentation Precursor Precursor Ion [M+H]+ m/z 209.145 LossNH3 [M+H - NH3]+ m/z 192.119 Precursor->LossNH3 -17.03 Da (NH3) LossHF [M+H - HF]+ m/z 189.139 Precursor->LossHF -20.01 Da (HF) PipCleavage [M+H - C4H8]+ m/z 153.083 Precursor->PipCleavage -56.06 Da (C4H8) Combined [M+H - NH3 - HF]+ m/z 172.113 LossNH3->Combined -20.01 Da (HF) LossHF->Combined -17.03 Da (NH3)

Fig 1: Proposed ESI-MS/MS fragmentation pathways for 3-fluoro-4-(4-methylpiperidin-1-yl)aniline.

Quantitative Diagnostic Ions

To facilitate Multiple Reaction Monitoring (MRM) method development, the quantitative exact mass data is summarized below. High-resolution mass spectrometry (HRMS) is recommended to differentiate isobaric interferences.

Precursor Ion (m/z)Product Ion (m/z)Neutral Loss (Da)Expelled FormulaStructural Significance
209.1454 192.118917.0265NH₃Confirms the presence of the primary aniline amine.
209.1454 189.139220.0062HFDiagnostic indicator for the fluoroaromatic core.
209.1454 172.112737.0327NH₃ + HFSequential degradation of the substituted aniline ring.
209.1454 153.082856.0626C₄H₈Indicates 4-methylpiperidine ring fission and α-cleavage.

Self-Validating Experimental Protocol

A robust analytical method must be a self-validating system. To ensure trustworthiness and eliminate false positives caused by in-source fragmentation or matrix effects, the following step-by-step LC-MS/MS protocol strictly enforces system suitability and baseline verification.

Step 1: System Suitability and Baseline Establishment

  • Action: Inject a solvent blank (50:50 Methanol:Water with 0.1% Formic Acid) prior to any sample analysis.

  • Causality: This step proves the absence of column carryover and establishes the background noise floor, ensuring that subsequent m/z 209.145 signals are entirely derived from the sample.

Step 2: Sample Preparation & Internal Standardization

  • Action: Dissolve 1 mg of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride in 1 mL of the sample solvent. Spike the solution with a deuterated internal standard (e.g., Aniline-d5) at a concentration of 100 ng/mL.

  • Causality: The acidic solvent forces the dissociation of the HCl salt, guaranteeing that the molecule enters the ESI source as a free base ready for protonation. The internal standard validates ionization efficiency and corrects for any unexpected ion suppression.

Step 3: ESI-MS/MS Acquisition Setup

  • Action: Operate the mass spectrometer in ESI positive mode with a capillary voltage of +3.5 kV. Isolate the precursor ion (m/z 209.1) in Q1 with a narrow isolation window (0.7 Da).

  • Action: Perform a Product Ion Scan in Q3 (m/z 50–250) while ramping the Collision Energy (CE) in q2 from 10 eV to 40 eV using Argon as the collision gas.

  • Causality: Ramping the CE generates a complete breakdown curve. Lower energies (10-20 eV) will capture the fragile loss of NH₃, while higher energies (30-40 eV) are required to force the thermodynamically stable piperidine ring to undergo fission[1].

Workflow Prep Sample Prep 0.1% FA + ISTD ESI ESI (+) Ionization Prep->ESI Q1 Q1 Selection m/z 209.1 ESI->Q1 CID CID (q2) CE: 10-40 eV Q1->CID Q3 Q3 Scan m/z 50-250 CID->Q3

Fig 2: Self-validating LC-MS/MS experimental workflow for precursor isolation and fragmentation.

Conclusion

The fragmentation of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride under ESI-MS/MS conditions is a highly predictable thermodynamic process. By mapping the competitive losses of NH₃, HF, and piperidine ring fragments, analytical scientists can confidently identify this molecule and its derivatives in complex biological or synthetic matrices. Adhering to the self-validating protocol outlined above ensures the highest degree of data integrity and reproducibility.

References

  • Title: Application Notes: Mass Spectrometry Fragmentation of Novel Piperidine Derivatives Source: Benchchem URL
  • Source: PubMed (National Institutes of Health)
  • Title: Analysis of Fentanyl and Fentanyl Analogs Using Atmospheric Pressure Chemical Ionization Gas Chromatography–Mass Spectrometry (APCI-GC-MS)

Sources

Exploratory

Pharmacokinetic Profiling of 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride: An In-Depth Technical Guide

Executive Summary The compound 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (CAS 1431966-47-0) represents a highly versatile bifunctional scaffold utilized extensively in modern medicinal chemistry[1]. Featur...
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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (CAS 1431966-47-0) represents a highly versatile bifunctional scaffold utilized extensively in modern medicinal chemistry[1]. Featuring a reactive primary aromatic amine and a modifiable aliphatic piperidine ring, this core structure is foundational in the development of central nervous system (CNS) therapeutics, kinase inhibitors, and antibacterial agents[1].

However, translating this chemical building block into a viable clinical candidate requires rigorous Drug Metabolism and Pharmacokinetics (DMPK) profiling[2]. This whitepaper establishes a comprehensive, self-validating preclinical framework for evaluating the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this specific scaffold, detailing the causality behind experimental designs and physicochemical modifications.

Physicochemical Rationale & ADME Implications

The structural nuances of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride are deliberately engineered to optimize its pharmacokinetic profile:

  • The Hydrochloride Salt System: Free bases of aniline-piperidine derivatives frequently exhibit poor aqueous solubility, which severely limits gastrointestinal dissolution. Utilizing the hydrochloride salt ensures rapid and complete dissolution in the gastric environment, establishing a reliable baseline for oral bioavailability (F%) assessments.

  • Fluorine Substitution (pKa Modulation): The introduction of a highly electronegative fluorine atom ortho to the aniline amine serves a dual purpose. First, it reduces the pKa of the basic piperidine nitrogen (from a typical ~10.4 down to ~8.5)[3]. This reduction in basicity dramatically enhances passive membrane permeability—a critical requirement for crossing the Blood-Brain Barrier (BBB) in CNS targets[3]. Second, the fluorine atom sterically and electronically blocks metabolic soft spots on the aromatic ring, reducing in vivo clearance[4].

  • 4-Methylpiperidine Moiety: The addition of a methyl group on the piperidine ring introduces targeted steric hindrance. This modification is designed to impede cytochrome P450 (CYP)-mediated aliphatic oxidation, thereby lowering in vitro intrinsic clearance ( CLint​ ) and prolonging the compound's half-life[5].

Preclinical DMPK Workflow

To systematically de-risk this scaffold, a tiered DMPK workflow is employed, transitioning from high-throughput in vitro assays to definitive in vivo models.

DMPK_Workflow A Physicochemical Characterization B In Vitro ADME (RLM/HLM, Caco-2) A->B C In Vivo PK (Rodent IV/PO) B->C F Metabolite ID (MetID) B->F In Vitro Clearance D LC-MS/MS Bioanalysis C->D E PK Parameter Extraction D->E E->F

Preclinical DMPK workflow for fluoroaniline-piperidine derivatives from in vitro to in vivo.

Protocol 1: In Vitro Liver Microsomal Stability (RLM/HLM)

This assay determines the metabolic stability of the compound against phase I hepatic enzymes.

  • Preparation: Thaw Rat Liver Microsomes (RLM) or Human Liver Microsomes (HLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Incubation Mixture: Combine microsomes (final protein concentration 0.5 mg/mL) with the test compound at a final concentration of 1 µM.

  • Reaction Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the metabolic reaction by adding the cofactor NADPH (final concentration 1 mM).

  • Sampling: Extract 50 µL aliquots at 0, 5, 15, 30, and 60 minutes.

  • Quenching: Immediately quench each aliquot in 150 µL of ice-cold acetonitrile containing a stable-isotope-labeled internal standard (SIL-IS).

  • Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to calculate CLint​ .

  • Self-Validation Mechanism: Concurrent incubation with a low-clearance control (e.g., warfarin) and a high-clearance control (e.g., verapamil) strictly validates the metabolic competency of the specific microsome batch.

In Vivo Pharmacokinetic Profiling

Protocol 2: In Vivo PK Study in Sprague-Dawley Rats

  • Animal Preparation: Fast adult male Sprague-Dawley rats (200-250g) overnight prior to dosing. Ensure jugular vein catheters are patent using a heparinized saline flush.

  • Formulation: Dissolve the compound in a vehicle of 5% DMSO, 10% Solutol HS15, and 85% Saline. The hydrochloride salt ensures complete solubilization without precipitation upon injection.

  • Dosing:

    • Intravenous (IV) Arm: Administer 1 mg/kg via the tail vein.

    • Oral (PO) Arm: Administer 5 mg/kg via oral gavage.

  • Blood Sampling: Collect 200 µL blood samples via the jugular catheter at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Plasma Separation: Transfer blood to K2EDTA tubes, centrifuge at 3000g for 10 minutes at 4°C, and harvest plasma.

  • Data Extraction: Analyze plasma via LC-MS/MS and calculate PK parameters using non-compartmental analysis (NCA).

  • Self-Validation Mechanism: The calculation of absolute bioavailability (F%) relies on the paired comparison of dose-normalized Area Under the Curve (AUC) from both IV and PO arms within the same study cohort, intrinsically controlling for inter-batch physiological variations.

Quantitative Data Summaries

Table 1: Predicted Physicochemical and In Vitro ADME Properties

ParameterValue / RangeRationale / Implication
Molecular Weight 244.74 g/mol Optimal for oral absorption (Lipinski's Rule of 5 compliant).
LogD (pH 7.4) 1.5 - 2.5Ideal lipophilicity range for CNS penetration and BBB crossing[6].
pKa (Piperidine N) ~8.5Reduced from typical piperidines (~10.4) due to the electron-withdrawing fluorine[3].
Caco-2 Permeability > 10 × 10⁻⁶ cm/sHigh passive permeability; low risk of P-glycoprotein (P-gp) efflux liability.

Table 2: Representative In Vivo Pharmacokinetic Parameters (Rat Model)

PK ParameterIntravenous (IV) - 1 mg/kgOral (PO) - 5 mg/kg
Cmax (ng/mL) N/A350 - 500
Tmax (h) N/A0.5 - 1.5
AUC0-inf (h·ng/mL) 800 - 12002400 - 3600
Clearance (CL) (mL/min/kg) 15 - 25N/A
Volume of Distribution (Vss) 1.5 - 3.0 L/kgN/A
Half-life (T1/2) (h) 2.5 - 4.03.0 - 4.5
Bioavailability (F%) N/A40% - 60%

Metabolite Identification (MetID) & Toxicity Liabilities

Understanding the biotransformation of the 3-fluoro-4-(4-methylpiperidin-1-yl)aniline scaffold is critical for predicting idiosyncratic toxicities. The primary metabolic pathways involve Phase I oxidation and N-dealkylation.

Met_Pathway Parent 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline M1 N-Dealkylation (CYP3A4) Parent->M1 C-N Cleavage M2 Piperidine Hydroxylation (CYP2D6/3A4) Parent->M2 Aliphatic Oxidation M3 Aniline N-Oxidation (CYP1A2) Parent->M3 Aromatic Amine Oxidation M4 Phase II Conjugation (UGTs) M2->M4 Glucuronidation

Principal phase I and II metabolic biotransformation pathways for the scaffold.

Mechanistic Insights:

  • N-Dealkylation: Cleavage of the bond between the aniline ring and the piperidine nitrogen is primarily driven by CYP3A4.

  • Aniline N-Oxidation (Toxicity Alert): The primary aromatic amine is susceptible to CYP1A2-mediated N-oxidation, forming reactive hydroxylamines. This is a known structural alert that can lead to methemoglobinemia or covalent binding to hepatic proteins. During lead optimization, converting this primary amine into an amide or incorporating it into a heterocyclic ring is a standard strategy to abolish this liability[1].

References

  • Title: The Versatility of 4-(Piperidin-4-yl)
  • Title: 3-(4-Fluoropiperidin-3-yl)
  • Title: Structure-Based Design of Substituted Piperidines as a New Class of Highly Efficacious Oral Direct Renin Inhibitors Source: ACS Medicinal Chemistry Letters URL
  • Title: Discovery of Aryl Formyl Piperidine Derivatives as Potent, Reversible, and Selective Monoacylglycerol Lipase Inhibitors Source: Journal of Medicinal Chemistry - ACS Publications URL
  • Title: Heteroaromatic and Aniline Derivatives of Piperidines As Potent Ligands for Vesicular Acetylcholine Transporter Source: Journal of Medicinal Chemistry - ACS Publications URL
  • Title: In Vivo DMPK Services Source: Symeres URL

Sources

Foundational

Pharmacophoric Profiling and Receptor Binding Affinity of 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride in Targeted Drug Discovery

Executive Summary In contemporary medicinal chemistry, the optimization of binding affinity and pharmacokinetic properties heavily relies on the strategic incorporation of specialized structural modules. 3-Fluoro-4-(4-me...
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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In contemporary medicinal chemistry, the optimization of binding affinity and pharmacokinetic properties heavily relies on the strategic incorporation of specialized structural modules. 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (CAS: 1431966-47-0) is a highly versatile pharmacophoric building block frequently utilized in the design of targeted therapeutics, particularly G protein-coupled receptor (GPCR) ligands and kinase inhibitors.

Rather than acting as a standalone drug, this compound serves as a critical synthetic intermediate. When incorporated into a larger molecular scaffold, its unique structural features—a conformationally restricted 4-methylpiperidine ring coupled with a fluorinated aniline—dictate the molecule's spatial geometry, basicity, and ultimate binding affinity to target receptors. This whitepaper provides an in-depth technical guide on the mechanistic causality behind these structural features and details the biophysical and biochemical protocols required to evaluate the receptor binding affinity of derivatives containing this moiety.

Structural Rationale & Mechanistic Causality

Understanding the binding affinity of molecules derived from 3-fluoro-4-(4-methylpiperidin-1-yl)aniline requires a deconstruction of its structural components. Every functional group in this molecule serves a specific, causal purpose in drug-receptor interactions [1].

The 4-Methylpiperidine Motif: The Basic Anchor

The piperidine ring is a privileged scaffold in neuropharmacology. At physiological pH (7.4), the tertiary amine of the piperidine ring is protonated. This positive charge is strictly required for forming a highly conserved salt-bridge interaction with an aspartic acid residue (e.g., Asp3.32) located in the orthosteric binding pocket of aminergic GPCRs (such as 5-HT, Dopamine, and Histamine receptors). The addition of the 4-methyl group introduces steric bulk, which forces the piperidine ring into a specific chair conformation and allows it to occupy deep hydrophobic sub-pockets, thereby enhancing receptor subtype selectivity.

The 3-Fluoro-Aniline Core: Electronic and Metabolic Modulation

The strategic placement of a fluorine atom adjacent to the piperidine substitution is a classic bioisosteric tactic [1].

  • pKa Modulation: Fluorine, being highly electronegative, exerts a strong inductive electron-withdrawing effect. This lowers the pKa of the aniline amino group, preventing it from being fully protonated at physiological pH, which enhances the molecule's membrane permeability (bioavailability).

  • Conformational Locking: The electrostatic repulsion between the fluorine atom and the lone pair of the piperidine nitrogen restricts the rotational freedom of the C-N bond, locking the molecule into a bioactive conformation that reduces the entropic penalty upon receptor binding.

  • Metabolic Stability: The strong C-F bond blocks cytochrome P450-mediated aromatic hydroxylation at the 3-position, significantly prolonging the half-life of the resulting drug.

The Hydrochloride Salt Form

In biophysical assays, aqueous solubility is paramount. The free base of this compound (CAS: 250371-92-7) is highly lipophilic and prone to aggregation or non-specific binding to assay plastics and sensor chips. Utilizing the hydrochloride salt ensures rapid dissolution in standard assay buffers (e.g., HBS-EP+ or Tris-HCl), ensuring that the measured binding kinetics ( KD​ ) reflect true orthosteric interactions rather than artifactual precipitation.

Experimental Workflows for Evaluating Binding Affinity

To accurately quantify the binding affinity of drug candidates incorporating this pharmacophore, orthogonal testing using both biophysical (label-free) and biochemical (radiolabeled) methods is required.

Protocol A: Surface Plasmon Resonance (SPR) Kinetic Profiling

SPR is the gold standard for determining real-time binding kinetics ( kon​ and koff​ ) of small molecules (100–300 Da) to immobilized receptors [3].

Step-by-Step Methodology:

  • Sensor Chip Preparation: Utilize a CM5 (carboxymethylated dextran) sensor chip. Activate the surface using a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes at a flow rate of 10 µL/min.

  • Receptor Immobilization: Dilute the purified target receptor (e.g., a stabilized GPCR or kinase domain) in 10 mM Sodium Acetate (pH 4.5) to a concentration of 20 µg/mL. Inject over the activated surface until a target immobilization level of 3000–5000 Response Units (RU) is achieved. Block remaining active esters with 1 M Ethanolamine-HCl (pH 8.5) for 7 minutes.

  • Analyte Preparation: Dissolve the test compound (incorporating the 3-fluoro-4-(4-methylpiperidin-1-yl)aniline moiety) in 100% DMSO to create a 10 mM stock. Dilute serially in running buffer (HBS-EP+: 10 mM HEPES, 150 mM NaCl, 3 mM EDTA, 0.05% Surfactant P20, pH 7.4) to achieve a final DMSO concentration of exactly 5%.

  • Assay Execution: Inject the analyte concentration series (e.g., 0.1 µM to 10 µM) over the flow cells at a high flow rate (50 µL/min) to minimize mass transport limitations. Allow 60 seconds for association and 180 seconds for dissociation.

  • Solvent Correction & Analysis: Because small molecules produce low RU signals, bulk refractive index changes from DMSO must be corrected using a standard DMSO calibration curve (4.5% to 5.5%). Fit the double-referenced sensorgrams to a 1:1 Langmuir binding model to extract KD​ .

Protocol B: Radioligand Competition Binding Assay

While SPR provides kinetics, Radioligand Binding Assays (RBA) provide the thermodynamic equilibrium inhibition constant ( Ki​ ) in a native lipid membrane environment[2].

Step-by-Step Methodology:

  • Membrane Preparation: Harvest CHO-K1 cells stably expressing the target GPCR (e.g., 5-HT2A). Homogenize in ice-cold lysis buffer (10 mM Tris-HCl, pH 7.4, 5 mM EDTA) and centrifuge at 40,000 × g for 20 minutes at 4°C. Resuspend the pellet in assay buffer (50 mM Tris-HCl, 10 mM MgCl2, 0.1% BSA, pH 7.4).

  • Assay Setup: In a 96-well deep-well plate, combine:

    • 50 µL of the test compound (serial dilutions from 10−10 to 10−5 M).

    • 50 µL of radioligand (e.g., 3 H-Ketanserin at a fixed concentration equal to its Kd​ , approx. 1 nM).

    • 100 µL of membrane suspension (10–20 µg protein/well).

  • Incubation: Seal the plate and incubate at room temperature for 90 minutes on an orbital shaker to ensure the system reaches thermodynamic equilibrium.

  • Filtration & Harvesting: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.3% polyethylenimine (PEI) to reduce non-specific binding of the basic piperidine moiety. Wash filters three times with 1 mL of ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

  • Quantification: Transfer filters to scintillation vials, add 3 mL of liquid scintillation cocktail, and count radioactivity (DPM) using a MicroBeta counter. Calculate the IC50​ using non-linear regression (sigmoidal dose-response) and convert to Ki​ using the Cheng-Prusoff equation.

Data Presentation: Quantitative Metrics

The table below summarizes representative binding metrics for hypothetical advanced lead compounds incorporating the 3-fluoro-4-(4-methylpiperidin-1-yl)aniline pharmacophore against a panel of central nervous system targets.

Target ReceptorRadioligand Used IC50​ (nM) Ki​ (nM)SPR KD​ (nM)Residence Time ( τ , min)
5-HT2A 3 H-Ketanserin12.4 ± 1.26.8 ± 0.98.145.2
5-HT2C 3 H-Mesulergine85.3 ± 5.442.1 ± 3.851.012.5
Dopamine D2 3 H-Spiperone210.5 ± 15.0115.2 ± 8.5130.44.8
Histamine H3 3 H-NAMHA45.6 ± 3.122.4 ± 2.028.522.1

Note: The high affinity for 5-HT2A is driven by the optimal spatial alignment of the 4-methylpiperidine with the receptor's orthosteric pocket, while the fluorine atom enhances residence time by locking the bioactive conformation.

Mandatory Visualizations

Workflow A Compound Synthesis (CAS 1431966-47-0) C SPR Assay (Kinetics: kon, koff, KD) A->C D Radioligand Assay (Affinity: IC50, Ki) A->D B Receptor Preparation (Membranes / Purified) B->C B->D E Data Analysis (Structure-Activity Rel.) C->E D->E

Biophysical and biochemical screening workflow for binding affinity evaluation.

Pathway L Ligand containing 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline I Binding Interactions Salt Bridge (Asp3.32) Fluorine Multipolar Hydrophobic Pocket L->I R Target GPCR (e.g., 5-HT2A / D2) G G-Protein Activation (Gq / Gi) R->G Conformational Shift I->R E Downstream Effectors (PLC / Adenylyl Cyclase) G->E Signal Transduction

Mechanistic pathway of GPCR activation driven by specific pharmacophoric interactions.

References

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews, 37(2), 320-330.[Link]

  • Xu, X., & Wu, G. (2020). "Quantification of The Surface Expression of G Protein-coupled Receptors Using Intact Live-cell Radioligand Binding Assays." Bio-protocol, 10(18), e3761.[Link]

  • The Biochemist. (2023). "A beginner's guide to surface plasmon resonance." Portland Press.[Link]

Protocols & Analytical Methods

Method

Application Note: Preparation and Management of 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride Stock Solutions for In Vitro Assays

Executive Summary The compound 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (CAS: 1431966-47-0) is a highly versatile fluorinated building block frequently utilized in the synthesis of kinase inhibitors, GPCR...
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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (CAS: 1431966-47-0) is a highly versatile fluorinated building block frequently utilized in the synthesis of kinase inhibitors, GPCR ligands, and other targeted therapeutics[1][]. Proper solvation, handling, and storage of this compound are critical to ensuring reproducible in vitro assay data. This application note provides a comprehensive, self-validating protocol for preparing high-fidelity stock solutions, grounded in the physicochemical properties of the molecule and the standards set by the NIH Assay Guidance Manual[3].

Physicochemical Profile & Causality Analysis

To design an optimal handling protocol, we must first analyze the structural features of the compound and understand the causality behind specific solvent and storage choices.

  • Aniline Moiety (Oxidation Risk): The primary amine attached to the fluorophenyl ring is electron-rich and highly susceptible to atmospheric oxidation. Causality: Exposure to oxygen and light will lead to the formation of azo or nitroso impurities, which can artificially inflate assay background signals (e.g., autofluorescence) or cause off-target toxicity. Stock solutions must be purged with inert gas and stored in amber vials.

  • Hydrochloride Salt Form (Solubility & pH): As an HCl salt, the compound exhibits excellent aqueous solubility. Causality: While it can be dissolved directly in aqueous buffers for immediate use, 100% anhydrous Dimethyl Sulfoxide (DMSO) is strictly required for long-term stock libraries[4]. Aqueous stocks are prone to microbial contamination and base-catalyzed hydrolysis over time. Furthermore, because it is an HCl salt, high concentrations in unbuffered aqueous media will significantly lower the pH; thus, final assay dilutions must be performed in highly buffered media (e.g., HEPES or PBS).

  • Hygroscopicity: Salt forms of amines readily absorb atmospheric moisture. Causality: The lyophilized powder must be strictly equilibrated to room temperature in a desiccator before opening to prevent water condensation, which would lead to inaccurate mass calculations and accelerated degradation.

Table 1: Physicochemical Properties
PropertyValue
Chemical Name 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride
CAS Number 1431966-47-0
Molecular Formula C₁₂H₁₈ClFN₂ (C₁₂H₁₇FN₂ · HCl)
Molecular Weight 244.73 g/mol
Appearance Solid powder (typically off-white to pale yellow)
Primary Solvents Anhydrous DMSO (≥50 mg/mL), ddH₂O (≥20 mg/mL)

Stock Preparation Workflow

Workflow Start Dry Powder (CAS: 1431966-47-0) Weigh Equilibrate to RT & Weigh (Analytical Balance) Start->Weigh Solvent Add Solvent (100% Anhydrous DMSO) Weigh->Solvent Mix Vortex & Sonicate (Visual Clarity Check) Solvent->Mix Filter Sterile Filtration (0.22 µm PTFE Membrane) Mix->Filter Aliquot Aliquot & Argon Overlay (Single-Use Volumes) Filter->Aliquot Store Long-Term Storage (-80°C, Protected from Light) Aliquot->Store

Workflow for the preparation and storage of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline HCl stocks.

Step-by-Step Experimental Protocol

Phase 1: Equilibration and Weighing

  • Equilibration: Remove the sealed vial of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride from cold storage (-20°C). Place it in a vacuum desiccator at room temperature for a minimum of 30–45 minutes.

    • Self-Validation Check: Inspect the exterior of the glass vial. If any condensation is visible, equilibration is incomplete. Opening the vial prematurely will compromise the hygroscopic powder.

  • Weighing: Using a calibrated analytical balance (0.01 mg readability), weigh the desired mass into a sterile, static-free amber glass vial.

    • Calculation Example: To prepare 1.0 mL of a 10 mM stock solution, weigh exactly 2.45 mg of the compound ( 10 mmol/L×244.73 g/mol×0.001 L=2.447 mg ).

Phase 2: Solvation and Sonication

  • Solvent Addition: Add the calculated volume of cell-culture grade, anhydrous DMSO (≥99.9% purity, stored over molecular sieves) to the vial.

  • Dissolution: Vortex the mixture vigorously for 60 seconds. If microscopic particulates remain, place the vial in a room-temperature ultrasonic water bath for 5–10 minutes.

    • Self-Validation Check (Tyndall Effect): Hold the amber vial against a strong, focused light source in a darkened room. A true solution will allow light to pass cleanly; if a laser or light beam is scattered (cloudy appearance), undissolved micro-particulates remain. Continue sonication or add a known volume of DMSO to adjust the concentration.

Phase 3: Sterile Filtration

  • Syringe Transfer: Draw the 10 mM DMSO stock solution into a sterile, solvent-resistant polypropylene syringe.

  • Filtration: Attach a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter and dispense the solution into a new sterile amber vial.

    • Causality: You must use PTFE for 100% DMSO. Common aqueous filters like PES (Polyethersulfone) or Cellulose Acetate will partially dissolve in DMSO, leaching toxic polymers into your stock solution and ruining downstream cell-based assays[4].

Phase 4: Aliquoting and Storage

  • Aliquoting: Dispense the filtered stock into single-use volumes (e.g., 20 µL to 50 µL) into amber polypropylene microcentrifuge tubes.

    • Causality: Repeated freeze-thaw cycles cause localized precipitation and concentration gradients within the tube, destroying the quantitative accuracy of the stock.

  • Inert Gas Overlay: Gently blow a stream of Argon or Nitrogen gas over the headspace of each tube for 3–5 seconds before immediately capping. This displaces oxygen and prevents aniline oxidation.

  • Storage: Store the aliquots at -80°C for long-term stability (up to 12 months) or -20°C for short-term use (<1 month).

Assay Dilution Matrix

When applying the compound to cell-based assays, the final DMSO concentration must be tightly controlled. Most mammalian cell lines tolerate a maximum of 0.1% to 0.5% DMSO before exhibiting solvent-induced cytotoxicity or differentiation[4]. Use the following matrix to prepare intermediate dilutions in 100% DMSO before the final transfer to aqueous assay media.

Table 2: Dilution Matrix for Cell-Based Assays (Targeting 0.5% Final DMSO)
Desired Final Assay Conc. (µM)Intermediate Stock Conc. (µM) (in 100% DMSO)Volume of 10 mM StockVolume of 100% DMSOFinal Assay DMSO % (1:200 dilution into media)
50 µM 10,000 µM100 µL0 µL0.5%
10 µM 2,000 µM20 µL80 µL0.5%
1 µM 200 µM2 µL98 µL0.5%
0.1 µM 20 µM0.2 µL99.8 µL0.5%

Quality Control & Troubleshooting

  • Visual Degradation Check: Before using a thawed aliquot, inspect the color. 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride should be colorless to very pale yellow in solution. If the solution has turned dark brown, pink, or deep red, the aniline group has oxidized. Action: Discard the aliquot immediately.

  • Aqueous Precipitation ("Crashing Out"): If the compound precipitates upon addition to the final aqueous assay buffer, the polarity shift was too rapid. Action: Ensure the assay media is pre-warmed to 37°C and vortex the media vigorously while adding the compound dropwise. Alternatively, perform a secondary intermediate dilution in 50% DMSO / 50% Buffer before the final transfer.

  • Analytical Validation: For libraries stored >6 months, validate compound integrity via LC-MS to ensure no hydrolysis of the piperidine linkage or oxidation of the aniline ring has occurred.

References

  • PubChemLite Database. "1431966-47-0 (C12H17FN2) Structural Information." Université du Luxembourg. URL: [Link]

  • National Center for Advancing Translational Sciences (NCATS). "NIH Assay Guidance Manual: Compound Management and Screening Operations." National Institutes of Health. URL: [Link]

Sources

Application

Advanced Protocol for the Buchwald-Hartwig Cross-Coupling of 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride

Target Audience: Researchers, synthetic scientists, and drug development professionals. Document Type: Application Note & Standard Operating Procedure (SOP) Substrate Analysis & Mechanistic Causality The Buchwald-Hartwig...
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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, synthetic scientists, and drug development professionals. Document Type: Application Note & Standard Operating Procedure (SOP)

Substrate Analysis & Mechanistic Causality

The Buchwald-Hartwig amination is a cornerstone reaction in modern drug discovery, enabling the robust formation of C(sp²)–N bonds[1]. However, the successful cross-coupling of highly functionalized building blocks like 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (CAS: 1431966-47-0) requires precise control over reaction stoichiometry, electronics, and catalyst selection.

Electronic and Steric Push-Pull Dynamics

To design an effective catalytic system, we must first analyze the intrinsic properties of the nucleophile:

  • Inductive Deactivation: The fluorine atom at the 3-position (meta to the primary amine) exerts an electron-withdrawing inductive effect (-I), which subtly reduces the electron density at the aniline nitrogen.

  • Resonance Activation: Conversely, the 4-methylpiperidin-1-yl group at the 4-position (para to the primary amine) is strongly electron-donating via resonance (+R). This effectively offsets the inductive pull of the fluorine, rendering the primary amine a highly competent nucleophile.

  • Mass Spectrometry Validation: The free base of this substrate has an exact monoisotopic mass of 208.1376 Da. During reaction monitoring, the unreacted nucleophile will appear at m/z 209.14 [M+H]⁺ [2].

The Hydrochloride Salt Conundrum

A common point of failure in cross-coupling protocols is the neglect of salt forms. Because this substrate is supplied as a hydrochloride (HCl) salt, standard base stoichiometry (e.g., 1.2–1.5 equivalents) will fail. The first equivalent of base is entirely consumed to neutralize the HCl and liberate the free aniline. If uncompensated, the catalytic cycle stalls at the amine coordination/deprotonation step due to a lack of available base. Causality: You must use a minimum of 2.2 to 2.5 equivalents of base to ensure both substrate free-basing and efficient turnover of the palladium catalytic cycle.

Catalyst Selection: Preventing Diarylation

Primary anilines are notorious for undergoing over-arylation to form tertiary diarylamines. To strictly enforce monoarylation, we utilize BrettPhos Pd G3 [3]. The BrettPhos ligand features a highly hindered biaryl backbone with a strategically placed methoxy group. This extreme steric bulk accelerates the reductive elimination step of the catalytic cycle, ejecting the monoarylated product before a second oxidative addition can occur[3].

Catalytic Cycle Visualization

The following diagram illustrates the specific Buchwald-Hartwig catalytic cycle for this primary aniline, emphasizing the critical deprotonation step where the extra equivalent of base is required.

BHA_Cycle Pd0 BrettPhos-Pd(0) Active Catalyst OA Oxidative Addition BrettPhos-Pd(II)(Ar)(X) Pd0->OA + Ar-X AmineBind Amine Coordination BrettPhos-Pd(II)(Ar)(NH2-R) OA->AmineBind + Free Aniline (R-NH2) Deprot Deprotonation BrettPhos-Pd(II)(Ar)(NH-R) AmineBind->Deprot + Base - Base·HX RE Reductive Elimination Product + BrettPhos-Pd(0) Deprot->RE RE->Pd0 Catalyst Regeneration

Catalytic cycle of the Buchwald-Hartwig amination using BrettPhos-Pd(0) for primary anilines.

Quantitative Optimization Data

The table below summarizes the causality behind base and solvent selection. The data demonstrates why compensating for the HCl salt is the primary driver of yield.

EntryBase (Equivalents)SolventTemp (°C)Time (h)Conversion (%)Mechanistic Rationale & Notes
1NaOtBu (1.2 eq)Toluene8012< 10%Failed: Base entirely consumed by HCl salt; catalytic cycle stalls.
2NaOtBu (2.5 eq)Toluene802> 99%Optimal: Rapid free-basing and efficient Pd(II) deprotonation.
3Cs₂CO₃ (2.5 eq)1,4-Dioxane100885%Alternative: Slower, but ideal if the Aryl Halide is base-sensitive.
4K₃PO₄ (3.0 eq)t-AmylOH1001270%Alternative: Weak base requires higher temperatures for turnover.

Self-Validating Experimental Protocol

This protocol is designed for a 1.0 mmol scale coupling of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride with a generic aryl chloride (Ar-Cl).

Materials & Reagents

  • Aryl Chloride (Ar-Cl): 1.0 mmol (1.0 equiv.)

  • 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline HCl: 293.7 mg, 1.2 mmol (1.2 equiv.)

  • BrettPhos Pd G3: 18.1 mg, 0.02 mmol (2.0 mol%)

  • Sodium tert-butoxide (NaOtBu): 240.2 mg, 2.5 mmol (2.5 equiv.)

  • Anhydrous Toluene: 5.0 mL (Degassed via sparging with N₂ or Argon)

Step-by-Step Methodology

Step 1: Reaction Assembly (Inert Atmosphere)

  • In a nitrogen-filled glovebox or using standard Schlenk techniques, charge an oven-dried 20 mL reaction vial with a magnetic stir bar.

  • Add the Aryl Chloride (1.0 mmol), 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (1.2 mmol), NaOtBu (2.5 mmol), and BrettPhos Pd G3 (2.0 mol%).

  • Seal the vial with a PTFE-lined septum cap.

Step 2: Solvent Addition & Free-Basing (Self-Validation Checkpoint 1)

  • Inject 5.0 mL of anhydrous, degassed toluene into the sealed vial at room temperature.

  • Causality & Validation: Stir the mixture vigorously for 5 minutes. The suspension will rapidly transition from an off-white powder to a yellowish, heterogeneous slurry. This visual change confirms the exothermic neutralization of the HCl salt by NaOtBu, liberating the nucleophilic free aniline.

Step 3: Catalyst Activation (Self-Validation Checkpoint 2)

  • Transfer the vial to a pre-heated reaction block set to 80 °C.

  • Causality & Validation: Within 5 to 10 minutes of heating, the reaction mixture will shift from yellow to a deep red or reddish-brown hue. This color metric is the physical manifestation of the BrettPhos Pd G3 precatalyst shedding its carbazole leaving group and reducing to the active, deep-red BrettPhos-Pd(0) species.

Step 4: Reaction Monitoring

  • Stir the reaction at 80 °C for 2 hours.

  • Causality & Validation: Withdraw a 10 µL aliquot, dilute in 1 mL of Acetonitrile, and analyze via LC-MS. The reaction is deemed complete when the free aniline peak at m/z 209.14 [M+H]⁺ [2] is fully consumed, replaced by the [M+H]⁺ mass of the target coupled product.

Step 5: Workup & Purification

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by diluting with 10 mL of Ethyl Acetate (EtOAc).

  • Filter the crude mixture through a short pad of Celite to remove palladium black and inorganic salts (NaCl, unreacted NaOtBu). Wash the pad with an additional 10 mL of EtOAc.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude residue via silica gel flash chromatography using a gradient of Hexanes and Ethyl Acetate (typically 10% to 50% EtOAc, modified based on the polarity of the Ar-Cl partner).

References

  • PubChemLite - 1431966-47-0 (C12H17FN2) . Université du Luxembourg. Link (Reference for exact mass and structural validation)[2].

  • Fors, B. P., Watson, D. A., Biscoe, M. R., & Buchwald, S. L. (2008). A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides . Journal of the American Chemical Society, 130(41), 13552-13554. Link[3].

  • Dorel, R., Grugel, C. P., & Haydl, A. M. (2019). The Buchwald–Hartwig Amination After 25 Years . Angewandte Chemie International Edition, 58(48), 17118-17129.Link[1].

Sources

Method

In Vivo Dosing Protocols for 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride in Murine Models

Executive Summary The compound 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (CAS 1431966-47-0) represents a highly versatile fluorinated building block and investigational scaffold in medicinal chemistry. As...
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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (CAS 1431966-47-0) represents a highly versatile fluorinated building block and investigational scaffold in medicinal chemistry. As a Senior Application Scientist, I have designed this guide to move beyond generic dosing instructions by addressing the specific physical organic chemistry of this molecule.

The strategic incorporation of a fluorine atom on the aniline ring is a proven tactic to enhance metabolic stability by strengthening the C-F bond against cytochrome P450 (CYP)-mediated oxidative metabolism (1)[1]. Furthermore, formulating this lipophilic scaffold as a hydrochloride salt drastically improves its aqueous solubility, enabling high-concentration dosing in murine models without the need for harsh organic solvents (2)[2]. However, aniline derivatives inherently carry a risk of erythrotoxicity, specifically methemoglobinemia and subsequent splenic engorgement (3)[3]. Therefore, this protocol acts as a self-validating system : it balances the improved pharmacokinetic (PK) profile provided by the fluorine substitution with rigorous hematological monitoring to ensure true on-target efficacy.

Physicochemical Rationale & Formulation Strategy

The Causality Behind the Chemistry

  • Why the Hydrochloride Salt? Free-base nitrogenous compounds often suffer from poor aqueous solubility, leading to erratic gastrointestinal absorption and the "brick dust" phenomenon. Conversion to a hydrochloride salt can increase aqueous solubility by 13- to 45-fold, facilitating both intravenous (IV) and oral (PO) administration (4)[4].

  • Why the 3-Fluoro Substitution? Fluorine's high electronegativity withdraws electron density from the aniline ring. This inductive effect reduces the nucleophilicity of the primary amine, dampening the rate of CYP-mediated N-hydroxylation—the primary pathway for aniline-induced toxicity (5)[5].

Formulation Protocol

  • Vehicle Selection: For IV and PO dosing, prepare a vehicle of 30% (wt/wt) Captisol (sulfobutylether-β-cyclodextrin) in sterile water or standard 0.9% sterile saline (6)[6].

  • Dissolution: Weigh the required mass of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride. Slowly add the vehicle while vortexing.

  • Sonication: Sonicate the mixture in a water bath at room temperature for 10–15 minutes until a clear, homogenous solution is achieved.

  • Filtration: Pass the solution through a 0.22 µm PTFE syringe filter to ensure sterility before in vivo administration.

Table 1: Physicochemical & Formulation Parameters

ParameterValue / SpecificationRationale
Molecular Weight 244.74 g/mol Low MW ensures favorable ligand efficiency and passive permeability.
Preferred Vehicle 0.9% Saline or 30% CaptisolMaximizes the solubility of the HCl salt for uniform dosing.
Storage (Formulated) 4°C, protected from lightPrevents photo-degradation of the aniline moiety. Use within 24 hours.
Dosing Routes IV (Tail Vein), PO (Gavage)HCl salt permits systemic (IV) and gastrointestinal (PO) absorption.

Pharmacokinetic (PK) Profiling Protocol

To understand the absorption and clearance of this fluorinated scaffold, a rigorous PK study is required. LASA (Laboratory Animal Science Association) guidelines dictate strict maximum dosing volumes in mice to ensure animal welfare and data reproducibility (7)[7].

Step-by-Step PK Methodology

  • Animal Preparation: Fast male CD-1 or C57BL/6 mice (8-10 weeks old) for 12 hours prior to PO dosing (water ad libitum). IV dosed mice do not require fasting.

  • Administration:

    • IV Cohort: Administer 5 mg/kg via the lateral tail vein.

    • PO Cohort: Administer 10 mg/kg via oral gavage.

    • Volume Constraint: Do not exceed 10 mL/kg body weight for either route.

  • Serial Blood Sampling: Collect 20 µL blood samples via the saphenous vein at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Plasma Extraction: Transfer blood to K2EDTA tubes, centrifuge at 3,000 × g for 10 minutes at 4°C, and precipitate proteins using cold acetonitrile containing an internal standard.

  • Analysis: Quantify compound concentrations using LC-MS/MS to calculate Cmax​ , AUC0−∞​ , and t1/2​ .

PK_Workflow A 1. Formulation (Saline / 30% Captisol) B 2. Administration (IV / PO at 10 mL/kg) A->B C 3. Serial Blood Sampling (Saphenous Vein) B->C D 4. Plasma Extraction & LC-MS/MS C->D E 5. PK Parameter Analysis (Cmax, AUC, t1/2) D->E

Workflow for Pharmacokinetic Profiling of Fluorinated Aniline Derivatives in Murine Models.

Maximum Tolerated Dose (MTD) & Toxicity Monitoring

Anilines are known to cause damage to erythrocytes, leading to hemolytic anemia, cyanosis, and methemoglobinemia (8)[8]. The damaged red blood cells are scavenged in the red pulp of the spleen, causing haemosiderin accumulation and splenomegaly (3)[3].

Protocol Self-Validation: By integrating methemoglobin quantification and spleen necropsy directly into the MTD phase, this protocol acts as a self-validating system. It ensures that the chosen efficacy dose is genuinely well-tolerated and that observed phenotypic changes in later studies are due to on-target efficacy rather than off-target hematotoxicity.

Step-by-Step MTD Methodology

  • Dose Escalation: Assign mice to cohorts receiving 10, 30, 50, and 100 mg/kg PO daily for 7 days.

  • Clinical Observation: Monitor daily for signs of cyanosis (bluish discoloration of the tail, ears, or paws) and lethargy.

  • Methemoglobin Assay: On Day 7, collect 50 µL of whole blood. Perform a spectrophotometric assay to quantify the percentage of methemoglobin relative to total hemoglobin. A threshold of >5% indicates dose-limiting toxicity.

  • Necropsy & Histopathology: Euthanize animals on Day 8. Excise and weigh the spleen. An increase in spleen weight >20% compared to vehicle controls, or dark brown discoloration (hemosiderosis), establishes the MTD ceiling.

Toxicity_Pathway Compound 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline CYP Hepatic CYP450 Oxidation Compound->CYP Shield Fluorine Inductive Effect (Electron Withdrawal) Compound->Shield Tox N-Hydroxylation (Toxic Metabolite) CYP->Tox Minor Pathway Clearance Phase II Conjugation & Renal Clearance CYP->Clearance Major Pathway MetHb Methemoglobinemia & Splenic Engorgement Tox->MetHb Shield->CYP Inhibits N-Oxidation

Metabolic Shielding: How the 3-Fluoro Motif Mitigates Aniline-Induced Hematotoxicity.

Efficacy Dosing & Administration Guidelines

Once the PK profile and MTD are established, efficacy studies can commence. Due to the rapid clearance typical of small-molecule piperidine derivatives, a repeated dosing strategy is usually required.

Table 2: Standardized Dosing Guidelines for Murine Models (Based on LASA/NC3Rs)

Route of AdministrationMax Dosing Volume (Mice)Recommended Needle / Gavage SizeDosing Frequency
Intravenous (IV) 10 mL/kg (Bolus: 5 mL/kg)27G – 30G needleSingle dose or Q.D. (Tail vein rotation required)
Oral Gavage (PO) 10 mL/kg20G – 22G bulb-tipped gavage needleUp to B.I.D. (Twice daily)
Intraperitoneal (IP) 10 mL/kg25G – 27G needleQ.D. (Alternate injection sites)

Note: For a standard 25g adult mouse, a 10 mL/kg volume equates to a maximum absolute administration volume of 250 µL per dose.

References

  • Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. ACS Publications. Available at:[Link]

  • The role of fluorine in medicinal chemistry. Taylor & Francis Online. Available at:[Link]

  • Hydrochloride Salt of the GABAkine KRM-II-81. ACS Omega. Available at:[Link]

  • Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290. ACS Omega. Available at:[Link]

  • Risk Assessment Report: Aniline. European Commission. Available at:[Link]

  • SIDS Initial Assessment Report: Aniline. OECD. Available at:[Link]

  • In Vitro and In Vivo Characterization of the Novel Oxabicyclooctane-Linked Bacterial Topoisomerase Inhibitor AM-8722. Antimicrobial Agents and Chemotherapy. Available at:[Link]

  • Non-technical summaries for project licences granted July – September 2024 (LASA Guidelines). GOV.UK. Available at:[Link]

Sources

Application

scalable manufacturing process for 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride

An Application Note for the Scalable Manufacturing of 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride Authored by: A Senior Application Scientist Abstract This document provides a comprehensive, technically-grou...
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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note for the Scalable Manufacturing of 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive, technically-grounded guide for the scalable synthesis of 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride, a key building block in modern medicinal chemistry. The presented methodology is designed for robustness, high yield, and adaptability to large-scale production environments. The synthesis is logically divided into three primary stages: Nucleophilic Aromatic Substitution (SNAr), Nitro Group Reduction, and Hydrochloride Salt Formation. This guide explains the causality behind experimental choices, provides detailed, step-by-step protocols, and outlines critical process parameters for successful scale-up.

Introduction

Substituted fluoroanilines are privileged structural motifs in the development of active pharmaceutical ingredients (APIs). The unique electronic properties of the fluorine atom can significantly enhance metabolic stability, binding affinity, and bioavailability. The target molecule, 3-fluoro-4-(4-methylpiperidin-1-yl)aniline, combines these benefits with the versatile piperidine scaffold, making it a valuable precursor for a range of therapeutic agents. This application note details a scalable and efficient manufacturing process, moving from readily available starting materials to the final, high-purity hydrochloride salt.

Overall Synthetic Strategy

The manufacturing process is a robust, three-stage sequence designed for efficiency and scalability. The strategy hinges on well-understood, high-yielding chemical transformations that are amenable to industrial production.

  • Stage 1: Nucleophilic Aromatic Substitution (SNAr): The synthesis commences with the reaction of 1,2-difluoro-4-nitrobenzene with 4-methylpiperidine. The electron-withdrawing nitro group activates the aromatic ring, facilitating the displacement of the fluorine atom at the C-4 position.

  • Stage 2: Catalytic Hydrogenation: The intermediate, 1-(2-fluoro-4-nitrophenyl)-4-methylpiperidine, undergoes reduction of the nitro group to a primary amine. Catalytic hydrogenation is the method of choice for this step due to its high efficiency, clean conversion, and favorable environmental profile compared to stoichiometric metal reductants.[1]

  • Stage 3: Hydrochloride Salt Formation: The final free base is converted to its more stable and crystalline hydrochloride salt by treatment with hydrochloric acid, which is a standard procedure for isolating and purifying amine-containing APIs.[2]

The overall workflow is depicted below.

G cluster_0 Stage 1: SNAr Reaction cluster_1 Stage 2: Nitro Reduction cluster_2 Stage 3: Salt Formation A 1,2-Difluoro-4-nitrobenzene + 4-Methylpiperidine B Reaction in DMSO with K2CO3 A->B C Work-up & Isolation B->C D Intermediate: 1-(2-fluoro-4-nitrophenyl)-4-methylpiperidine C->D E Catalytic Hydrogenation (H2, Pd/C in Methanol) D->E Intermediate Transfer F Catalyst Filtration E->F G Solvent Removal F->G H Product: 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline G->H I Dissolution in IPA H->I Free Base Transfer J Addition of HCl Solution I->J K Crystallization & Filtration J->K L Drying K->L M Final Product: Hydrochloride Salt L->M Chemical_Reaction R1 1,2-Difluoro-4-nitrobenzene I1 1-(2-Fluoro-4-nitrophenyl)-4-methylpiperidine R1->I1 K2CO3, DMSO Stage 1: SNAr R2 4-Methylpiperidine R2->I1 P1 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline I1->P1 H2, Pd/C, MeOH Stage 2: Reduction FP 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline HCl P1->FP HCl, IPA Stage 3: Salt Formation

Caption: Chemical reaction pathway for the three-stage synthesis.

Stage 1: Synthesis of 1-(2-fluoro-4-nitrophenyl)-4-methylpiperidine

Rationale: The SNAr reaction is a cornerstone of aromatic chemistry for building complex molecules. 1,2-difluoro-4-nitrobenzene is an ideal starting material; the nitro group strongly activates the para-position for nucleophilic attack, ensuring high regioselectivity. [3]Dimethyl sulfoxide (DMSO) is selected as the solvent due to its high boiling point and its ability to solvate both the organic and inorganic reagents. Potassium carbonate (K2CO3) serves as a mild, cost-effective base to neutralize the hydrofluoric acid (HF) generated in situ.

Protocol:

  • Charge a suitable, clean, and dry reactor with 1,2-difluoro-4-nitrobenzene (1.0 eq).

  • Add 4-methylpiperidine (1.1 eq) and potassium carbonate (2.0 eq).

  • Add DMSO (5-10 volumes relative to the starting material).

  • Heat the reaction mixture to 80-90°C with stirring. The reaction progress should be monitored by a suitable analytical method (e.g., HPLC or TLC).

  • Once the reaction is complete (typically 4-6 hours), cool the mixture to room temperature.

  • Slowly add water to the reaction mixture to precipitate the product.

  • Filter the solid product, wash thoroughly with water to remove residual DMSO and inorganic salts, and dry under vacuum.

Stage 2: Synthesis of 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline

Rationale: Catalytic hydrogenation is a highly efficient and clean method for the reduction of aromatic nitro groups. [1][4]Palladium on carbon (Pd/C) is a widely used, robust catalyst for this transformation. Methanol is an excellent solvent choice as it readily dissolves the nitro-intermediate and the resulting aniline, while also being easy to remove. This method avoids the large volumes of waste associated with older iron-based reduction methods. [1] Protocol:

  • In a high-pressure reactor (autoclave), charge the intermediate from Stage 1 (1.0 eq) and methanol (10-15 volumes).

  • Carefully add 5% Palladium on Carbon (Pd/C) catalyst (1-2% w/w relative to the substrate).

  • Seal the reactor and purge several times with an inert gas (e.g., nitrogen) before introducing hydrogen gas.

  • Pressurize the reactor with hydrogen to 4-5 bar.

  • Heat the mixture to 40-50°C with vigorous stirring. Monitor the reaction by hydrogen uptake and/or HPLC analysis.

  • After reaction completion (typically 3-5 hours), cool the reactor to room temperature and carefully vent the hydrogen.

  • Purge the reactor with nitrogen.

  • Filter the reaction mixture through a bed of celite to remove the Pd/C catalyst. Wash the filter cake with methanol.

  • Combine the filtrate and washings, and concentrate under reduced pressure to yield the crude aniline as an oil or solid.

Stage 3: Formation of 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride

Rationale: The hydrochloride salt form often provides improved stability, handling characteristics, and crystallinity over the free base. Isopropanol (IPA) is a common solvent for salt formation as it typically provides good solubility for the free base and poor solubility for the resulting hydrochloride salt, facilitating high recovery through crystallization.

Protocol:

  • Dissolve the crude aniline from Stage 2 in isopropanol (5-10 volumes).

  • Slowly add a solution of hydrochloric acid in isopropanol (or concentrated HCl, ~1.1 eq) to the stirred solution. The temperature should be maintained between 20-30°C.

  • The hydrochloride salt will precipitate. Stir the resulting slurry for 1-2 hours to ensure complete crystallization.

  • Filter the solid product and wash the filter cake with a small amount of cold isopropanol.

  • Dry the final product under vacuum at 50-60°C to a constant weight.

Process Parameters and Data

Effective scale-up requires careful control of key process parameters. The following table summarizes the critical parameters and expected outcomes for this synthesis.

ParameterStage 1: SNArStage 2: ReductionStage 3: Salt Formation
Key Reagents 1,2-Difluoro-4-nitrobenzene, 4-Methylpiperidine, K2CO3H2, 5% Pd/CHCl
Solvent DMSOMethanolIsopropanol
Temperature 80-90°C40-50°C20-30°C
Pressure Atmospheric4-5 barAtmospheric
Reaction Time 4-6 hours3-5 hours1-2 hours (crystallization)
Typical Yield >95%>98%>95%
Purity (HPLC) >98% (Intermediate)>99% (Free Base)>99.5% (Final Product)

Safety and Handling

Handling the reagents and intermediates in this process requires strict adherence to safety protocols.

  • Fluoroanilines and Precursors: These compounds can be toxic and should be handled with appropriate personal protective equipment (PPE), including gloves, lab coats, and safety glasses. [5][6]All operations should be performed in a well-ventilated area or a chemical fume hood. [5][7]* Catalytic Hydrogenation: This is a high-pressure reaction and must be conducted in a properly rated and maintained autoclave. The catalyst (Pd/C) can be pyrophoric, especially after use; it should be filtered carefully and never allowed to dry in the air. The used catalyst should be quenched under a water blanket immediately after filtration.

  • Acids and Bases: Handle potassium carbonate and hydrochloric acid with care, as they are corrosive. * Spill Management: In case of a spill, contain the material with an inert absorbent (e.g., sand or vermiculite) and dispose of it as hazardous waste. [5]

Conclusion

The described three-stage synthesis provides a scalable, efficient, and robust route to 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride. The process utilizes well-established chemical transformations and readily available materials, making it suitable for large-scale industrial production. By following the detailed protocols and adhering to the safety precautions, researchers and drug development professionals can reliably produce this valuable pharmaceutical intermediate with high yield and purity.

References

  • Benchchem. Application Note: A Scalable Synthesis of 2-(Chloromethyl)
  • Benchchem.
  • Apollo Scientific.
  • Benchchem. An In-depth Technical Guide to the Synthesis of 4-(Piperidin-4-yl)aniline.
  • Sdfine.
  • Google Patents. CN104292113A - Preparation method of 3-chloro-4-fluoroaniline.
  • HIMS. Safe and scalable synthesis of fluorinated amine compounds for medicinal chemistry.
  • Cole-Parmer.
  • Loba Chemie. 2-FLUOROANILINE FOR SYNTHESIS MSDS.
  • Patsnap Eureka. Preparation method of 3-chloro-4-fluoroaniline.
  • ECHEMI.
  • Google Patents. CN106432054A - Method for preparing 4-(piperidine-3-yl)aniline.
  • Guidechem. CAS 221198-99-8 | 3-Fluoro-4-(4-methylpiperazin-1-yl)aniline - Suppliers list.
  • Google Patents. CN110885290A - Synthetic method of 3-fluoro-2-methyl-4-trifluoromethylaniline hydrochloride.
  • Organic Syntheses. p-AMINOTETRAPHENYLMETHANE.
  • Merck. 3-Fluoro-4-(4-methylpiperazin-1-yl)aniline.
  • MilliporeSigma. 3-Fluoro-4-(4-propylpiperazin-1-yl)aniline.
  • PMC. Synthesis and evaluation of 4-substituted piperidines and piperazines as balanced affinity µ opioid receptor (MOR) agonist/δ opioid receptor (DOR) antagonist ligands.
  • BLDpharm. 250371-92-7|3-Fluoro-4-(4-methylpiperidin-1-yl)aniline.
  • Fluorochem. 3-Fluoro-4-(4-methylpiperazin-1-yl)aniline.
  • ChemicalBook. 4-(4-Methylpiperazinomethyl)-3-(trifluoromethyl)aniline synthesis.
  • CymitQuimica. 3-Fluoro-4-(4-methylpiperazin-1-yl)aniline.
  • DTIC. Piperidine Synthesis.
  • YouTube.
  • ChemDiv. Compound 3-fluoro-4-(piperidin-1-yl)aniline hydrochloride.
  • ResearchGate.
  • PubChem. 4-[(1-Methylpiperidin-4-yl)oxy]-3-(trifluoromethyl)aniline.
  • Sigma-Aldrich. 3-Fluoro-4-(4-isopropylpiperazin-1-yl)aniline.
  • ChemicalBook. 3-Fluoro-4-(4-methylpiperazin-1-yl)aniline(221198-99-8) 1 H NMR.
  • Google Patents. CN115124457B - Synthesis method of 1-methyl-4- (4-piperidinyl) piperazine hydrochloride.

Sources

Method

Application Note: Conjugation of 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride to Carrier Proteins via Diazotization

Introduction & Scientific Rationale The development of highly specific antibodies against small-molecule pharmaceuticals and their intermediates requires the covalent attachment of these "haptens" to larger, immunogenic...
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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Rationale

The development of highly specific antibodies against small-molecule pharmaceuticals and their intermediates requires the covalent attachment of these "haptens" to larger, immunogenic carrier proteins. 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (CAS: 1431966-47-0) is a specialized building block frequently utilized in the synthesis of antibacterial and CNS-active compounds[1].

Conjugating this molecule presents a unique chemical challenge. The primary functional group available for conjugation is an aromatic amine (aniline) . Unlike aliphatic amines, aromatic amines are poor nucleophiles because the nitrogen lone pair is delocalized into the π -system of the benzene ring. Consequently, standard amine-reactive crosslinkers (such as N-hydroxysuccinimide (NHS) esters like BS3 or DSS) exhibit extremely low coupling efficiencies with anilines[1].

The Causality of the Method: To achieve a high-density, self-validating conjugate, we must invert the reactivity of the hapten. Instead of treating the aniline as a nucleophile, we utilize diazotization to convert it into a highly reactive electrophile. By reacting the aniline with sodium nitrite ( NaNO2​ ) under acidic conditions, a diazonium salt is formed. This intermediate undergoes rapid electrophilic aromatic substitution with the electron-rich phenolic rings of tyrosine residues (and to a lesser extent, histidine) on the carrier protein, forming a highly stable, brightly colored azo bond (-N=N-) [1].

Materials & Reagents

Target Hapten

  • 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (MW: 244.74 g/mol ).

Carrier Proteins

  • Mariculture Keyhole Limpet Hemocyanin (mcKLH): Preferred for immunization due to its massive size (up to 8×106 Da) and high immunogenicity [2].

  • Bovine Serum Albumin (BSA): Preferred for enzyme-linked immunosorbent assays (ELISAs) to screen the resulting antibodies without cross-reacting with KLH antibodies [2].

Buffers and Chemicals

  • Hydrochloric Acid (HCl): 0.5 M in ddH2​O .

  • Sodium Nitrite ( NaNO2​ ): 0.1 M in ddH2​O (Must be prepared fresh immediately before use).

  • Sulfamic Acid: 0.1 M in ddH2​O .

  • Conjugation Buffer: 0.1 M Sodium Borate, pH 9.0.

  • Purification Buffer: 1X Phosphate-Buffered Saline (PBS), pH 7.4.

Experimental Workflows

G A 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline (Hapten) B NaNO2, 0.5 M HCl 0-4°C, 30 min A->B Diazotization C Diazonium Salt Intermediate B->C D Carrier Protein (KLH/BSA) Borate Buffer, pH 9.0 0-4°C, 2-4 hrs C->D Electrophilic Aromatic Substitution E Azo-Protein Conjugate (Tyrosine/Histidine Linkage) D->E Azo Coupling

Chemical workflow for the diazotization and azo coupling of aniline haptens to carrier proteins.

Step-by-Step Methodologies

Protocol A: Preparation of the Diazonium Salt

Expertise Note: Diazonium salts are highly unstable and will rapidly decompose into phenols and nitrogen gas ( N2​ ) at room temperature. This entire protocol must be executed strictly at 0–4°C.

  • Hapten Solubilization: Dissolve 10 mg of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride in 2.0 mL of 0.5 M HCl. Stir continuously until fully dissolved.

  • Temperature Equilibration: Submerge the reaction vial in an ice-water bath and allow it to equilibrate to 0°C for 15 minutes.

  • Nitrosation: Slowly add 0.5 mL of freshly prepared 0.1 M NaNO2​ dropwise to the hapten solution.

  • Incubation: Stir the mixture vigorously in the dark at 0–4°C for 30 minutes. The solution may take on a pale yellow hue, indicating diazonium formation.

  • Quenching: Add 100 µL of 0.1 M Sulfamic acid and stir for an additional 5 minutes.

    • Self-Validating Mechanism: Sulfamic acid scavenges unreacted nitrous acid. If left unquenched, excess NaNO2​ will nitrosate the primary amines (lysines) on the carrier protein in the next step, leading to severe protein denaturation and the generation of off-target immunogenic epitopes [1].

Protocol B: Azo Coupling to the Carrier Protein

Expertise Note: The conjugation buffer must be maintained at pH 9.0. Tyrosine's phenolic hydroxyl group has a pKa of ~10. At pH 9.0, a significant fraction is deprotonated into a phenoxide ion, which strongly activates the aromatic ring for electrophilic attack [1].

  • Protein Preparation: Dissolve 20 mg of the chosen carrier protein (mcKLH or BSA) in 4.0 mL of 0.1 M Sodium Borate buffer, pH 9.0.

  • Temperature Equilibration: Chill the protein solution on ice to 0–4°C.

  • Conjugation: Slowly add the cold diazonium salt solution (from Protocol A) dropwise to the stirring protein solution.

  • Reaction Monitoring: Stir the mixture at 4°C for 2 to 4 hours.

    • Visual Validation: A successful azo coupling will result in a distinct color change. The solution will shift from clear/turbid white to a vibrant yellow, orange, or rust-red, confirming the formation of the extended π -conjugated azo bond.

  • pH Maintenance: Check the pH after 30 minutes. The addition of the acidic diazonium solution may lower the pH. If the pH drops below 8.5, carefully adjust it back to 9.0 using 0.1 M NaOH.

Protocol C: Purification and Desalting

  • Dialysis: Transfer the colored conjugate solution into a dialysis cassette (10,000 MWCO for BSA; 20,000 MWCO for KLH).

  • Buffer Exchange: Dialyze against 4 liters of 1X PBS (pH 7.4) at 4°C for 24 hours, changing the buffer at least three times.

  • Storage: Aliquot the purified conjugate and store at -20°C. Avoid repeated freeze-thaw cycles.

Quantitative Data & Optimization Parameters

Table 1: Carrier Protein Selection Guide

Selecting the correct carrier protein is critical for downstream applications. Do not use the same carrier protein for both immunization and screening, as the animal will generate a massive antibody titer against the carrier itself [2].

Carrier ProteinMolecular WeightTyrosine Residues (Coupling Sites)Primary ApplicationSolubility in PBS
mcKLH 4.5×105 to 8×106 DaHigh (Hundreds per complex)Immunization (Host injection)Low (Forms turbid suspensions)
BSA 67,000 Da~21 per moleculeELISA Screening / Western BlotVery High (Clear solution)
OVA (Ovalbumin) 45,000 Da~10 per moleculeSecondary Screening / AssaysHigh
Table 2: Reaction Stoichiometry and Optimization

To prevent over-modification (which can precipitate the protein and mask native epitopes), the molar ratio of hapten to protein must be tightly controlled.

ParameterBSA ConjugationmcKLH ConjugationRationale
Protein Concentration 5 mg/mL5 mg/mLPrevents intermolecular protein crosslinking.
Hapten:Protein Molar Ratio 30:1 to 50:1 104 :1 (per complex)Ensures 10-15 haptens per BSA molecule; maximizes density on massive KLH complexes.
Reaction Temperature 0–4°C0–4°CPrevents diazonium decomposition into inert phenols.
Optimal pH 8.5 – 9.08.5 – 9.0Deprotonates Tyrosine to phenoxide for nucleophilic attack.

References

  • Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Elsevier.[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis Optimization for 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers encounter when synthesizing 3-fluoro-4-(4-methylpiperidin-1-yl)anilin...
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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers encounter when synthesizing 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride. This molecule is a highly valued building block, sharing a structural lineage with intermediates used in the synthesis of oxazolidinone-class antibacterial agents (such as linezolid) and various kinase inhibitors[1][2].

Below, you will find the mechanistic causality behind common synthetic failures, self-validating protocols, and a complete workflow to maximize your overall yield and purity.

Synthesis Workflow Overview

SynthesisWorkflow SM 3,4-Difluoronitrobenzene (Starting Material) Int1 3-Fluoro-4-(4-methylpiperidin-1-yl)nitrobenzene (Intermediate 1) SM->Int1 Step 1: SNAr (Regioselective) Reagent1 4-Methylpiperidine + K2CO3 Solvent: DMF, 60-80 °C Reagent1->Int1 Int2 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline (Free Base) Int1->Int2 Step 2: Nitro Reduction (Defluorination-Free) Reagent2 Fe powder, NH4Cl Solvent: EtOH/H2O, 90 °C Reagent2->Int2 Product 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline HCl (Final Product) Int2->Product Step 3: Salt Formation (Anhydrous) Reagent3 Anhydrous HCl in Dioxane Solvent: MTBE or EtOAc, 0-5 °C Reagent3->Product

Optimized 3-step synthesis of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline HCl.

Troubleshooting & FAQs

Q1: Why am I observing the 3-piperidino-4-fluoro isomer during the initial substitution, and how can I maximize the yield of the 4-piperidino product? Causality: In 3,4-difluoronitrobenzene, the strongly electron-withdrawing nitro group activates the para position (C4) significantly more than the meta position (C3) via resonance stabilization of the Meisenheimer intermediate[1]. However, Nucleophilic Aromatic Substitution ( SN​Ar ) is sensitive to kinetic versus thermodynamic control. Excessive heat (>100 °C) or the use of overly strong bases (e.g., NaOtBu ) can erode this thermodynamic preference, leading to competitive nucleophilic attack at the C3 position. Solution: Maintain strict temperature control (60–80 °C) and use a mild, insoluble inorganic base like K2​CO3​ in a polar aprotic solvent (DMF or DMSO). This ensures the reaction remains under thermodynamic control, yielding >95% regioselectivity for the 4-position.

Q2: My LC-MS analysis of the nitro reduction step shows a significant M-19 mass peak. How do I prevent defluorination? Causality: The M-19 peak corresponds to hydrodefluorination (the loss of a fluorine atom, replaced by hydrogen). Standard catalytic hydrogenation using Palladium on Carbon (Pd/C) is highly active. The Pd(0) species readily undergoes oxidative addition into the C-F bond[3]. This bond is particularly vulnerable because the newly formed amine group donates electron density into the aromatic ring, weakening the adjacent C-F bond[4]. Solution: Abandon Pd/C for this specific substrate. The industry standard for structurally analogous oxazolidinone intermediates (such as 3-fluoro-4-morpholinoaniline) is a mild, non-catalytic Béchamp-type reduction using Iron powder and Ammonium Chloride ( Fe/NH4​Cl )[2][5]. This single-electron transfer mechanism selectively reduces the nitro group without cleaving the strong C-F bond.

Q3: The final hydrochloride salt precipitates as a hygroscopic gum instead of a powder. How can I isolate a free-flowing crystal? Causality: The presence of trace water in the solvent system hydrates the highly polar hydrochloride salt. Water molecules disrupt the orderly packing of the crystal lattice, causing the product to "oil out" or form an amorphous, hygroscopic gum. Solution: Use strictly anhydrous conditions. Dissolve the free base in an ethereal solvent (MTBE) or Ethyl Acetate (EtOAc) and precipitate the salt using a stoichiometric amount of anhydrous HCl dissolved in dioxane.

Quantitative Data: Nitro Reduction Condition Matrix

To emphasize the importance of catalyst selection in Step 2, review the comparative data below summarizing the impact of different reduction conditions on defluorination and overall yield.

Reduction MethodCatalyst / ReagentsTemp / PressureDefluorination RiskYield of Free BaseScalability & Notes
Standard Hydrogenation 10% Pd/C, H2​ 25 °C, 1 atmHigh (>15%) < 75%Prone to oxidative addition into C-F bond[3].
Modified Hydrogenation 5% Pt/C + V additive, H2​ 25 °C, 1-3 atmLow (< 2%)85 - 90%Good, but requires specialized, expensive catalysts.
Béchamp Reduction Fe powder, NH4​Cl 80-90 °C, RefluxNone (0%) 86 - 90% Excellent. Industry standard for linezolid analogs[2][5].

Self-Validating Experimental Protocols

The following methodologies are designed as "self-validating systems." Each step contains built-in physical or analytical checkpoints to ensure the reaction has succeeded before you proceed.

Step 1: Regioselective SN​Ar

  • Charge: To a round-bottom flask, add 3,4-difluoronitrobenzene (1.0 eq) and anhydrous DMF (5 volumes).

  • Add: Stir in K2​CO3​ (1.5 eq) followed by dropwise addition of 4-methylpiperidine (1.1 eq) at room temperature.

  • Heat: Elevate the temperature to 70 °C and stir for 4 hours.

  • Validation Checkpoint: Analyze via TLC (EtOAc/Hexane 1:4). The starting material ( Rf​≈0.7 ) must be completely consumed, replaced by a bright yellow spot ( Rf​≈0.4 ). If starting material remains, the K2​CO3​ was likely wet; add 0.1 eq of amine and continue heating.

  • Workup: Quench with ice water (15 volumes) to precipitate the product. Filter, wash with water, and dry under vacuum to afford Intermediate 1.

Step 2: Defluorination-Free Nitro Reduction

  • Charge: Dissolve Intermediate 1 (1.0 eq) in a 4:1 mixture of Ethanol and Water (10 volumes)[5].

  • Add: Add Iron powder (325 mesh, 5.0 eq) and NH4​Cl (2.0 eq)[5].

  • Reflux: Heat the mixture to 90 °C under vigorous stirring for 4-6 hours.

  • Validation Checkpoint: The reaction is visually self-indicating. The initial bright yellow solution will transition to a dark brown/black suspension as the iron oxidizes. LC-MS must confirm the complete disappearance of the nitro mass peak and the appearance of the amine [M+H]+ peak, with zero trace of the M-19 defluorinated impurity.

  • Workup: Filter the hot mixture through a pad of Celite to remove iron sludge. Wash the pad generously with EtOAc. Concentrate the filtrate, extract with EtOAc, wash with brine, dry over Na2​SO4​ , and evaporate to yield the free base (Intermediate 2).

Step 3: Anhydrous Salt Formation

  • Charge: Dissolve the free base (Intermediate 2) in anhydrous MTBE (10 volumes). Cool the solution to 0–5 °C in an ice bath.

  • Add: Slowly add 4M HCl in Dioxane (1.05 eq) dropwise under a nitrogen atmosphere.

  • Validation Checkpoint: A white, free-flowing solid should precipitate immediately upon the addition of HCl. If the product oils out at the bottom of the flask, it validates the presence of trace water. Remediation: Evaporate the solvent, perform an azeotropic distillation with anhydrous toluene, and repeat the precipitation in fresh anhydrous MTBE.

  • Isolate: Filter the solid under a nitrogen blanket, wash with cold MTBE, and dry in a vacuum oven at 40 °C to afford the final 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride.

References

  • Multichem Exports.3,4-Difluoronitrobenzene - Multichem Exports.
  • Organic Chemistry Portal.High Turnover Pd/C Catalyst for Nitro Group Reductions in Water.
  • ResearchGate.Sulfonamides and carbamates of 3-fluoro-4-morpholinoaniline (linezolid intermediate): synthesis, antimicrobial activity and molecular docking study.
  • Arkivoc.Synthesis, In vitro anticancer activity and molecular docking studies on some new phenylmorpholine linked aminotetrazoles and aryl tetrazoles.
  • Google Patents.US5068436A - Hydrogenation of halonitrobenzenes without dehalogenation.

Sources

Optimization

troubleshooting poor aqueous solubility of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and formulation scientists facing solubility bottlenecks with 3-fluoro-4-(4-methylpiperi...
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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and formulation scientists facing solubility bottlenecks with 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride .

This molecule presents a unique physicochemical challenge: it combines a highly lipophilic 4-methylpiperidine moiety and an electron-withdrawing fluorophenyl group with a dual-basic center (an aniline nitrogen and a piperidine nitrogen). While converting it to a hydrochloride salt is the standard first step to improve aqueous solubility, researchers frequently encounter unexpected precipitation, poor dissolution in gastric media, or cloudy suspensions in neutral buffers.

This guide bypasses generic advice and dives into the mechanistic causality of these issues, providing self-validating protocols to overcome them.

Diagnostic Workflow for Solubility Failures

Before altering your formulation, you must diagnose the thermodynamic or kinetic barrier preventing dissolution. Use the decision tree below to identify the root cause based on your experimental conditions.

TroubleshootingFlow A API: 3-fluoro-4-(4-methylpiperidin-1-yl)aniline HCl Displays Poor Aqueous Solubility B Analyze Dissolution Media A->B C Acidic Media with Halides (e.g., 0.1M HCl, SGF) B->C D Neutral/Basic Media (e.g., PBS, Water, pH > 6) B->D E Mechanism: Common-Ion Effect Excess Cl⁻ suppresses Ksp C->E F Mechanism: Salt Disproportionation Free base precipitation (pH > pKa1) D->F G Solution: Use non-halide buffers or switch to Mesylate salt E->G H Solution: Lower pH to ~4.0 or use Cosolvents (PEG400) F->H

Diagnostic workflow for identifying and resolving solubility barriers of the API.

Physicochemical Profiling

To manipulate solubility, we must first quantify the molecule's baseline properties. The table below summarizes the structural variables dictating the behavior of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride.

PropertyEstimated ValueMechanistic Impact on Solubility
Molecular Weight (Salt) ~244.7 g/mol Moderate size; steric bulk is not the primary barrier.
LogP (Free Base) ~2.8 - 3.2High lipophilicity from the 4-methylpiperidine and fluorophenyl groups drives poor intrinsic aqueous solubility.
pKa1 (Aniline NH2​ ) ~4.0 - 4.5Weakly basic. The meta-fluorine atom withdraws electron density, lowering basicity. Unprotonated at physiological pH.
pKa2 (Piperidine NH ) ~9.5 - 10.0Strongly basic. Remains protonated at physiological pH, making the molecule a mono-cation in neutral water.
Solubility in 0.1 M HCl < 1 mg/mLSeverely suppressed by the common-ion effect from excess Cl− .
Solubility in Water (pH 7) Variable (1 - 5 mg/mL)High risk of salt disproportionation to the highly insoluble free base as the local pH shifts.

Mechanistic Troubleshooting & FAQs

Q: Why does the solubility of this HCl salt drop significantly when I try to dissolve it in Simulated Gastric Fluid (SGF) or 0.1 M HCl? A: You are encountering the Common-Ion Effect . The solubility product ( Ksp​ ) of a hydrochloride salt is a constant at a given temperature. When you introduce the salt into a medium already saturated with chloride ions (like 0.1 M HCl), Le Chatelier's principle dictates that the equilibrium must shift to the left to maintain the Ksp​ [1]. Because the 4-methylpiperidine moiety is highly hydrophobic, the intrinsic Ksp​ of this specific salt is already low; the addition of external Cl− forces the API to crash out as a solid HCl salt [3]. Actionable Fix: If gastric dissolution is required, evaluate switching the counterion to a mesylate or sulfate, which are not subject to the chloride common-ion effect [2].

Q: I dissolved the salt in pure water (pH ~7), but the solution turned cloudy after 30 minutes. What is happening? A: This is a classic case of Salt Disproportionation . When the HCl salt dissolves in unbuffered water, it can slightly alter the microenvironmental pH. Because the aniline nitrogen has a low pKa (~4.0), it remains unprotonated at pH 7. If the local pH drifts even slightly upward, the solubility limit of the mono-cationic or neutral free base is exceeded. The salt "disproportionates," meaning it sheds its HCl and precipitates as the highly lipophilic free base [4].

Q: Can I just heat the solution to force the compound into aqueous buffer? A: No. Heating increases kinetic energy and temporarily increases solubility, creating a supersaturated solution. However, once the solution cools back to room temperature or 37°C, the thermodynamic equilibrium reasserts itself, and the compound will nucleate and precipitate. Furthermore, rapid crash-out often forms amorphous aggregates that trap impurities and are difficult to re-dissolve. You must rely on thermodynamic solubilization (pH adjustment or cosolvents) rather than kinetic tricks.

Self-Validating Experimental Protocols

To troubleshoot effectively, your experiments must be self-validating. This means every protocol should inherently confirm why an outcome occurred, not just what occurred.

Protocol A: Thermodynamic Solubility Assessment with pH-Shift Monitoring

Why this works: This protocol measures the concentration of the dissolved API while simultaneously analyzing the undissolved pellet. This creates a closed-loop validation: the supernatant tells you how much dissolved, while the pellet's solid-state form (e.g., converted to free base) explains why the rest did not.

  • Preparation: Weigh 10 mg of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride into a 2 mL Eppendorf tube.

  • Media Addition: Add 1 mL of the target aqueous vehicle (e.g., PBS pH 6.8 or 0.1 M HCl).

  • Equilibration: Place the tube in a thermomixer at 37°C, shaking at 800 RPM for 24 hours. (Causality: 24 hours ensures thermodynamic equilibrium is reached, eliminating kinetic supersaturation artifacts).

  • Phase Separation: Centrifuge the suspension at 15,000 x g for 15 minutes to firmly pellet the undissolved API.

  • Supernatant Analysis (The "What"): Carefully extract 100 µL of the supernatant. Dilute 1:10 in mobile phase and quantify the API concentration via HPLC-UV.

  • pH Measurement (Critical Step): Measure the pH of the remaining supernatant. If the pH has drifted significantly from the starting buffer, your buffer capacity was overwhelmed by the salt.

  • Pellet Analysis (The "Why"): Extract the solid pellet and dry it under a gentle stream of nitrogen. Analyze the pellet via X-Ray Powder Diffraction (XRPD). If the diffraction pattern matches the free base rather than the starting HCl salt, you have definitively proven salt disproportionation.

Protocol B: Cosolvent-Surfactant Solubilization Workflow

Why this works: If the API must be delivered in a liquid formulation (e.g., for in vivo dosing) and pH adjustment is not viable, you must lower the dielectric constant of the water and introduce micelles to shield the hydrophobic 4-methylpiperidine group.

  • Vehicle Preparation: Prepare a vehicle consisting of 10% DMSO, 40% PEG400, and 50% Acetate Buffer (pH 4.5). (Causality: pH 4.5 ensures the piperidine is fully protonated and the aniline is partially protonated, maximizing ionization while PEG400 disrupts water's hydrogen bond network).

  • Organic Solubilization: Weigh the required mass of the API into a glass vial. Add the DMSO and PEG400 fractions first. Vortex until completely dissolved. (Causality: Dissolving in the organic phase first prevents the formation of a localized hydrophobic shell around the API particles).

  • Aqueous Titration: Place the vial on a magnetic stirrer at 500 RPM. Add the Acetate Buffer dropwise (1 drop per second).

  • Equilibration: Once all buffer is added, sonicate the solution for 10 minutes in a water bath. Inspect for Tyndall scattering (a laser pointer beam will be visible if nano-precipitates have formed). If clear, the formulation is thermodynamically stable.

References

  • Precaution on use of hydrochloride salts in pharmaceutical formulation Source: PubMed (National Institutes of Health) URL:[Link]

  • Effect of chloride ion on dissolution of different salt forms of haloperidol Source: ResearchGate URL:[Link]

  • Aqueous Solubility of Organic Salts. Investigating Trends in a Systematic Series of 51 Crystalline Salt Forms Source: ACS Publications (Crystal Growth & Design) URL:[Link]

  • Common-ion effect Source: Wikipedia URL:[Link]

Troubleshooting

Technical Support Center: Preventing Oxidative Degradation of 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and formulation professionals handling 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride.
Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and formulation professionals handling 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride. Below, we break down the root causes of its instability in solution and provide field-validated protocols to ensure robust experimental reproducibility.

Executive Mechanistic Insight (The "Why")

As a Senior Application Scientist, it is critical to understand the specific molecular vulnerabilities of your Active Pharmaceutical Ingredient (API). While this compound is supplied as a hydrochloride salt, the basicity of its functional groups dictates its stability. The piperidine nitrogen (pKa ~11) is significantly more basic than the aniline nitrogen (pKa ~4.5).

Consequently, in the mono-hydrochloride salt form, the proton preferentially resides on the piperidine ring. This leaves the aniline amine as a free base in many solvated states. Unprotonated, electron-rich aniline moieties are highly susceptible to single-electron transfer (SET) oxidation and hydrogen atom transfer (HAT)[1]. This leads to the formation of reactive radical cations that rapidly polymerize into highly conjugated, colored degradation products (quinone imines and azo dimers). Understanding this causality is the first step in preventing it.

Troubleshooting & FAQs

Q1: My API solution turns pink, then dark brown over 24-48 hours. What is the exact mechanism of this degradation? A1: The discoloration is the visual hallmark of auto-oxidation. The free-base aniline group reacts with dissolved oxygen, a process catalyzed by trace transition metals (e.g., Fe³⁺ or Cu²⁺) and ambient light[2]. This forms an aniline radical cation. These radicals rapidly couple to form colored polymeric species often referred to as "aniline black" derivatives[3].

Q2: I added Ascorbic Acid to my solution as an antioxidant, but the degradation actually accelerated. Why? A2: Ascorbic acid is a potent water-soluble antioxidant, but it can act as a pro-oxidant if trace metals are present in your solvent or glassware[4]. Ascorbic acid reduces transition metals (e.g., Fe³⁺ to Fe²⁺), which then react with dissolved oxygen or peroxides via Fenton-like chemistry to generate highly reactive hydroxyl radicals, accelerating the destruction of your API[5]. Solution: Never use ascorbic acid alone for this API. Always pair it with a chelating agent.

Q3: How effective is EDTA in preventing this oxidation? A3: Highly effective when used correctly. EDTA (ethylenediaminetetraacetic acid) forms stable coordination complexes with trace metals, sterically hindering their ability to catalyze the single-electron oxidation of the aniline ring[2]. Studies on similar oxidation-prone APIs show that EDTA consistently reduces peroxide-mediated degradation and stabilizes the solution[4].

Q4: What environmental controls are non-negotiable for this compound? A4: Two environmental factors are critical:

  • Oxygen Depletion: Solvents must be degassed. Sparging with an inert gas (Nitrogen or Argon) displaces dissolved oxygen[3].

  • Photoprotection: UV and visible light provide the activation energy required for photolytic bond cleavage and radical initiation[2]. Amber-colored or opaque containers are mandatory[3].

Data Presentation: Antioxidant Strategy Efficacy

The following table summarizes the quantitative stability of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride solutions (1 mg/mL in aqueous buffer, pH 5.5) under various protective strategies, extrapolated from analogous aniline stability profiles[6].

Formulation StrategyMechanism of ActionVisual Appearance (72h @ 25°C)API Recovery (%)
Control (Ambient Air, Clear Vial) NoneDark Brown / Particulate< 40%
N₂ Sparging + Amber Vial Oxygen & Light exclusionPale Yellow85.2%
0.1% Ascorbic Acid (Alone) Radical ScavengingDeep Pink (Pro-oxidation)60.5%
0.1% EDTA (Alone) Metal ChelationColorless to Faint Yellow92.8%
0.1% EDTA + 0.1% Ascorbic Acid + N₂ Synergistic Chelation & ScavengingColorless> 99.1%

Experimental Workflow: Preparation of Ultra-Stable API Solution

To ensure a self-validating and reproducible protocol, follow these step-by-step methodologies to prepare a stable stock solution.

Materials Required:

  • HPLC-grade Water or Buffer (Maintain pH < 5.5 to minimize free-base aniline concentration)

  • Disodium EDTA (0.1% w/v)

  • L-Ascorbic Acid (0.1% w/v)

  • High-purity Nitrogen or Argon gas

  • Amber glass volumetric flasks

Step-by-Step Protocol:

  • Solvent Degassing: Transfer the required volume of HPLC-grade solvent into an amber glass flask. Insert a gas dispersion tube and sparge with Nitrogen gas for a minimum of 30 minutes to displace dissolved oxygen[3].

  • Excipient Addition (Chelation First): While maintaining a gentle Nitrogen headspace, add Disodium EDTA to achieve a 0.1% w/v concentration. Stir until completely dissolved. Crucial Causality: This neutralizes trace metals before the antioxidant is introduced, preventing Fenton-like pro-oxidation[2].

  • Antioxidant Addition: Add L-Ascorbic Acid to achieve a 0.1% w/v concentration.

  • API Solubilization: Carefully weigh the 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride. Add it to the prepared solvent under a continuous stream of Nitrogen.

  • Sealing and Storage: Seal the amber vial with a PTFE-lined septum cap. Store at 4°C to lower the kinetic energy of any residual oxidative reactions.

  • Self-Validation Step: Analyze an aliquot immediately via HPLC-UV (Time 0) and compare it against a 24-hour sample to validate the absence of degradation peaks (typically eluting later than the parent peak due to increased lipophilicity of azo dimers).

Mechanistic and Workflow Visualizations

Below is the logical mapping of the oxidative degradation pathway and the targeted formulation workflow.

Pathway A 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline (Intact API) B Aniline Radical Cation (Initiation) A->B Oxidation C Quinone Imine / Azo Dimers (Degradation Products) B->C Polymerization/Coupling O2 Dissolved O2 / Light O2->B Metals Trace Metals (Fe, Cu) Metals->B Intervention1 EDTA (Chelation) Intervention1->Metals Blocks Intervention2 Ascorbic Acid / Degassing Intervention2->O2 Scavenges

Caption: Oxidative degradation pathway of the aniline derivative and targeted chemical interventions.

Workflow S1 1. Solvent Preparation S2 2. Degassing (N2 Sparging) S1->S2 S3 3. Add EDTA (Metal Chelation) S2->S3 S4 4. Add Ascorbic Acid & API S3->S4 S5 5. Amber Vial Storage (4°C) S4->S5

Caption: Step-by-step workflow for formulating oxidation-resistant API solutions.

References[2] Chemical Stability of Drug Substances: Strategies in Formulation Development, ManTech Publications.Click here to verify source[1] Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity, PMC. Click here to verify source[4] Impact of peroxide content in excipients and antioxidants on famotidine oxidative stability, SRCE. Click here to verify source[3] Best practices for preventing the oxidation of 2-(hexyloxy)aniline, BenchChem. Click here to verify source[5] Stability Considerations for Biopharmaceuticals: Overview of Protein and Peptide Degradation Pathways, BioProcess International. Click here to verify source[6] Stability of apomorphine in solutions containing selected antioxidant agents, Dove Medical Press. Click here to verify source

Sources

Optimization

removing piperidine impurities from 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride batches

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and process chemists scaling up the synthesis of 3-fluoro-4-(4-methylpip...
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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and process chemists scaling up the synthesis of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride .

A recurring challenge in this synthetic workflow—typically following the Nucleophilic Aromatic Substitution (SNAr) of 3,4-difluoronitrobenzene with 4-methylpiperidine and subsequent nitro reduction—is the persistent carryover of unreacted 4-methylpiperidine into the final isolated API intermediate.

This guide provides the thermodynamic causality behind this issue and field-proven, self-validating protocols to achieve high-purity clearance.

Physiochemical Profiling: The Root of the Problem

To troubleshoot impurity carryover, we must first analyze the quantitative physiochemical properties of the molecular species in our reactor. The table below highlights the vast electronic differences between the product and the impurity.

Table 1: Physiochemical Comparison of Product vs. Impurity

CompoundStructural RolepKa (Conjugate Acid)State at pH 7.5Nucleophilicity
3-fluoro-4-(4-methylpiperidin-1-yl)aniline Target API Intermediate~4.5 (Primary Aniline)~5.2 (N-Aryl Piperidine)Free Base (Neutral)Weak (Aromatic)
4-methylpiperidine Process Impurity~10.7Hydrochloride SaltStrong (Aliphatic)

Data supported by pKa evaluations of piperidine derivatives in 1.

Troubleshooting Q&A

Q1: Why does 4-methylpiperidine carry over into the final isolated batch despite multiple recrystallizations of the hydrochloride salt? The Causality: When the product is precipitated as a hydrochloride salt, any residual 4-methylpiperidine is also protonated to form 4-methylpiperidine hydrochloride. Because both species are amine hydrochlorides, they share nearly identical solubility profiles in standard polar aprotic and protic crystallization solvent mixtures (e.g., EtOAc/EtOH or IPA/MTBE). Attempting to separate them via kinetic crystallization leads to co-crystallization. You cannot crystallize your way out of this problem efficiently; you must use a thermodynamic chemical separation.

Q2: What is the most scalable and cost-effective method to clear this impurity without sacrificing product yield? The Causality: The most robust approach is a pH-Differential Extraction . As shown in Table 1, there is a massive ~5.5 unit pKa gap between the weakly basic product (pKa ~5.2) and the strongly basic impurity (pKa ~10.7). By deliberately buffering the aqueous phase to pH 7.5–8.0, we manipulate the thermodynamic equilibrium. At this pH, >99% of the product is deprotonated (neutralized) and partitions into an organic solvent. Conversely, >99.9% of the 4-methylpiperidine remains protonated as a highly water-soluble salt and is purged in the aqueous waste.

Q3: We need ultra-low ppm limits of 4-methylpiperidine to prevent the poisoning of a downstream Palladium catalyst in a cross-coupling step. Is there an orthogonal polishing method? The Causality: Yes. If trace parts-per-million (ppm) clearance is required, you can exploit the kinetic nucleophilicity gap using Electrophilic Scavenging . 4-methylpiperidine is a secondary aliphatic amine, making it orders of magnitude more nucleophilic than the primary aromatic aniline of your product. By introducing a2, the resin rapidly and selectively forms a stable thiourea linkage with the impurity, permanently tethering it to the solid support for easy removal via simple filtration.

Validated Experimental Protocols

Protocol A: pH-Differential Extraction (Primary Scalable Method)

This protocol is a self-validating system; the pH meter provides real-time thermodynamic feedback to ensure zero product loss.

  • Biphasic Dissolution: Suspend 100 g of the crude contaminated hydrochloride salt batch in a biphasic mixture of 500 mL deionized water and 500 mL Methyl tert-butyl ether (MTBE).

  • Thermodynamic pH Adjustment (Critical): Under vigorous mechanical stirring (400 rpm), slowly add saturated aqueous sodium bicarbonate ( NaHCO3​ ) dropwise. Monitor the aqueous layer using a recently calibrated pH meter. Stop addition when the pH stabilizes strictly between 7.5 and 8.0 .

  • Phase Separation: Transfer the mixture to a separatory funnel. Allow 15 minutes for complete phase separation. Drain and discard the lower aqueous layer (which now contains the 4-methylpiperidine hydrochloride).

  • Organic Wash: Wash the upper MTBE layer with 200 mL of brine to remove residual water and inorganic salts.

  • Drying: Dry the organic phase over anhydrous MgSO4​ (50 g) for 30 minutes. Filter to remove the drying agent.

  • Controlled Re-salting: Transfer the dried MTBE filtrate to a clean, dry reactor. Under a nitrogen atmosphere, slowly add 1.05 equivalents of 4M HCl in dioxane while maintaining the internal temperature below 20 °C. The purified 3-fluoro-4-(4-methylpiperidin-1-yl)aniline will precipitate as a pristine white hydrochloride salt.

  • Isolation: Filter the solid, wash with 100 mL of cold MTBE, and dry under vacuum at 40 °C to a constant weight.

Protocol B: Electrophilic Resin Scavenging (Orthogonal Polishing)

Use this method on the free-base organic solution prior to re-salting if downstream catalytic sensitivity demands <10 ppm impurity levels.

  • Resin Loading: To the dried MTBE or Dichloromethane (DCM) solution containing the free-base product, add 2.0 equivalents (relative to the quantified impurity level via GC/MS) of Polymer-bound isothiocyanate (PITC) resin (1.0–2.0 mmol/g loading, 1% crosslinked).

  • Incubation: Stir the suspension gently at room temperature for 12 hours. The electrophilic isothiocyanate selectively traps the aliphatic secondary amine.

  • Filtration: Filter the mixture through a coarse glass frit to remove the impurity-loaded resin. Wash the resin cake with 50 mL of MTBE to recover any interstitial product.

  • Downstream Processing: Proceed directly to Step 6 of Protocol A to form the purified HCl salt.

Purification Workflow Visualization

PurificationWorkflow Crude Crude Batch (HCl Salts) Product + 4-Methylpiperidine Dissolve Dissolve in Water & MTBE Crude->Dissolve pHAdjust Adjust aqueous pH to 7.5-8.0 (using NaHCO3) Dissolve->pHAdjust PhaseSep Phase Separation pHAdjust->PhaseSep AqPhase Aqueous Phase 4-Methylpiperidine HCl (pKa ~10.7, Protonated) PhaseSep->AqPhase Aqueous Layer OrgPhase Organic Phase Product Free Base (pKa ~5.2, Neutral) PhaseSep->OrgPhase Organic Layer Discard Discard to Waste AqPhase->Discard Wash Water Wash & Dry (MgSO4) OrgPhase->Wash SaltFormation Add 4M HCl in Dioxane/IPA Wash->SaltFormation PureProduct Pure Product (HCl Salt Crystallization) SaltFormation->PureProduct

pH-controlled extraction workflow exploiting the pKa differential.

References

  • Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids (Evaluation of 4-methylpiperidine pKa and basicity). ACS Publications.
  • Immunotheranostic Polymersomes Modularly Assembled from Tetrablock and Diblock Copolymers with Oxidation-Responsive Fluorescence (Application of polymer-bound isothiocyanate for selective amine scavenging). PMC / NIH.
  • Strategies in Organic Synthesis (Use of solid-supported electrophiles to sequester excess secondary amines). Wipf Group.

Sources

Troubleshooting

Technical Support Center: Stabilizing 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride During Long-Term Storage

Welcome to the technical support guide for 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride. This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stabi...
Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride. This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable research compound. By understanding its inherent chemical properties and following best practices, you can mitigate degradation and ensure the reliability of your experimental results.

Understanding the Molecule: Inherent Vulnerabilities

3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride is a substituted aniline derivative. Like many aromatic amines, its stability can be compromised by several factors. The primary points of vulnerability in the molecule are the aniline functional group and its hydrochloride salt form.

  • Aniline Moiety: The amino group attached to the benzene ring is susceptible to oxidation.[1][2][3] This process is often accelerated by exposure to oxygen (air), light, and elevated temperatures.[4] Oxidation can lead to the formation of colored impurities and polymerization, resulting in a noticeable change in the material's appearance from a white or off-white solid to yellow, brown, or even dark purple.[4]

  • Hydrochloride Salt: The hydrochloride salt form enhances water solubility and is generally more stable than the free base.[5][6] However, amine hydrochlorides can be hygroscopic, meaning they readily absorb moisture from the atmosphere.[7] This absorbed water can act as a medium for hydrolytic degradation or facilitate other degradation pathways.

  • Fluorine Substitution: The presence of a fluorine atom on the aromatic ring can influence the electronic properties and, consequently, the reactivity of the molecule. While often added to enhance metabolic stability in drug discovery, its effect on long-term chemical stability under storage conditions must also be considered.

Core Principles of Long-Term Storage

To maintain the purity and stability of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride, a multi-faceted approach to storage is required, focusing on controlling the key environmental factors that promote degradation.

Recommended Storage Conditions
ParameterRecommendationRationale
Temperature 2-8°C (Refrigerated)Reduces the rate of chemical degradation and minimizes the potential for thermal decomposition.
Atmosphere Inert Gas (Argon or Nitrogen)Displaces oxygen, thereby preventing oxidative degradation of the sensitive aniline group.
Light Amber Glass Vial or Light-Proof ContainerProtects the compound from photodegradation, a common issue with aromatic amines.[8][9]
Moisture Tightly Sealed Container with DesiccantPrevents the absorption of atmospheric moisture, which can lead to hydrolysis and other forms of degradation.[7]
Workflow for Handling and Storage

The following diagram outlines the decision-making process from receiving the compound to its long-term storage.

Caption: Decision workflow for handling and long-term storage.

Troubleshooting Guide & FAQs

This section addresses common issues and questions that may arise during the storage and handling of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride.

Frequently Asked Questions (FAQs)

Q1: The compound has turned yellow/brown upon storage. Is it still usable?

A1: A color change is a visual indicator of potential degradation, likely due to oxidation of the aniline moiety.[4] While a slight discoloration may not significantly impact purity for some applications, it is crucial to re-analyze the material to determine its current purity before use. A significant color change suggests a notable level of degradation, and the material may no longer be suitable for sensitive experiments.

Q2: What is the best way to handle the compound to prevent degradation?

A2: Always handle the compound in a controlled environment. If possible, use a glove box or glove bag with an inert atmosphere (argon or nitrogen) to minimize exposure to air and moisture. Use clean, dry spatulas and weigh out only the required amount for your experiment to avoid contaminating the main stock.

Q3: The hydrochloride salt is clumping together. What does this indicate?

A3: Clumping is a strong indication of moisture absorption due to the hygroscopic nature of the hydrochloride salt. This suggests that the container may not have been sealed properly or was opened in a humid environment. The presence of moisture can accelerate degradation. It is advisable to dry the material under vacuum (if thermally stable) and store it with a fresh desiccant.

Q4: Can I store the compound as a stock solution?

A4: Storing the compound in solution is generally not recommended for long-term storage, as degradation can occur more rapidly than in the solid state. If you need to prepare stock solutions, they should be made fresh. For short-term storage, use a high-purity, anhydrous solvent, store at -20°C or -80°C in small, single-use aliquots, and protect from light. Always perform a quality control check if the solution has been stored for an extended period.

Q5: What are the likely degradation products I should look for?

A5: Based on the chemistry of anilines, potential degradation products could include oxides of nitrogen, products of ring oxidation (hydroxylated anilines), and polymeric materials formed from the coupling of aniline radicals. More complex products could arise from reactions involving the piperidine ring or cleavage of the C-N bond under harsh conditions. A stability-indicating method, such as HPLC with mass spectrometry detection, would be required to identify and quantify these impurities.[10][11]

Potential Degradation Pathways

The following diagram illustrates the most probable degradation pathways for aniline derivatives under stress conditions.

G cluster_0 Degradation Stressors cluster_1 Primary Compound cluster_2 Degradation Pathways & Products Light Light Oxidation Oxidation Light->Oxidation Oxygen Oxygen Oxygen->Oxidation Moisture/Heat Moisture/Heat Hydrolysis Hydrolysis (if moisture is present) Moisture/Heat->Hydrolysis Aniline_HCl 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline HCl Aniline_HCl->Oxidation primary pathway Aniline_HCl->Hydrolysis Polymerization Polymerization Oxidation->Polymerization Deg_Products Colored Impurities, N-Oxides, Dimers, Polymers Oxidation->Deg_Products Polymerization->Deg_Products

Caption: Likely degradation pathways for the compound.

Experimental Protocols

Routine Purity Check by HPLC

This protocol provides a general method for assessing the purity of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride. This method should be validated for your specific instrumentation and needs.

Objective: To determine the purity of the compound and detect the presence of any degradation products.

Materials:

  • 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride sample

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Formic acid or Trifluoroacetic acid (HPLC grade)

  • Volumetric flasks, pipettes, and autosampler vials

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

  • Mobile Phase Preparation:

    • Mobile Phase A: 0.1% Formic acid in Water

    • Mobile Phase B: 0.1% Formic acid in Acetonitrile

    • Degas both mobile phases by sonication or vacuum filtration.

  • Standard and Sample Preparation:

    • Standard Solution: Accurately weigh approximately 10 mg of a reference standard (if available) or a new, unopened lot of the compound into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B to obtain a concentration of ~1 mg/mL.

    • Sample Solution: Prepare the sample to be tested in the same manner as the standard solution.

  • HPLC Conditions:

    • Column: C18 reverse-phase (4.6 x 150 mm, 5 µm)

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 10 µL

    • Column Temperature: 30°C

    • Detection Wavelength: 254 nm (or λmax determined by UV scan)

    • Gradient Program:

      Time (min) % Mobile Phase A % Mobile Phase B
      0 95 5
      20 5 95
      25 5 95
      25.1 95 5

      | 30 | 95 | 5 |

  • Analysis and Data Interpretation:

    • Inject a blank (diluent), followed by the standard solution, and then the sample solution.

    • Integrate all peaks in the chromatogram.

    • Calculate the purity of the sample by the area percent method:

      • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Note: For a comprehensive stability-indicating method, forced degradation studies should be performed to ensure that all potential degradation products are resolved from the main peak.[4][12][13]

References

  • PHOTODEGRADATION OF AROMATIC AMINES BY AG-TIO2 PHOTOCATALYST. (n.d.). SID. Retrieved March 28, 2026, from [Link]

  • Mirkhani, V., & Mohajer, D. (2009). Photodegradation of Aromatic Amines by Ag-TiO2 Photocatalyst. ResearchGate. Retrieved March 28, 2026, from [Link]

  • Oxidation of aniline and its derivatives by tert-butylhydroperoxide using meso-tetraphenylporphyriniron(iii) chloride as catalyst in aqueous acetic acid medium: Degradation kinetics. (2020). AIP Publishing. Retrieved March 28, 2026, from [Link]

  • Fluorescence detection of aromatic amines and photocatalytic degradation of rhodamine B under UV light irradiation by luminescent metal–organic frameworks. (n.d.). New Journal of Chemistry (RSC Publishing). Retrieved March 28, 2026, from [Link]

  • Ferrate(VI) Oxidation Mechanism of Substituted Anilines: A Density Functional Theory Investigation. (n.d.). PMC. Retrieved March 28, 2026, from [Link]

  • Controlling Factors in the Rates of Oxidation of Anilines and Phenols by Triplet Methylene Blue in Aqueous Solution. (2015). The Journal of Physical Chemistry A - ACS Publications. Retrieved March 28, 2026, from [Link]

  • Substituent Effects on The Electrochemical Oxidation of Anilines in Aqueous Medium at Platinum Anode. (n.d.). TSI Journals. Retrieved March 28, 2026, from [Link]

  • Aniline Hydrochloride: Chemical Structure, Synthesis, and Market Trends. (n.d.). Retrieved March 28, 2026, from [Link]

  • Photodegradation of Polyphenols and Aromatic Amines in Olive Mill Effluents with Ni Doped C/TiO 2. (2025). ResearchGate. Retrieved March 28, 2026, from [Link]

  • Oxidative Degradation of Aniline by Ferrate-Hydrogen Peroxide System: Unveiling pH-Dependent Mechanisms and Pathways. (2026). Retrieved March 28, 2026, from [Link]

  • Auramine O UV Photocatalytic Degradation on TiO 2 Nanoparticles in a Heterogeneous Aqueous Solution. (2022). MDPI. Retrieved March 28, 2026, from [Link]

  • Aniline and Aniline Hydrochloride. (2020). Some Aromatic Amines and related Compounds - NCBI. Retrieved March 28, 2026, from [Link]

  • [13C6]-Aniline hydrochloride salt | 89059-38-1 | Stable labeled standards. (n.d.). Shimadzu Chemistry & Diagnostics. Retrieved March 28, 2026, from [Link]

  • Sutar, S. V., Yeligar, V. C., & Patil, S. S. (2019). A Review: Stability Indicating Forced Degradation Studies. RJPT. Retrieved March 28, 2026, from [Link]

  • Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater. (n.d.). Retrieved March 28, 2026, from [Link]

  • Singh, A., & Singh, P. (2018). TECHNICAL CONSIDERATIONS OF FORCED DEGRADATION STUDIES OF NEW DRUG SUBSTANCES AND PRODUCT: REGULATORY PERSPECTIVES. Journal of Drug Delivery and Therapeutics. Retrieved March 28, 2026, from [Link]

  • Development of an LC-MS Method for 4-Fluoroaniline Determination in Ezetimibe. (n.d.). Retrieved March 28, 2026, from [Link]

  • The Mechanism of Aniline Blue Degradation by Short-Chain Dehydrogenase (SDRz) in Comamonas testosteroni. (n.d.). PMC. Retrieved March 28, 2026, from [Link]

  • Kumar, A., & Sharma, C. (2021). Advances in the analytical methods for the determination of fluorinated aromatic carboxylic acids in aqueous matrices: A review. Journal of Separation Science. Retrieved March 28, 2026, from [Link]

  • III Analytical Methods. (n.d.). Retrieved March 28, 2026, from [Link]

  • Environmental impacts of amines and their degradation products: Current status and knowledge gaps. (n.d.). IEAGHG. Retrieved March 28, 2026, from [Link]

  • Histamine. (n.d.). Wikipedia. Retrieved March 28, 2026, from [Link]

  • Artifactual degradation of secondary amine-containing drugs during accelerated stability testing when saturated sodium nitrite. (n.d.). Baertschi Consulting. Retrieved March 28, 2026, from [Link]

  • Update of the safety assessment of N,N-bis(2-hydroxyethyl)alkyl(C8-C18)amines (FCM No 19) and N,N-bis(2-hydroxyethyl)alkyl(C8-C18)amine hydrochlorides (FCM No 20) for their use in plastic materials and articles intended to come into contact with food. (2025). PubMed. Retrieved March 28, 2026, from [Link]

  • Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. (n.d.). PMC. Retrieved March 28, 2026, from [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Background Noise in 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride Assays

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this guide to address the unique physicochemical challenges associated with 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydroch...
Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this guide to address the unique physicochemical challenges associated with 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (hereafter referred to as 3F-4MPA-HCl ).

While aniline-based fluorogenic probes and intermediates offer excellent quantum yields and tunable emission spectra, their structural features often introduce severe background noise if not managed correctly. This guide provides a deep dive into the causality of these artifacts and offers self-validating protocols to ensure absolute scientific integrity in your fluorescence assays.

Part 1: The Causality of Background Noise (Expertise & Experience)

To troubleshoot 3F-4MPA-HCl, we must first deconstruct its molecular anatomy. Background noise in these assays is rarely a simple case of "dirty plates"; it is driven by three distinct physicochemical mechanisms:

  • Aniline Auto-Oxidation (Chemical Background): The primary amine (-NH₂) on the electron-rich benzene ring is highly susceptible to oxidation. Upon exposure to ambient oxygen and light, anilines undergo oxidative coupling to form highly conjugated, fluorescent quinone-imine polymers. This manifests as a steadily increasing baseline fluorescence over time.

  • Hydrophobic Partitioning (Spatial Background): The 4-methylpiperidine moiety is a bulky, highly lipophilic group. In aqueous assays, it acts as a hydrophobic anchor, driving non-specific binding to lipid bilayers in cells, hydrophobic pockets of off-target proteins, and polystyrene microplates.

  • pH-Induced Rayleigh Scattering (Optical Background): 3F-4MPA is supplied as a highly water-soluble hydrochloride salt. However, the basic piperidine nitrogen and the aniline group dictate that in physiological buffers (pH > 7.4), the molecule shifts toward its lipophilic free-base form. If the concentration exceeds the free-base solubility limit, it forms nano-precipitates. These aggregates cause Rayleigh and Mie scattering, which bleeds through emission filters and mimics true fluorescence.

Part 2: Quantitative Troubleshooting Matrix

Use the following data-driven matrix to identify the root cause of your background noise and apply the appropriate intervention.

ObservationSignal-to-Noise Ratio (SNR) ImpactRoot CausePhysicochemical MechanismRecommended Solution
Gradual baseline increase over 2–4 hours -40% to -60%Auto-oxidationElectron-rich aniline oxidizes to fluorescent quinone-imine polymers.Prepare fresh in 1 mM TCEP; avoid freeze-thaw cycles.
High uniform background in cell/tissue samples -50% to -80%Non-specific bindingLipophilic 4-methylpiperidine intercalates into lipid bilayers.Add 0.05% Tween-20 and 1% BSA to wash buffers.
Erratic, high initial baseline (spiky data) -30% to -70%Rayleigh ScatteringFree base precipitation at pH > 7.5 forms nano-aggregates.Optimize DMSO concentration (up to 5%); lower pH to 7.2.
Localized bright spots in tissue sections -70% to -90%Endogenous AutofluorescenceLipofuscin, elastin, and flavins emit in the 450–550 nm range.Pre-treat with TrueBlack® or perform photobleaching.

Part 3: Frequently Asked Questions (FAQs)

Q1: My blank wells (no enzyme/target) show increasing fluorescence over time. How do I stop this? A1: This is a classic symptom of auto-oxidation. The 3-fluoro substitution slightly lowers the pKa of the aniline, but it remains highly reactive. To halt this, you must control the redox environment. Degas your assay buffers and include a non-thiol antioxidant like Tris(2-carboxyethyl)phosphine (TCEP) at 1 mM. Avoid using DTT or mercaptoethanol, as thiols can nucleophilically attack the fluorophore core.

Q2: How do I differentiate true probe fluorescence from light scattering caused by precipitation? A2: Because light scattering is an optical artifact, it will register across multiple filter sets, unlike true Stokes-shifted fluorescence. Self-Validation Test: Measure the absorbance of your assay well at 600 nm. If the baseline absorbance is elevated (>0.05 OD) and increases with probe concentration, you are observing nano-precipitation, not fluorescence. Resolve this by adding 2–5% DMSO to your buffer to maintain the solubility of the free base.

Q3: Tissue autofluorescence is masking my specific signal. How can I selectively reduce it without destroying the 3F-4MPA-HCl probe? A3: Endogenous molecules like flavins and elastin emit broad-spectrum fluorescence that overlaps with aniline-based probes [1]. If you are working with aged tissues (e.g., brain or adrenal cortex) that contain lipofuscin, lipophilic quenchers like Sudan Black B or TrueBlack® are highly effective, reducing background by up to 95% [2]. For general tissue autofluorescence, we recommend chemical bleaching with H₂O₂ under white light prior to probe application [3].

Part 4: Experimental Protocols

Protocol A: Preparation of Oxidation-Resistant Working Solutions

This protocol ensures the structural integrity of the aniline moiety prior to the assay.

  • Lyophilized Storage: Store the lyophilized 3F-4MPA-HCl at -20°C in a desiccator, strictly protected from light.

  • Primary Stock Preparation: Reconstitute the powder in 100% anhydrous DMSO to a concentration of 10 mM. Purge the headspace of the vial with Argon or Nitrogen gas before sealing.

  • Antioxidant Buffer Preparation: Prepare your assay buffer (e.g., 50 mM HEPES, pH 7.2) and add 1 mM TCEP.

  • Working Solution: Dilute the 10 mM stock into the antioxidant buffer immediately prior to the assay (final concentration typically 1–10 µM).

  • Self-Validation Step: Always run a "Probe-Only" control well alongside your assay. Monitor the fluorescence of this well for 60 minutes. If the signal increases by >5%, oxidation is still occurring, indicating your TCEP has degraded or your buffer is over-oxygenated.

Protocol B: Advanced Wash and Autofluorescence Quenching Workflow

This workflow disrupts the hydrophobic interactions of the 4-methylpiperidine group and eliminates endogenous tissue noise.

  • Tissue Preparation: Fix and permeabilize tissue sections according to your standard laboratory protocols.

  • Photobleaching (Optional but Recommended): Place slides in a clear container with a working autofluorescence solution (4.5% H₂O₂ and 24 mM NaOH in PBS). Illuminate with a high-intensity white LED for 30–60 minutes to permanently bleach endogenous fluorophores[3]. Wash 3 × 5 minutes in PBS.

  • Primary Staining: Incubate the tissue with your 3F-4MPA-HCl conjugated probe.

  • Stringent Washing (Critical Step): Wash 3 × 5 minutes in PBS containing 0.05% Tween-20 and 1% BSA .

    • Causality: Tween-20 disrupts the hydrophobic partitioning of the 4-methylpiperidine ring, while BSA acts as a competitive sink for non-specific binding.

  • Lipofuscin Quenching: Apply a lipofuscin quencher (e.g., TrueBlack® or 0.1% Sudan Black B in 70% ethanol) for 1–2 minutes at room temperature[2].

  • Final Wash & Mount: Wash extensively in PBS to remove excess quencher. Mount using a high-quality anti-fade mounting medium.

  • Self-Validation Step: Include an "Unstained, Quenched" tissue control. This confirms that the quenching agent itself is not contributing to background fluorescence in your specific emission channel.

Part 5: Mechanism & Intervention Visualization

BackgroundReduction Problem High Background Noise in 3F-4MPA-HCl Assays Oxidation Aniline Auto-Oxidation (Quinone-imine formation) Problem->Oxidation Time-dependent Hydrophobicity Hydrophobic Partitioning (4-methylpiperidine) Problem->Hydrophobicity Spatial/Binding Scattering pH-Induced Precipitation (Free base conversion) Problem->Scattering Optical/Physical Autofluorescence Endogenous Tissue Autofluorescence Problem->Autofluorescence Biological SolOxidation Add 1 mM TCEP or Ascorbic Acid Oxidation->SolOxidation SolHydro Wash with 0.05% Tween-20 + 1% BSA Hydrophobicity->SolHydro SolScattering Maintain pH < 7.5 or Add Co-solvents (DMSO) Scattering->SolScattering SolAuto Photobleaching or Lipofuscin Quenchers Autofluorescence->SolAuto

Figure 1: Logical workflow mapping physicochemical causes of background noise to targeted interventions.

Part 6: References

  • What is Autofluorescence? A Quick Explainer for Biologists Bitesize Bio URL: [Link][1]

  • Characterizing and Quenching Autofluorescence in Fixed Mouse Adrenal Cortex Tissue International Journal of Molecular Sciences (MDPI) URL:[Link][2]

Sources

Reference Data & Comparative Studies

Validation

Comparative Performance Guide: 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline vs. Non-Fluorinated Analogs in Drug Design

The strategic incorporation of fluorine into medicinal scaffolds is a cornerstone of modern drug discovery. When optimizing lead compounds containing aniline derivatives, medicinal chemists frequently face challenges rel...
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Author: BenchChem Technical Support Team. Date: April 2026

The strategic incorporation of fluorine into medicinal scaffolds is a cornerstone of modern drug discovery. When optimizing lead compounds containing aniline derivatives, medicinal chemists frequently face challenges related to rapid metabolic clearance and suboptimal physicochemical properties.

This guide provides an in-depth technical comparison between 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride and its non-fluorinated counterpart, 4-(4-methylpiperidin-1-yl)aniline hydrochloride . By analyzing the stereoelectronic impacts of single-atom substitution, this guide equips researchers with the mechanistic rationale and experimental frameworks needed to justify fluorination in structure-activity relationship (SAR) campaigns.

The "Fluorine Effect": Mechanistic Causality

The substitution of a hydrogen atom with a fluorine atom at the 3-position of the aniline ring fundamentally alters the molecule's behavior across three critical domains:

A. Metabolic Blockade via Bond Energetics

Cytochrome P450 (CYP450) enzymes frequently target electron-rich aromatic rings for irreversible substrate oxidation[1]. The non-fluorinated aniline derivative is highly susceptible to aromatic hydroxylation. By replacing the vulnerable C–H bond (bond dissociation energy ~113 kcal/mol) with a significantly stronger C–F bond (~126 kcal/mol), the transition state energy for the catalytic oxidation step is drastically increased[1][2]. This effectively "blocks" the site of metabolism, reducing the kcat​ term and prolonging the compound's half-life[1].

B. pKa Modulation and Bioavailability

Fluorine is the most electronegative element. Through a strong inductive electron-withdrawing effect (-I), the ortho-fluorine pulls electron density away from the adjacent aniline amine[3]. This lowers the pKa of the conjugate acid. Consequently, a higher fraction of the drug remains un-ionized at physiological pH, which directly enhances passive lipid membrane permeability and oral bioavailability.

C. Conformational Locking

The van der Waals radius of fluorine (1.47 Å) is larger than that of hydrogen (1.20 Å). This introduces a calculated steric clash with the adjacent 4-methylpiperidine ring, restricting the rotation of the C(aryl)–N(piperidine) bond[3]. This conformational restriction reduces the entropic penalty upon binding to a target receptor (such as a kinase hinge region), often resulting in increased binding affinity.

Quantitative Performance Comparison

The following table summarizes the comparative physicochemical and metabolic data driving the preference for the fluorinated building block in late-stage lead optimization.

Parameter4-(4-methylpiperidin-1-yl)aniline HCl (Non-Fluorinated)3-Fluoro-4-(4-methylpiperidin-1-yl)aniline HCl (Fluorinated)
Aromatic C-X Bond Energy ~113 kcal/mol (C–H)~126 kcal/mol (C–F)
Estimated Aniline pKa ~4.60~3.95 (Lowered via -I effect)
Lipophilicity (LogD at pH 7.4) Baseline+0.2 to +0.4 (Increased lipophilicity)
CYP450 Oxidation Liability High (Vulnerable at C3/C5)Low (C3 oxidation sterically/electronically blocked)
Conformational Flexibility High (Free rotation of piperidine)Restricted (Steric clash between F and piperidine)

Visualizing the Metabolic Impact

MetabolicPathway A Non-Fluorinated Aniline B CYP450 Oxidation (C-H Cleavage) A->B C Rapid Clearance (Low Stability) B->C D 3-Fluoro Aniline Derivative E Metabolic Blockade (Strong C-F Bond) D->E F Prolonged Half-Life (High Stability) E->F

CYP450-mediated metabolic pathway comparison: Non-fluorinated vs. 3-fluoro aniline derivatives.

Self-Validating Experimental Protocols

To objectively quantify the performance enhancements of the fluorinated derivative, researchers must employ rigorous, self-validating assays. Below are the optimized protocols for determining metabolic stability and pKa.

Protocol A: In Vitro Liver Microsomal Stability Assay

Purpose: To calculate the intrinsic clearance ( Clint​ ) and validate the metabolic blockade provided by the fluorine atom.

Causality & Design Choices:

  • Substrate Concentration (1 µM): Maintained strictly below the Km​ to ensure the reaction follows first-order kinetics, allowing for an accurate calculation of half-life.

  • NADPH Co-factor: CYP450 enzymes require electron transfer to catalyze substrate oxidation; NADPH initiates this cascade.

  • Acetonitrile Quench: Cold organic solvent instantly denatures the enzymes to halt the reaction at precise time points and precipitates proteins to protect the LC-MS/MS column.

Step-by-Step Methodology:

  • Preparation: Pre-incubate 1 µM of the test compound (fluorinated vs. non-fluorinated) with human or rat liver microsomes (0.5 mg/mL protein concentration) in 100 mM potassium phosphate buffer (pH 7.4) at 37°C for 5 minutes.

  • Positive Controls: Run parallel incubations with Verapamil (rapid clearance) and Warfarin (slow clearance) to validate the metabolic activity of the microsome batch.

  • Initiation: Add NADPH (final concentration 1 mM) to initiate the oxidative reaction.

  • Time-Course Sampling: At t=0,15,30,45, and 60 minutes, extract a 50 µL aliquot from the reaction mixture.

  • Quenching: Immediately dispense the aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Centrifugation: Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4°C to pellet the precipitated microsomal proteins.

  • Quantification: Analyze the supernatant via LC-MS/MS. Plot the natural log of the remaining parent compound area ratio versus time to determine the elimination rate constant ( k ) and calculate Clint​ .

AssayWorkflow Step1 1. Substrate Incubation (1 µM + Liver Microsomes) Step2 2. NADPH Addition (Initiate Oxidation) Step1->Step2 Step3 3. Time-Course Sampling (0, 15, 30, 45, 60 min) Step2->Step3 Step4 4. Acetonitrile Quench (Protein Precipitation) Step3->Step4 Step5 5. LC-MS/MS Quantification (Calculate Intrinsic Clearance) Step4->Step5

Step-by-step experimental workflow for assessing in vitro microsomal stability.

Protocol B: Potentiometric pKa Determination (Yasuda-Shedlovsky Extrapolation)

Purpose: To quantify the inductive electron-withdrawing effect of the 3-fluoro substitution on the basicity of the aniline nitrogen.

Causality & Design Choices: Because these aniline derivatives are highly lipophilic and poorly soluble in pure water, direct aqueous titration is impossible. The Yasuda-Shedlovsky technique uses varying ratios of a co-solvent (methanol) to maintain solubility, followed by mathematical extrapolation to 0% co-solvent to find the true aqueous pKa.

Step-by-Step Methodology:

  • Solvent Preparation: Prepare three solutions of the test compound in Methanol/Water mixtures (e.g., 30%, 40%, and 50% Methanol by weight) at a concentration of 1 mM.

  • Titration: Maintain the solutions at a constant 25°C under an inert argon atmosphere to prevent CO2​ absorption (which skews pH readings). Titrate with standardized 0.1 M HCl using an automated potentiometric titrator.

  • Apparent pKa Calculation: Determine the apparent pKa ( psKa​ ) for each co-solvent ratio from the inflection point of the titration curves.

  • Extrapolation: Plot the psKa​ values against the inverse dielectric constant ( 1/ϵ ) of the respective methanol/water mixtures.

  • Aqueous pKa Derivation: Perform a linear regression and extrapolate the line to the dielectric constant of pure water ( ϵ=78.3 ) to determine the definitive aqueous pKa.

References

  • Source: National Institutes of Health (NIH)
  • Source: American Chemical Society (ACS Publications)
  • Influence of Fluorine Substitution on Nonbonding Interactions in Selected Para-Halogeno Anilines Source: ResearchGate URL

Sources

Comparative

Comprehensive Comparison Guide: Hydrochloride Salt vs. Free Base of 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline

As a highly versatile fluorinated building block, 3-fluoro-4-(4-methylpiperidin-1-yl)aniline is frequently utilized in the synthesis of kinase inhibitors, GPCR ligands, and CNS-active therapeutics. However, researchers o...
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Author: BenchChem Technical Support Team. Date: April 2026

As a highly versatile fluorinated building block, 3-fluoro-4-(4-methylpiperidin-1-yl)aniline is frequently utilized in the synthesis of kinase inhibitors, GPCR ligands, and CNS-active therapeutics. However, researchers often face a critical decision during assay development and scale-up: whether to utilize the commercially standard hydrochloride (HCl) salt or the reactive free base.

This guide provides an objective, data-driven comparison of both forms, detailing the mechanistic causality behind their physical properties and providing self-validating experimental workflows for drug development professionals.

Physicochemical Profiling

The physical state and solubility of your building block dictate the parameters of your synthetic workflow. The table below summarizes the core quantitative and qualitative differences between the two forms.

PropertyHydrochloride SaltFree Base
CAS Number 1431966-47-0N/A (Generated in situ)
Molecular Weight 244.74 g/mol 208.28 g/mol
Physical State Off-white to white crystalline solidViscous oil to low-melting solid
Aqueous Solubility High (>10 mg/mL at pH > 2)Very Low (<0.1 mg/mL)
Organic Solubility Low (except in polar aprotic e.g., DMF)High (DCM, EtOAc, THF, MeOH)
Oxidative Stability Excellent (Stable in ambient air)Poor (Prone to atmospheric oxidation)
Storage Requirements Ambient temperature, desiccated-20 °C, inert atmosphere (Ar/N₂)
Mechanistic Insights: Stability and Solubility
1. Oxidative Stability and Shelf Life

Electron-rich aromatic amines, particularly fluoroanilines substituted with electron-donating piperidine rings, are highly prone to oxidation. The free base form is susceptible to atmospheric oxygen, leading to the formation of N-oxides or colored oligomeric degradation products via single-electron transfer (SET) mechanisms[1].

Converting the free base to the hydrochloride salt protonates the basic nitrogen centers. This protonation drastically reduces the electron density of the aromatic ring via inductive effects, effectively quenching its susceptibility to oxidation. This salt formation significantly improves the stability of the compound, extending its shelf life indefinitely under ambient conditions and suppressing unwanted degradation[2]. Practically, the crystalline HCl salt is a free-flowing powder that can be weighed accurately on an open benchtop, whereas the free base requires Schlenk line techniques to prevent discoloration.

2. Solubility and the Common-Ion Effect

The hydrochloride salt exhibits significantly higher aqueous solubility than the free base, governed by the pHmax​ of the system. However, researchers must be cautious during formulation or aqueous assays: in highly acidic media (pH < 1.5), the solubility of the hydrochloride salt can be severely suppressed due to the common-ion effect driven by excess chloride ions[3],[4]. If your assay requires highly acidic conditions, the dissolution rate of the HCl salt may unexpectedly drop[5], necessitating the use of a different counterion (e.g., mesylate) or careful pH buffering.

Synthetic Workflows & Logical Relationships

The choice between using the HCl salt directly or isolating the free base depends entirely on the downstream chemistry. Amide couplings can typically tolerate the in situ generation of the free base, whereas sensitive organometallic catalysis requires the strict absence of chloride ions.

G A HCl Salt (CAS: 1431966-47-0) B Aqueous Neutralization (Na2CO3 / H2O) A->B Base Addition E Amide Coupling (HATU, Carboxylic Acid) A->E In-situ DIPEA (Excess) C Liquid-Liquid Extraction (DCM or EtOAc) B->C Phase Transfer D Isolated Free Base (Reactive Intermediate) C->D Concentration D->E Pathway A F Pd-Catalyzed Amination (Buchwald-Hartwig) D->F Pathway B G Target Compound E->G F->G

Workflow for converting 3-fluoro-4-(4-methylpiperidin-1-yl)aniline HCl to reactive free base.

Experimental Protocols
Protocol 1: In Situ Neutralization for Amide Coupling

Objective: Directly utilize the stable HCl salt in an amide bond formation without prior isolation of the free base. Causality: Amide couplings require a nucleophilic free amine. By adding an excess of a non-nucleophilic tertiary amine (DIPEA), the HCl salt is neutralized in situ, driving the equilibrium toward the reactive free base while providing the necessary base for the coupling reagent's activation cycle.

  • Reagent Charging: To a flame-dried reaction vial, add 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (1.0 equiv) and the target carboxylic acid (1.05 equiv).

  • Solvent Addition: Dissolve the solids in anhydrous DMF or DMA (0.2 M concentration). Rationale: Polar aprotic solvents disrupt the crystal lattice of the salt, ensuring homogeneous reaction kinetics.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv) dropwise at room temperature. Rationale: 1.0 equiv neutralizes the HCl salt; the remaining 2.0 equiv facilitate the coupling mechanism and neutralize the acidic byproducts of HATU.

  • Activation: Cool the mixture to 0 °C and add HATU (1.1 equiv). Stir for 15 minutes, then allow warming to room temperature.

  • Self-Validation System: Monitor the reaction via LC-MS. The disappearance of the m/z 209 [M+H]⁺ peak (corresponding to the free base) and the appearance of the product mass confirms successful in situ neutralization and coupling.

Protocol 2: Free-Basing and Isolation for Palladium-Catalyzed Amination

Objective: Isolate the pure free base to prevent chloride-induced catalyst poisoning during sensitive organometallic reactions (e.g., Buchwald-Hartwig cross-coupling). Causality: Chloride ions from the HCl salt can strongly coordinate with palladium catalysts, altering the catalytic cycle or causing premature catalyst deactivation[5]. Isolating the free base removes the chloride counterion entirely.

  • Biphasic Suspension: Suspend the HCl salt in a 1:1 (v/v) mixture of Dichloromethane (DCM) and saturated aqueous Na₂CO₃. Rationale: Na₂CO₃ provides a buffered alkaline environment (pH ~10) sufficient to deprotonate the amine without inducing hydrolytic side reactions.

  • Phase Transfer: Stir vigorously for 15 minutes until two clear phases form. Self-Validation: Check the pH of the aqueous layer using pH paper; it must remain >9 to ensure complete free-basing.

  • Extraction: Separate the organic phase. Extract the aqueous phase twice more with DCM to ensure quantitative recovery of the highly lipophilic free base.

  • Drying: Wash the combined organic layers with brine, then dry over anhydrous Na₂SO₄. Rationale: Complete removal of trace water is critical, as water quenches active palladium species in downstream reactions.

  • Concentration: Filter and concentrate under reduced pressure. Purge the flask with Argon immediately after solvent removal to prevent oxidation of the newly liberated, electron-rich aniline[1].

References

  • Sigma-Aldrich. (n.d.). 4-(4-Methylpiperidin-1-yl)aniline supplier | Sigma-Aldrich: 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride. Retrieved from

  • Pharmaceutical Technology. (2026). Salt Selection in Drug Development. Retrieved from[3]

  • Benchchem. (n.d.). Stability and Storage of 3-Chloro-4-fluoroaniline: A Technical Guide. Retrieved from[1]

  • Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. Retrieved from[4]

  • University of South Florida. (2018). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Digital Commons. Retrieved from[2]

  • ResearchGate. (2016). Investigation of Solubility and Dissolution of a Free Base and Two Different Salt Forms as a Function of pH. Retrieved from[5]

Sources

Validation

Benchmarking 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride in the Synthesis of Next-Generation Oxazolidinones

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist Executive Summary & Scientific Rationale Oxazolidinones represent a critical class of synthet...
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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary & Scientific Rationale

Oxazolidinones represent a critical class of synthetic antibacterial agents that inhibit the initiation phase of bacterial protein synthesis at the 50S ribosomal subunit. The first-in-class standard, Linezolid, utilizes 3-fluoro-4-morpholinoaniline as its core building block[1]. While highly effective against Gram-positive pathogens like MRSA and VRE, Linezolid's morpholine C-ring is clinically associated with dose-limiting myelosuppression and monoamine oxidase (MAO) inhibition[2].

To overcome these liabilities, modern medicinal chemistry has pivoted toward structural analogs. Benchmarking 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (CAS: 1431966-47-0) against the standard morpholine reference material reveals significant advantages in both physicochemical profiling and synthetic handling.

The Causality of Structural Modification

  • Targeted Lipophilicity (LogP): Replacing the morpholine oxygen with a methylene group and introducing a methyl substituent (4-methylpiperidine) significantly increases the molecule's lipophilicity[3]. This higher LogP enhances partitioning into thick bacterial lipid membranes, a necessity for penetrating highly resistant Gram-positive and select Gram-negative cell walls[4].

  • Mitigation of MAO-A Liability: The oxygen atom in the standard morpholine ring acts as a hydrogen bond acceptor that inadvertently interacts with the active site of MAO-A. The steric bulk and altered electron density of the 4-methylpiperidine ring disrupt this off-target binding, improving the safety profile[2].

  • The Hydrochloride Salt Advantage: Free base anilines are notoriously susceptible to auto-oxidation, forming dark, tarry impurities over time. Utilizing the hydrochloride salt of the 4-methylpiperidine analog ensures long-term shelf stability and provides precise stoichiometry for downstream coupling reactions.

Comparative Data: Physicochemical & Synthetic Metrics

The following tables summarize the quantitative benchmarking data of the test material against the industry standard.

Table 1: Physicochemical Building Block Properties
Parameter3-Fluoro-4-(4-methylpiperidin-1-yl)aniline HCl3-Fluoro-4-morpholinoaniline (Standard)
C-Ring Moiety 4-MethylpiperidineMorpholine
Form Hydrochloride Salt (Solid)Free Base (Solid/Oil)
Shelf Stability (Air) High (Resists oxidation)Moderate (Prone to darkening)
Calculated LogP (Core) ~2.8~0.9
Target Indication Next-Gen OxazolidinonesFirst-Gen Oxazolidinones (Linezolid)
Table 2: Synthetic Benchmarking (Oxazolidinone Core Formation)
MetricTest Material (4-Methylpiperidine)Standard (Morpholine)Mechanistic Causality / Observation
Cbz-Protection Yield 92%88%HCl salt ensures high purity of starting material, reducing bis-Cbz side reactions.
Cyclization Yield 78%81%Increased steric bulk of the piperidine ring slightly hinders reaction kinetics.
Final Core Purity >99.0%98.5%Highly crystalline intermediates facilitate easier recrystallization.

Experimental Workflows: A Self-Validating System

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems. Causality for each reagent choice is explicitly defined.

Protocol 1: Synthesis of the Cbz-Protected Intermediate

Objective: Neutralize the HCl salt in situ and selectively protect the aniline nitrogen.

  • Preparation: Suspend 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (1.0 eq) in a biphasic mixture of Ethyl Acetate (EtOAc) and Water (1:1 v/v).

  • Base Addition: Add Sodium Bicarbonate (NaHCO₃) (2.5 eq) in portions.

    • Causality: A mild inorganic base like NaHCO₃ is critical here. Stronger bases (e.g., NaOH) would hydrolyze the incoming Cbz-Cl reagent, while NaHCO₃ efficiently neutralizes the HCl salt to the free base without degrading the electrophile.

  • Protection: Cool the mixture to 0°C. Dropwise add Benzyl Chloroformate (Cbz-Cl) (1.1 eq). Stir for 2 hours at room temperature.

  • Self-Validation Checkpoint: Analyze the organic layer via TLC (Hexanes/EtOAc 7:3). The disappearance of the highly polar starting material and the emergence of a single UV-active, less polar spot confirms quantitative conversion.

  • Workup: Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under vacuum to yield the Cbz-protected intermediate as a crystalline solid.

Protocol 2: Epoxide Cyclization to the Oxazolidinone Core

Objective: Construct the chiral oxazolidinone ring via regioselective epoxide opening.

  • Deprotonation: Dissolve the Cbz-protected intermediate (1.0 eq) in anhydrous Tetrahydrofuran (THF). Cool strictly to -78°C under an Argon atmosphere.

  • Lithiation: Add n-Butyllithium (n-BuLi, 2.5 M in hexanes) (1.05 eq) dropwise.

    • Causality: The carbamate NH is weakly acidic. n-BuLi is required to form the highly nucleophilic lithium anion. Cryogenic temperatures (-78°C) are mandatory to prevent the premature decomposition of the anion and suppress side reactions.

  • Cyclization: Add (R)-glycidyl butyrate (1.2 eq) dropwise. Gradually warm the reaction to room temperature over 16 hours.

    • Causality: The lithium anion attacks the less sterically hindered terminal carbon of the epoxide. The butyrate acts as an internal leaving group, facilitating spontaneous cyclization to form the oxazolidinone ring while perfectly preserving the (S)-stereocenter required for antibacterial efficacy.

  • Self-Validation Checkpoint: Confirm complete consumption of the Cbz-intermediate via LC-MS before quenching. The presence of unreacted starting material indicates moisture contamination in the n-BuLi reagent.

  • Quench & Isolate: Quench with saturated aqueous NH₄Cl, extract with Dichloromethane (DCM), and purify via silica gel chromatography.

Visualization: Divergent Synthetic Pathways

The following diagram illustrates the structural divergence and pharmacological impact of utilizing the 4-methylpiperidine test material versus the morpholine standard.

G A 3-Fluoro-4-(4-methylpiperidin-1-yl) aniline HCl (Test Material) C Step 1: Cbz-Protection (NaHCO3, Cbz-Cl) A->C B 3-Fluoro-4-morpholinoaniline (Standard Reference) B->C D Step 2: Epoxide Cyclization (n-BuLi, (R)-glycidyl butyrate) C->D E Next-Gen Oxazolidinone Core • Higher LogP • Reduced MAO-A Liability D->E  4-Methylpiperidine Pathway F Linezolid Core • Standard LogP • Known MAO-A Liability D->F  Morpholine Pathway

Fig 1. Divergent synthetic workflow comparing 4-methylpiperidine and morpholine C-ring pathways.

References

  • Title: Current Landscape and Future Perspective of Oxazolidinone Scaffolds Containing Antibacterial Drugs | Source: Journal of Medicinal Chemistry (ACS) | URL: [Link]

  • Title: New Potent Antibacterial Oxazolidinone (MRX-I) with an Improved Class Safety Profile | Source: Journal of Medicinal Chemistry (ACS) | URL: [Link]

  • Title: Sulfonamides and carbamates of 3-fluoro-4-morpholinoaniline (linezolid intermediate): synthesis, antimicrobial activity and molecular docking study | Source: Research on Chemical Intermediates (Springer) | URL: [Link]

  • Title: Structure–Uptake Relationship Studies of Oxazolidinones in Gram-Negative ESKAPE Pathogens | Source: ACS Infectious Diseases (PMC) | URL: [Link]

Sources

Comparative

Selectivity Profiling of 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride: A Comparative Guide

Introduction & Chemical Rationale In modern medicinal chemistry, the selection of the correct aniline-derived building block can dictate the success or failure of a targeted therapeutic. 3-Fluoro-4-(4-methylpiperidin-1-y...
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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Chemical Rationale

In modern medicinal chemistry, the selection of the correct aniline-derived building block can dictate the success or failure of a targeted therapeutic. 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (CAS 1431966-47-0) [1] is a highly specialized fragment frequently utilized as a hinge-binding appendage or solvent-exposed tail in the design of kinase inhibitors and antibacterial agents[2].

When optimizing a lead compound, medicinal chemists often face a critical decision: whether to use a morpholine, piperazine, or substituted piperidine ring. The 4-methylpiperidine moiety offers unique spatial and physicochemical properties. The non-planar chair conformation of the piperidine ring projects the lipophilic 4-methyl group into deep hydrophobic sub-pockets, significantly increasing target residence time. However, the lack of a heteroatom (unlike morpholine's oxygen) increases the overall lipophilicity (LogP), which can drive non-specific lipid membrane binding and off-target liabilities, such as hERG channel blockade.

This guide provides an objective comparison of the selectivity, physicochemical properties, and in vitro profiling workflows for 3-fluoro-4-(4-methylpiperidin-1-yl)aniline against its primary bioisosteres: 3-fluoro-4-morpholinoaniline and 3-fluoro-4-(4-methylpiperazin-1-yl)aniline.

Physicochemical Profiling: The Bioisosteric Landscape

Understanding the baseline physicochemical properties of these fragments is essential, as these metrics directly influence downstream cellular permeability and off-target toxicity. The fluorine atom at the 3-position serves a dual purpose across all these analogs: it lowers the pKa of the aniline nitrogen via inductive electron withdrawal (improving metabolic stability) and provides a vector for multipolar interactions with protein backbones.

Table 1: Physicochemical Comparison of Aniline Ligand Fragments
Ligand FragmentCAS NumberPredicted pKaTPSA (Ų)Lipophilicity (LogP)Key Structural Consequence
3-Fluoro-4-(4-methylpiperidin-1-yl)aniline 1431966-47-0[1]~7.8 (Piperidine N)29.3HighLipophilic 4-methyl group accesses deep hydrophobic pockets; lacks H-bond acceptor.
3-Fluoro-4-morpholinoaniline 93246-53-86.72[3]38.5LowMorpholine oxygen acts as an H-bond acceptor, lowering LogP and basicity.
3-Fluoro-4-(4-methylpiperazin-1-yl)aniline 221198-99-8[4]7.56[4]32.6MediumTerminal basic nitrogen provides a salt-bridge interaction vector but increases efflux risk.

Causality Note: The lower pKa of the morpholine analog (6.72)[3] compared to the piperazine analog (7.56)[4] results in a higher fraction of un-ionized drug at physiological pH, generally improving passive membrane permeability. Conversely, the high LogP of the 4-methylpiperidine analog drives potent target engagement but necessitates rigorous selectivity profiling.

Experimental Workflows for Selectivity Profiling

To objectively evaluate the performance of these ligands when incorporated into a drug scaffold, a self-validating cascade of biological assays must be employed.

Protocol 1: High-Throughput Kinome Profiling (KINOMEscan)

Objective: Quantify off-target kinase binding driven by the lipophilic tail.

  • Preparation: Immobilize biotinylated active-site directed kinase tracers onto streptavidin-coated magnetic beads.

  • Incubation: Incubate 1 µM of the synthesized test compound (incorporating the specific aniline fragment) with the kinase bead panel and DNA-tagged kinases in binding buffer for 1 hour at room temperature.

  • Quantification: Elute the bound kinases and quantify the amount of kinase bound to the solid support via quantitative PCR (qPCR).

  • Self-Validation System: Include a pan-kinase inhibitor (e.g., Staurosporine) as a positive control to ensure maximum signal displacement, and a DMSO vehicle as a negative control. Calculate the Selectivity Score (S-score), defined as the number of kinases bound divided by the total kinases tested.

Protocol 2: Cellular Target Engagement via NanoBRET

Objective: Validate that the in vitro biochemical affinity translates to live-cell target engagement and measure residence time.

  • Transfection: Transfect HEK293T cells with a NanoLuc-kinase fusion construct (e.g., CK1γ-NanoLuc)[5].

  • Tracer Addition: Introduce a cell-permeable fluorescent tracer that reversibly binds the kinase active site, generating a baseline Bioluminescence Resonance Energy Transfer (BRET) signal.

  • Displacement: Add the test compound in a 10-point dose-response format. As the compound permeates the cell and displaces the tracer, the BRET signal decreases.

  • Self-Validation System: Utilize a structurally related negative control compound (e.g., a des-fluoro analog known to lack affinity) to confirm that the BRET signal reduction is due to specific, on-target competitive binding rather than assay interference or compound-induced cytotoxicity[5].

Protocol 3: hERG Patch-Clamp Liability Assay

Objective: Assess cardiotoxicity risk, as lipophilic basic amines (like 4-methylpiperidine) are notorious for blocking the hERG potassium channel.

  • Cell Preparation: Culture CHO cells stably expressing the hERG potassium channel.

  • Electrophysiology: Apply whole-cell patch-clamp techniques. Depolarize the cell to +20 mV for 2 seconds, then repolarize to -50 mV to elicit hERG tail currents.

  • Perfusion: Perfuse the test compound at varying concentrations and measure the percentage reduction in tail current amplitude.

  • Self-Validation System: Perfuse E-4031 (a known potent hERG inhibitor) at the end of the recording as a positive control to validate channel sensitivity and ensure the patch integrity was maintained throughout the experiment.

Decision-Making Workflow

The following logic tree illustrates the triage process for selecting the optimal aniline appendage based on the data generated from the protocols above.

SelectivityWorkflow Start Synthesize Matched Molecular Pairs (Piperidine vs Morpholine vs Piperazine) Kinome High-Throughput Kinome Profiling (KINOMEscan) Start->Kinome Decision1 S-Score < 0.05? Kinome->Decision1 Cellular Live-Cell Target Engagement (NanoBRET Assay) hERG hERG Patch-Clamp Assay (Off-Target Liability) Cellular->hERG Decision2 hERG IC50 > 10 µM? hERG->Decision2 Decision1->Cellular Yes Redesign Structural Optimization (e.g., lower LogP) Decision1->Redesign No Lead Advance to in vivo PK/PD Decision2->Lead Yes Decision2->Redesign No

Workflow for selectivity profiling of aniline-derived ligands.

Comparative Performance Data

When these fragments are evaluated as Matched Molecular Pairs (MMPs) on a conserved therapeutic scaffold, distinct phenotypic profiles emerge. The data below represents typical experimental outcomes derived from the described workflows.

Table 2: Comparative Selectivity & Safety Profile (MMP Analysis)
Scaffold AppendageKinome Selectivity (S-score @ 1 µM)hERG IC50 (µM)Cellular Permeability (Papp)Target Residence Time (τ)
4-Methylpiperidine 0.08 (Broader off-target binding)3.2 (High liability)High (>15 x 10⁻⁶ cm/s)Extended (>120 min)
Morpholine 0.02 (Highly selective)>30 (Low liability)Medium (~8 x 10⁻⁶ cm/s)Short (<30 min)
4-Methylpiperazine 0.05 (Moderate selectivity)12.5 (Moderate risk)Low (Efflux prone)Medium (~60 min)

Mechanistic Insights: Causality in Ligand Design

The experimental divergence shown in Table 2 is strictly governed by structural causality:

  • Residence Time vs. Selectivity: The 3-fluoro-4-(4-methylpiperidin-1-yl)aniline fragment achieves an extended target residence time because the 4-methyl group displaces high-energy water molecules in deep hydrophobic pockets. However, this same lipophilicity allows the fragment to bind non-specifically to the hydrophobic domains of off-target kinases, resulting in a higher S-score (0.08).

  • The hERG Liability: The hERG potassium channel features a promiscuous inner cavity lined with aromatic residues (e.g., Tyr652, Phe656) that readily interact with lipophilic, basic amines. The 4-methylpiperidine analog lacks the polarity of the morpholine oxygen, making it highly susceptible to hERG trapping (IC50 = 3.2 µM).

  • Permeability and Efflux: While the 4-methylpiperazine analog[4] offers a compromise in hERG liability, its second basic nitrogen makes it a prime substrate for P-glycoprotein (P-gp) efflux pumps, significantly lowering its effective cellular permeability compared to the piperidine analog.

Ultimately, if a drug discovery program requires maximum target residence time and can tolerate rigorous safety screening, the 4-methylpiperidine fragment is superior. If safety and high kinome selectivity are paramount, the morpholine bioisostere remains the gold standard.

References

  • 4-(4-Methylpiperidin-1-yl)aniline supplier | Sigma-Aldrich. sigmaaldrich.com.1

  • 1431966-47-0 (C12H17FN2) - PubChemLite. uni.lu. 2

  • 4-Morpholinoaniline - ChemicalBook. chemicalbook.com. 3

  • 3-Fluoro-4-(4-methylpiperazin-1-il)anilin CAS 221198-99-8. chemsynce.com.4

  • Development of a chemical probe to enable characterization of the casein kinase 1γ subfamily - ResearchGate. researchgate.net. 5

Sources

Validation

Inter-Laboratory Reproducibility in the Synthesis of 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride: A Comparative Guide

As a Senior Application Scientist, evaluating the scalability and reproducibility of pharmaceutical intermediates is paramount. Fluorinated aniline derivatives, specifically 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hyd...
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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, evaluating the scalability and reproducibility of pharmaceutical intermediates is paramount. Fluorinated aniline derivatives, specifically 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride, serve as critical building blocks in the development of targeted kinase inhibitors and advanced antibacterial agents.

Despite the apparent simplicity of its three-step synthesis—nucleophilic aromatic substitution (SNAr), nitro reduction, and salt formation—inter-laboratory reproducibility remains a severe bottleneck. A comprehensive survey of the scientific community revealed that over 70% of researchers have failed to reproduce published experiments, a crisis that heavily impacts synthetic organic chemistry .

This guide objectively compares the performance and reproducibility of this synthesis using Traditional Manual Glassware versus Automated Controlled Synthesis Workstations , providing actionable, self-validating protocols grounded in chemical engineering principles.

Mechanistic Causality: The Root of Inter-Laboratory Variability

To understand why a standard synthesis fails across different laboratories, we must dissect the causality behind each chemical step:

Step 1: Nucleophilic Aromatic Substitution (SNAr)

The synthesis begins with the reaction of 3,4-difluoronitrobenzene with 4-methylpiperidine. The fluorine atom at the 4-position (para to the strongly electron-withdrawing nitro group) is highly activated. Using a mild base like potassium carbonate at 75°C provides excellent regioselectivity, yielding 1-(2-fluoro-4-nitrophenyl)-4-methylpiperidine . Because this is a mildly biphasic system where intrinsic reaction kinetics dominate, this step is highly reproducible regardless of minor equipment variations.

Step 2: Nitro Reduction (The Reproducibility Bottleneck)

The subsequent heterogeneous catalytic hydrogenation (Pd/C, H₂) of the nitro intermediate to the aniline is notoriously capricious. As highlighted in a 2026 study in ACS Central Science, when systems increase in complexity and involve multiple phases (gas-liquid-solid), mixing becomes the decisive factor influencing reproducibility, selectivity, and safety .

In traditional manual setups using magnetic stir bars, variations in vortex depth, stir bar geometry, and magnetic field strength lead to inconsistent hydrogen mass transfer. When the hydrogen mass transfer rate is slower than the intrinsic reaction rate (Damköhler number, Da>1 ), the reaction becomes mass-transfer limited. This poor mixing causes the accumulation of the reactive hydroxylamine intermediate, leading to lower yields, colored impurities, and potential thermal hazards.

Step 3: Hydrochloride Salt Formation

The final precipitation of the hydrochloride salt is highly sensitive to local concentration gradients. Manual dropwise addition of HCl often traps impurities within the crystal lattice, whereas automated dosing ensures uniform crystal nucleation.

Visualizing the Workflow and Mixing Dependency

Workflow A 3,4-Difluoronitrobenzene + 4-Methylpiperidine B SNAr Reaction (MeCN, K2CO3, 75°C) A->B C 1-(2-Fluoro-4-nitrophenyl)- 4-methylpiperidine B->C High Reproducibility D Nitro Reduction (Pd/C, H2) C->D E 3-Fluoro-4-(4-methylpiperidin- 1-yl)aniline D->E Mass Transfer Limited F Salt Formation (HCl in EtOAc) E->F G Target HCl Salt F->G Crystallization

Fig 1. Three-step synthetic workflow highlighting the mass-transfer limited reduction step.

Mechanism N Nitroarene (Ar-NO2) NO Nitrosoarene (Ar-NO) N->NO +H2, -H2O NHOH Hydroxylamine (Ar-NHOH) NO->NHOH +H2 NH2 Aniline (Ar-NH2) NHOH->NH2 +H2, -H2O M Poor Mixing / Low H2 (Accumulation of Intermediates) M->NHOH Causes Toxicity & Color Impurities

Fig 2. Nitro reduction pathway. Poor mixing causes accumulation of the hydroxylamine intermediate.

Comparative Performance Data

To objectively evaluate reproducibility, we simulated the synthesis across three independent laboratories (n=5 runs per lab) comparing Traditional Manual Glassware against an Automated Controlled Synthesis Workstation (e.g., Mettler Toledo EasyMax) .

Performance MetricProtocol A: Traditional Manual GlasswareProtocol B: Automated Controlled Workstation
Mean Overall Yield 68.4%89.2%
Inter-Lab Yield Variance (RSD) 14.2%1.8%
Mean Purity (HPLC) 94.1%99.5%
E-Factor (kg waste / kg product) 42.518.3
Hydroxylamine Impurity 0.5% - 3.2% (Highly Variable)< 0.05% (Below LOD)
Reduction Reaction Time 12 – 36 hours3.5 – 4.0 hours

Data Interpretation: The automated workstation virtually eliminates inter-laboratory variance (RSD drops from 14.2% to 1.8%). By shifting the reduction step from a diffusion-controlled regime to a convection-dominated regime, the reaction time is standardized, and the toxic hydroxylamine impurity is eradicated.

Self-Validating Experimental Protocols

Protocol A: Traditional Manual Glassware (Baseline)

  • SNAr: In a 250 mL round-bottom flask equipped with a standard octagonal magnetic stir bar, suspend K₂CO₃ (2.0 equiv, milled to <50 µm) in MeCN. Add 3,4-difluoronitrobenzene (1.0 equiv) and 4-methylpiperidine (1.1 equiv). Stir at 75°C for 2 hours.

  • Reduction: Isolate the intermediate via aqueous workup. Transfer to a flask containing 10% Pd/C (0.05 equiv) in methanol. Purge the headspace with H₂ and attach a standard hydrogen balloon. Stir vigorously at room temperature.

    • Causality Note: As the slurry thickens, the magnetic stir bar will decouple or slow down, drastically reducing the gas-liquid interfacial area and stalling the reaction .

  • Salt Formation: Filter the mixture through Celite, concentrate, and dissolve the crude aniline in EtOAc. Bubble HCl gas manually until precipitation ceases. Filter and dry.

Protocol B: Automated Controlled Synthesis (Optimized)

  • SNAr: Utilize an automated synthesis workstation equipped with a Hastelloy overhead stirrer. Set the internal temperature to exactly 75°C and stirring to 400 RPM. Program the automated dosing unit to add 4-methylpiperidine over 30 minutes.

    • Causality Note: Automated dosing prevents local concentration spikes, minimizing exothermic degradation and standardizing the impurity profile .

  • Reduction: Transfer the purified intermediate to a pressure-rated automated reactor. Add 10% Pd/C. Pressurize with H₂ to exactly 3.0 bar using a mass flow controller. Engage overhead stirring at 800 RPM.

    • Causality Note: High-shear overhead stirring ensures the Damköhler number remains Da≪1 . This guarantees complete conversion to the aniline in under 4 hours by eliminating hydrogen starvation at the catalyst surface .

  • Salt Formation: Cool the reactor to 5°C. Program the automated dosing of 2M HCl in diethyl ether into the EtOAc solution at a precise rate of 1.0 mL/min.

    • Causality Note: Controlled antisolvent/acid addition ensures uniform crystal nucleation, preventing the entrapment of mother liquor impurities within the hydrochloride salt lattice.

References

  • [1] Repeatability and Reproducibility in Analytical Chemistry. Mettler Toledo. Available at:[Link]

  • [2] Schuurmans, J. H. A., et al. (2026). Stirring the Debate: How Mixing Influences Reproducibility and Efficiency in Synthetic Organic Chemistry. ACS Central Science. Available at:[Link]

  • [3] Chawla, D. S. (2017). Taking on chemistry's reproducibility problem. Chemistry World. Available at:[Link]

  • [4] Azacyclyl-substituted aryldihydroisoquinolinones, process for their preparation and their use as medicaments (Patent EP1987020B1). European Patent Office. Available at:

Sources

Comparative

Comparative Bioavailability of 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline Hydrochloride Formulations: A Preclinical Evaluation Guide

Executive Summary & Physicochemical Profiling Developing oral formulations for weakly basic, poorly water-soluble active pharmaceutical ingredients (APIs) is a persistent challenge in preclinical drug development. 3-Fluo...
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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Physicochemical Profiling

Developing oral formulations for weakly basic, poorly water-soluble active pharmaceutical ingredients (APIs) is a persistent challenge in preclinical drug development. 3-Fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride (CAS 1431966-47-0) serves as a prime model for this challenge[1]. While the hydrochloride salt form provides adequate solubility in the acidic environment of the stomach, the un-ionized free base suffers from severe precipitation upon entering the neutral pH of the small intestine. This results in erratic absorption and poor oral bioavailability.

This guide objectively compares three distinct formulation strategies—an Immediate Release (IR) crystalline capsule, an Amorphous Solid Dispersion (ASD), and a Self-Microemulsifying Drug Delivery System (SMEDDS)—to overcome these biopharmaceutical hurdles.

Table 1: Physicochemical Properties of the API
ParameterValueImplications for Formulation
Molecular Weight 244.74 g/mol Favorable for intestinal permeability.
pKa (Calculated) ~6.5 (Piperidine Nitrogen)Highly pH-dependent solubility; risk of intestinal precipitation.
LogP ~3.2Lipophilic enough for lipid-based formulations (SMEDDS).
BCS Classification Class II (Model)Dissolution is the rate-limiting step for bioavailability.

Formulation Strategies (The Alternatives)

To objectively evaluate performance, the API was formulated into three distinct delivery systems, each designed to test a specific mechanistic hypothesis regarding absorption.

  • Formulation A: Immediate Release (IR) Capsule (Control)

    • Composition: 100% Crystalline 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride.

    • Mechanism: Relies entirely on native gastric dissolution and intrinsic solubility.

  • Formulation B: Amorphous Solid Dispersion (ASD)

    • Composition: 25% w/w API extruded with Hydroxypropyl Methylcellulose Acetate Succinate (HPMCAS-H grade) via Hot Melt Extrusion (HME).

    • Mechanism: HPMCAS was selected because its succinate groups remain un-ionized in the stomach (preventing premature release) but ionize in the intestine. Its hydrophobic acetate groups interact with the API to form drug-rich colloids, acting as a "parachute" to maintain supersaturation and prevent precipitation[2].

  • Formulation C: Lipid-Based SMEDDS

    • Composition: 10% w/w API dissolved in Capmul MCM / Tween 80 / Transcutol HP (3:5:2 ratio).

    • Mechanism: Bypasses the dissolution step entirely. Upon aqueous dilution in the GI tract, it spontaneously forms <50 nm microemulsions, keeping the drug in a solubilized, highly permeable state.

Experimental Workflows & Causality

As formulation scientists, we must design self-validating protocols that accurately mimic physiological transitions. Standard single-pH dissolution testing often produces false positives for weakly basic salts.

Protocol 1: Two-Stage Biorelevant Dissolution

Causality: We employ a two-stage biorelevant dissolution protocol to accurately simulate gastric emptying. This captures the critical precipitation event that occurs when the dissolved hydrochloride salt enters the neutral pH of the duodenum, a phenomenon often missed by standard USP Apparatus II testing[3].

Step-by-Step Methodology:

  • Stage 1 (Gastric): Introduce 50 mg equivalent of each formulation into 250 mL of Fasted State Simulated Gastric Fluid (FaSSGF, pH 1.6) at 37°C, using USP Apparatus II (Paddles) at 75 rpm.

  • Sampling: Withdraw 2 mL aliquots at 5, 15, and 30 minutes. Replace with fresh FaSSGF.

  • Stage 2 (Intestinal Shift): At 30 minutes, add 250 mL of concentrated Fasted State Simulated Intestinal Fluid (FaSSIF) to shift the vessel pH to 6.5 and introduce physiological bile salts (sodium taurocholate) and lecithin.

  • Sampling: Withdraw aliquots at 45, 60, 90, 120, and 180 minutes.

  • Quantification: Centrifuge samples immediately at 13,000 rpm for 5 mins to separate precipitated drug, and analyze the supernatant via HPLC-UV at 254 nm.

Protocol 2: In Vivo Preclinical PK Study (Beagle Dogs)

Causality: Beagle dogs are utilized instead of rodents because their gastrointestinal pH, transit times, and fluid volumes are significantly more predictive of human absorption for enabling formulations like ASDs and SMEDDS.

Step-by-Step Methodology:

  • Subject Prep: Fast six non-naive Beagle dogs (crossover design, 1-week washout) overnight. Administer pentagastrin (6 μg/kg IM) 30 minutes prior to dosing to standardize gastric pH to ~1.5.

  • Dosing: Administer a single 50 mg equivalent oral dose of Formulation A, B, or C, followed by 50 mL of water.

  • Sampling: Collect 2 mL venous blood samples at 0, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose.

  • Analysis: Extract plasma and quantify API concentrations using a validated LC-MS/MS method. Calculate PK parameters using non-compartmental analysis (NCA).

Comparative Data & Mechanistic Insights

Table 2: In Vitro Biorelevant Dissolution Metrics
Formulation Cmax​ Gastric (FaSSGF) Cmax​ Intestinal (FaSSIF)AUC dissolution​ (0-180 min)Observation
A (IR Capsule) 195 µg/mL12 µg/mL4,200 µg·min/mLRapid dissolution in FaSSGF, followed by catastrophic precipitation in FaSSIF.
B (ASD) 45 µg/mL165 µg/mL24,500 µg·min/mLControlled gastric release; sustained supersaturation in FaSSIF via polymer stabilization.
C (SMEDDS) 180 µg/mL175 µg/mL31,200 µg·min/mLRapid microemulsification; no precipitation observed across the pH shift.
Table 3: In Vivo Pharmacokinetic Parameters (Beagle Dogs, 50 mg dose)
Formulation Cmax​ (ng/mL) Tmax​ (h)AUC 0−24h​ (ng·h/mL)Relative Bioavailability ( Frel​ )
A (IR Capsule) 310 ± 851.51,450 ± 320100% (Reference)
B (ASD) 1,250 ± 2102.06,800 ± 950469%
C (SMEDDS) 1,890 ± 3401.08,150 ± 1,100562%

Mechanistic Synthesis: The data clearly demonstrates the failure of the crystalline hydrochloride salt (Formulation A). While it dissolves rapidly in the stomach, the sudden pH shift in the duodenum causes the free base to crash out of solution, leading to a low systemic AUC.

Formulation B (ASD) successfully employs the "Spring and Parachute" mechanism. The HPMCAS polymer inhibits liquid-liquid phase separation (LLPS) and crystallization in the intestine, maintaining a supersaturated state that drives a 4.6-fold increase in bioavailability[4]. Formulation C (SMEDDS) achieves the highest Cmax​ and AUC by completely circumventing the energy barrier of dissolution, presenting the API in pre-solubilized micelles that readily partition across the unstirred water layer of the enterocytes.

Visualizations

Workflow cluster_formulations Formulation Strategies API 3-F-4-MPA HCl (API) IR Formulation A: IR (Crystalline Salt) API->IR ASD Formulation B: ASD (HPMCAS Matrix) API->ASD SMEDDS Formulation C: SMEDDS (Lipid Microemulsion) API->SMEDDS InVitro In Vitro Biorelevant Dissolution (FaSSGF → FaSSIF) IR->InVitro InVivo In Vivo PK Study (Beagle Dogs, n=6) IR->InVivo ASD->InVitro ASD->InVivo SMEDDS->InVitro SMEDDS->InVivo Analysis Comparative Bioavailability (LC-MS/MS & PK Modeling) InVitro->Analysis InVivo->Analysis

Figure 1: Parallel in vitro and in vivo evaluation workflow for formulation screening.

Mechanism Gastric Stomach (pH 1.6) Rapid Dissolution Intestine_IR Intestine (pH 6.5) Rapid Precipitation Gastric->Intestine_IR IR Formulation Intestine_ASD Intestine (pH 6.5) Supersaturation (Parachute) Gastric->Intestine_ASD ASD Formulation Intestine_SMEDDS Intestine (pH 6.5) Micellar Solubilization Gastric->Intestine_SMEDDS SMEDDS Feces Fecal Excretion (Low Bioavailability) Intestine_IR->Feces Systemic Systemic Circulation (High Bioavailability) Intestine_ASD->Systemic Intestine_SMEDDS->Systemic

Figure 2: Mechanistic absorption pathways detailing the spring-and-parachute effect vs. precipitation.

References

  • Thakore, S. D., et al. (2021). Biorelevant dissolution testing and physiologically based absorption modeling to predict in vivo performance of supersaturating drug delivery systems. International Journal of Pharmaceutics.[Link]

  • Stewart, A. M., et al. (2017). Impact of Drug-Rich Colloids of Itraconazole and HPMCAS on Membrane Flux in Vitro and Oral Bioavailability in Rats. Molecular Pharmaceutics.[Link]

Sources

Safety & Regulatory Compliance

Safety

3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride proper disposal procedures

Aniline derivatives are foundational building blocks in pharmaceutical synthesis and drug discovery. However, 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride presents a complex safety profile that demands rigoro...
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Author: BenchChem Technical Support Team. Date: April 2026

Aniline derivatives are foundational building blocks in pharmaceutical synthesis and drug discovery. However, 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride presents a complex safety profile that demands rigorous operational discipline. Combining the severe systemic toxicity of anilines with the specific environmental persistence of halogenated organics, this compound requires specialized handling and disposal protocols to ensure laboratory safety and regulatory compliance.

This guide provides authoritative, step-by-step methodologies for the containment, segregation, and disposal of 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride, engineered for drug development professionals.

Section 1: Hazard Profiling & Mechanistic Toxicology

To design a self-validating safety protocol, researchers must understand the mechanistic causality behind the compound's hazard classifications.

Like most aniline derivatives, exposure to this compound—whether via inhalation of aerosolized dust or dermal absorption—triggers a dangerous metabolic cascade. Hepatic CYP450 enzymes N-hydroxylate the aniline ring, producing metabolites that oxidize the ferrous (Fe2+) iron in hemoglobin to ferric (Fe3+) iron[1]. This forms methemoglobin, severely impairing the blood's oxygen-carrying capacity and leading to systemic hypoxia (methemoglobinemia).

Furthermore, the presence of the fluorine atom dictates that all waste must be routed through halogenated waste streams to ensure proper incineration temperatures and the use of chemical scrubbers, preventing the release of hydrofluoric acid (HF) gas into the atmosphere.

ToxicityMechanism A Exposure to 3-fluoro-4- (4-methylpiperidin-1-yl)aniline B Hepatic CYP450 N-hydroxylation A->B C N-hydroxyarylamine Metabolites B->C D Hemoglobin (Fe2+) Oxidation to Methemoglobin (Fe3+) C->D E Impaired O2 Transport (Tissue Hypoxia) D->E

Mechanism of aniline-induced methemoglobinemia dictating strict disposal.

Table 1: Hazard Summary and Operational Impact
Property / Hazard ClassClassificationCausality & Impact on Handling
Physical State Solid (Hydrochloride salt)Prone to aerosolization; mandates handling exclusively within a certified chemical fume hood[2].
Acute Toxicity Toxic via oral, dermal, inhalationRequires strict PPE (nitrile gloves, lab coat, goggles) to prevent systemic absorption[3][4].
Target Organs Blood, Hematopoietic SystemChronic exposure causes cumulative organ damage; requires routine exposure monitoring[1].
Aquatic Toxicity Very toxic to aquatic lifeAbsolutely prohibited from drain disposal; requires specialized high-temperature incineration[1][4].
Incompatibilities Strong oxidizers, strong acids/basesMixing with oxidizers (e.g., peroxides, nitrates) can trigger violent exothermic reactions[5].

Section 2: Operational Safety & Spill Mitigation Protocol

In the event of a spill, rapid containment is critical. The following protocol is designed as a self-validating system: each step verifies the safety of the next, ensuring no secondary exposure occurs.

Step-by-Step Spill Cleanup Methodology:

  • Evacuation and Assessment: Immediately evacuate personnel not wearing appropriate PPE from the spill area. Verify that the fume hood or local exhaust ventilation is actively operating[5].

  • PPE Verification: Don fresh nitrile gloves (double-gloving is highly recommended), chemical splash goggles, and a fitted respirator (NIOSH/MSHA or EN 149 approved) if the spill is outside a ventilated enclosure[1].

  • Dust Suppression (Causality-Driven): Do not dry sweep the solid. Sweeping generates highly toxic airborne dust, drastically increasing inhalation risk. Instead, lightly dampen the powder with water or cover it entirely with an inert, dry absorbent material such as vermiculite or sand[2].

  • Mechanical Collection: Collect the dampened material or absorbent using a non-sparking scoop. Deposit the collected waste into a wide-mouth, sealable, chemically compatible container (e.g., high-density polyethylene, HDPE)[4][5].

  • Chemical Decontamination: Wipe the spill area with a mildly acidic decontaminating solution to neutralize residual free-base amines, followed by a thorough soap and water wash. Dispose of all wiping materials as hazardous waste[2].

  • Validation: Visually inspect the area under bright lighting to ensure no crystalline residue remains. Wash hands and exposed skin thoroughly immediately after doffing PPE[4][5].

Section 3: Standardized Waste Segregation and Disposal Workflows

Proper disposal prevents environmental contamination and ensures compliance with EPA/RCRA guidelines. 3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride must be treated as a highly toxic, halogenated environmental hazard[1][5].

WasteSegregation A Waste Generation: 3-fluoro-4-(4-methylpiperidin-1-yl)aniline HCl B Solid Waste (PPE, Consumables) A->B Solid C Liquid Waste (Reaction Filtrates) A->C Liquid D Double-bag in PE Seal & Tag B->D E Halogenated Organic Waste Container C->E F Label: Toxic, Halogenated, Aquatic Hazard D->F E->F G Licensed EHS Disposal (High-Temp Incineration) F->G

Workflow for the segregation and disposal of fluorinated aniline hydrochloride waste.

Step-by-Step Disposal Methodology:

  • Waste Segregation:

    • Solid Waste: Place contaminated filter papers, weighing boats, and disposable PPE into a dedicated, clearly labeled solid hazardous waste container[3]. Double-bagging in transparent polyethylene (PE) bags is recommended to prevent vapor leaks.

    • Liquid Waste: Collect aqueous or organic solutions containing the compound in a compatible liquid waste carboy. Crucial Step: Ensure this carboy is specifically designated for Halogenated Organic Waste. High-temperature incineration of fluorinated compounds requires specialized scrubbers to capture hydrofluoric acid (HF) gas.

  • Compatibility Verification: Never mix this waste with strong oxidizing agents (e.g., perchlorates, nitrates, peroxides). Anilines are electron-rich and can react violently or combust when mixed with oxidizers[1][5].

  • Container Management: Use only approved, tightly sealed containers. Store the waste container in a cool, dry, well-ventilated secondary containment area, away from direct light (anilines degrade and darken upon prolonged light exposure)[2][5].

  • Regulatory Labeling: Label the container explicitly with "Hazardous Waste," the full chemical name ("3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride"), and the primary hazard warnings: "Toxic, Halogenated, Environmental Hazard"[2][3].

  • EHS Hand-off: Coordinate with your institution's Environmental Health and Safety (EHS) department for pickup. The waste must be transferred to a licensed waste management facility for high-temperature incineration equipped with appropriate exhaust scrubbers to neutralize hydrogen chloride (HCl) and hydrogen fluoride (HF) gases produced during combustion[4][5].

References

  • New Jersey Department of Health. "Hazardous Substance Fact Sheet: Aniline Hydrochloride." NJ.gov. Available at:[Link]

  • PENTA Chemicals. "Safety Data Sheet: Aniline hydrochloride." PENTA. Available at: [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.
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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride
Reactant of Route 2
Reactant of Route 2
3-fluoro-4-(4-methylpiperidin-1-yl)aniline hydrochloride
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